Bombinin H5

Core Science & Biosynthesis

Bombinin H5: A Technical Guide to a Potent Antimicrobial Peptide

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the Bombinin H5 peptide, a member of the hydrophobic and hemolytic antimicrobial peptide (AMP) family isolated from the skin secretions of the European Yellow-bellied toad, Bombina variegata. This guide covers its biochemical structure, biological activity, and the experimental methodologies used for its characterization, offering a core resource for its potential application in novel anti-infective therapies.

Peptide Profile and Structure

Bombinin H5 is a 21-amino acid cationic peptide that plays a role in the innate immune defense of its source organism.[1] Structurally, it belongs to a group of related peptides (H1-H5) found in Bombina variegata skin secretions.[2][3] A distinctive feature of Bombinin H3, H4, and H5 is the post-translational modification of the second amino acid to a D-alloisoleucine, a characteristic that can enhance peptide stability against proteolysis.[2][3]

Physicochemical Properties

The fundamental properties of Bombinin H5 are summarized in the table below.

Property	Value
Amino Acid Sequence	H-Ile-(D-allo-Ile)-Gly-Pro-Val-Leu-Gly-Leu-Val-Gly-Ser-Ala-Leu-Gly-Gly-Leu-Leu-Lys-Lys-Ile-NH2
Molecular Formula	C₉₁H₁₆₅N₂₃O₂₀
Molecular Weight	1917.4 g/mol
Length (Amino Acids)	21
Source Organism	Bombina variegata (Yellow-bellied toad)

Secondary and Tertiary Structure

Like other Bombinin H peptides, Bombinin H5 adopts a distinct secondary structure depending on its environment.

• In Aqueous Solution: The peptide is largely unstructured, existing in a random coil conformation.

• In Membrane-Mimicking Environments: In the presence of membrane mimetics such as trifluoroethanol (TFE) solution, sodium dodecyl sulfate (SDS) micelles, or dodecylphosphocholine (DPC) micelles, Bombinin H5 folds into a well-defined α-helical structure.[1][4] This conformational change is critical for its biological function, as the amphipathic helix facilitates interaction with and disruption of microbial cell membranes.

Circular Dichroism (CD) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary techniques used to elucidate these structural properties.[1] The α-helix is characterized by a glycine-rich side that may serve as a helix-helix interaction site, potentially promoting peptide self-aggregation and pore formation within the target membrane.[1]

Biological Activity and Quantitative Data

Bombinin H peptides are characterized by their potent hemolytic (red blood cell lysing) activity and moderate antibacterial properties, distinguishing them from the broader bombinin peptide family which is highly antibacterial but not hemolytic.[5][6] The D-amino acid at position 2 in peptides like H5 has been shown to enhance activity against certain pathogens, such as Leishmania parasites.[5]

Antimicrobial Activity (Minimum Inhibitory Concentration)

The following table summarizes the MIC values for Bombinin H2 and H4 against a panel of microorganisms. The MIC is defined as the lowest concentration of the peptide that inhibits visible microbial growth.

Microorganism	Strain	Bombinin H2 (μM)	Bombinin H4 (μM)
Gram-Positive Bacteria
Staphylococcus aureus	ATCC 25923	12.5	25
Bacillus subtilis	ATCC 6633	6.2	12.5
Gram-Negative Bacteria
Escherichia coli	ATCC 25922	50	12.5
Pseudomonas aeruginosa	ATCC 27853	>50	50
Yeast
Candida albicans	ATCC 10231	50	25

Data is representative of the Bombinin H family from B. variegata and is compiled from studies on Bombinin H2 and H4.

Hemolytic Activity

Hemolytic activity is a measure of cytotoxicity against red blood cells and is a critical parameter for evaluating the therapeutic potential of an AMP.

Peptide	HC₅₀ (μM)
Bombinin H2	~50
Bombinin H4	~25

HC₅₀ is the peptide concentration causing 50% hemolysis. Data is representative of the Bombinin H family from B. variegata.

Mechanism of Action

The primary mechanism of action for Bombinin H peptides is the physical disruption of cell membrane integrity. This process does not rely on specific cell surface receptors but rather on the electrostatic and hydrophobic interactions between the cationic, amphipathic peptide and the anionic components of microbial membranes.

The proposed mechanism follows a multi-step process, which is illustrated in the diagram below.

Caption: The membrane disruption pathway of Bombinin H5.

Experimental Protocols

The discovery and characterization of Bombinin H5 and related peptides involve a series of established biochemical techniques. The general workflow is depicted below, followed by detailed protocols for key steps.

Caption: Workflow for Bombinin H5 discovery and analysis.

Peptide Synthesis and Purification

Synthetic replicates of Bombinin H5 are typically produced for detailed functional and structural studies.

• Synthesis: The peptide is assembled on an amide resin using an automated peptide synthesizer. The synthesis follows the solid-phase Fmoc (9-fluorenylmethyloxycarbonyl) chemistry methodology.[6]

• Cleavage: Once synthesis is complete, the peptide is cleaved from the resin and all protecting groups are removed using a cleavage cocktail, commonly containing trifluoroacetic acid (TFA).

• Purification: The crude peptide is purified to >95% homogeneity using reverse-phase high-performance liquid chromatography (RP-HPLC) on a C18 column with a water/acetonitrile gradient containing 0.1% TFA.[6]

• Verification: The molecular mass of the purified peptide is confirmed using MALDI-TOF or ESI mass spectrometry to ensure it matches the theoretical mass.[6]

Structural Analysis: Circular Dichroism (CD) Spectroscopy

CD spectroscopy is used to determine the secondary structure of the peptide in different solvent conditions.

• Sample Preparation: A stock solution of the purified peptide is prepared in a buffer (e.g., 10 mM ammonium acetate for an unstructured state) and in a membrane-mimicking solvent (e.g., 50% trifluoroethanol (TFE) for a helical state).[6] Peptide concentration is typically between 50-100 µM.

• Data Acquisition: CD spectra are recorded from 190 to 250 nm at room temperature using a Jasco J-815 CD spectrometer or equivalent instrument with a 1 mm path length cuvette.[6]

• Analysis: The instrument output in millidegrees is converted to mean residue molar ellipticity. The resulting spectra are analyzed for characteristic α-helical signatures (negative bands at ~208 and ~222 nm) and random coil signatures (a strong negative band near 200 nm).

Antimicrobial Susceptibility Testing: Broth Microdilution

The Minimum Inhibitory Concentration (MIC) is determined using a standardized broth microdilution method.

• Inoculum Preparation: Bacterial or fungal strains are grown to the mid-logarithmic phase in an appropriate broth (e.g., Mueller-Hinton for bacteria). The culture is then diluted to a final concentration of ~5 x 10⁵ colony-forming units (CFU)/mL.

• Peptide Dilution: The peptide is serially diluted (2-fold) in the growth medium in a 96-well microtiter plate.

• Inoculation and Incubation: The standardized inoculum is added to each well containing the peptide dilutions. The plate is incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is recorded as the lowest peptide concentration that results in no visible growth (turbidity) in the well. Positive and negative growth controls are included for validation.

References

• 1. embopress.org [embopress.org]
• 2. Antibacterial and haemolytic peptides containing D-alloisoleucine from the skin of Bombina variegata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

In-Depth Technical Guide to the Antimicrobial Spectrum of Bombinin H Peptides

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antimicrobial spectrum of Bombinin H peptides, a family of antimicrobial peptides (AMPs) isolated from the skin secretions of the Bombina genus of fire-bellied toads. Due to the limited availability of specific data for Bombinin H5, this guide will focus on the well-characterized and closely related peptides, Bombinin H2 and H4, as representative examples of the Bombinin H family.

Core Antimicrobial Activity

Bombinin H peptides exhibit a broad spectrum of activity against a variety of microorganisms, including both Gram-positive and Gram-negative bacteria, as well as fungi.[1][2][3] These peptides are a component of the toad's innate immune system, providing a first line of defense against pathogens.[4] The family of Bombinin H peptides includes several isomers, with some containing a D-amino acid at the second position, a post-translational modification that can influence their biological activity.[3][5]

Quantitative Antimicrobial Spectrum

The antimicrobial efficacy of Bombinin H2 and H4 has been quantified using the Minimum Inhibitory Concentration (MIC) assay, which determines the lowest concentration of a substance that prevents visible growth of a microorganism. The following table summarizes the MIC values for Bombinin H2 and H4 against a panel of bacterial strains.

Microorganism	Strain	Bombinin H2 MIC (µM)	Bombinin H4 MIC (µM)
Gram-Positive Bacteria
Staphylococcus aureus	ATCC 29213	12.5	25
Staphylococcus aureus	Cowan I	12.5	50
Staphylococcus aureus	8	12.5	25
Staphylococcus aureus	43300 (MRSA)	12.5	25
Staphylococcus aureus	11270	12.5	25
Staphylococcus capitis	n. 1	25	25
Staphylococcus epidermidis	18	25	25
Enterococcus faecalis	9546	>50	>50
Gram-Negative Bacteria
Escherichia coli	ATCC 25922	25	12.5
Escherichia coli	D21	25	12.5
Pseudomonas aeruginosa	ATCC 27853	>50	50
Pseudomonas aeruginosa	PAO1	>50	50
Klebsiella pneumoniae	C39	50	25
Salmonella enterica	C53	50	25

Data compiled from Coccia et al., 2011.[1]

Hemolytic Activity

A critical aspect of antimicrobial peptide development is their selectivity for microbial cells over host cells. Hemolytic activity, the lysis of red blood cells, is a key indicator of cytotoxicity. Bombinin H peptides are known to possess hemolytic properties.[2] For instance, one study noted that BHL-bombinin, a related peptide, exhibited low hemolytic activity at its MIC against S. aureus.[5] The degree of hemolysis is an important consideration in evaluating the therapeutic potential of these peptides.

Synergistic Effects

Bombinin H peptides have demonstrated synergistic activity when combined with other antimicrobial agents. For example, a synergistic effect has been observed between Bombinin H and ampicillin.[6] The combination of BHL-bombinin with Bombinin HL or Bombinin HD also showed synergistic inhibition against S. aureus.[5] This suggests that Bombinin H peptides could be used in combination therapies to enhance the efficacy of conventional antibiotics and potentially combat drug-resistant bacteria.

Mechanism of Action: Membrane Disruption

The primary mechanism of action for Bombinin H peptides is the disruption of microbial cell membranes.[7][8] This process involves a series of steps, beginning with the electrostatic attraction between the cationic peptide and the negatively charged components of the microbial membrane.[9][10] Following this initial binding, the peptides insert into the lipid bilayer, leading to the formation of pores and ultimately, cell death.[9] Two primary models for this pore formation are the "carpet" model and the "toroidal pore" model.[8][9]

In the carpet model , the peptides accumulate on the surface of the membrane, and once a threshold concentration is reached, they disrupt the membrane in a detergent-like manner.[9] In the toroidal pore model , the peptides insert into the membrane and induce the lipid monolayers to bend inward, creating a pore that is lined by both the peptides and the lipid head groups.[9]

Caption: A diagram illustrating the proposed mechanism of action for Bombinin H peptides, from initial membrane attraction to cell lysis.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the antimicrobial spectrum of Bombinin H peptides.

Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution Method)

This protocol is a standard method for determining the MIC of an antimicrobial agent against a specific microorganism.[11]

Caption: A workflow diagram for the broth microdilution MIC assay.

Materials:

• Bombinin H peptide stock solution

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Bacterial culture in logarithmic growth phase

• Spectrophotometer

• Incubator

Procedure:

• Peptide Preparation: a. Prepare a stock solution of the Bombinin H peptide in a suitable solvent. b. In a 96-well plate, perform serial two-fold dilutions of the peptide stock solution with MHB to achieve a range of desired concentrations.

• Inoculum Preparation: a. From a fresh culture, prepare a bacterial suspension in MHB. b. Adjust the turbidity of the suspension to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). c. Dilute the adjusted suspension to the final desired inoculum concentration (typically 5 x 10⁵ CFU/mL).

• Inoculation: a. Add a standardized volume of the final bacterial inoculum to each well of the 96-well plate containing the peptide dilutions. b. Include a positive control (no peptide) and a negative control (no bacteria).

• Incubation: a. Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: a. After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the peptide at which there is no visible growth.

Hemolytic Activity Assay

This assay measures the ability of a peptide to lyse red blood cells.

Materials:

• Bombinin H peptide stock solution

• Freshly collected red blood cells (RBCs)

• Phosphate-buffered saline (PBS)

• Triton X-100 (positive control)

• 96-well microtiter plates

• Centrifuge

• Spectrophotometer

Procedure:

• RBC Preparation: a. Centrifuge a sample of fresh blood to pellet the RBCs. b. Wash the RBC pellet with PBS several times, centrifuging and resuspending between washes. c. Prepare a final suspension of RBCs in PBS (e.g., 2% v/v).

• Assay Setup: a. In a 96-well plate, add serial dilutions of the Bombinin H peptide. b. Add the RBC suspension to each well. c. Include a negative control (PBS) and a positive control (Triton X-100, which causes 100% lysis).

• Incubation: a. Incubate the plate at 37°C for a specified time (e.g., 1 hour).

• Measurement: a. Centrifuge the plate to pellet intact RBCs. b. Transfer the supernatant to a new plate. c. Measure the absorbance of the supernatant at a wavelength corresponding to hemoglobin release (e.g., 450 nm).

• Calculation: a. Calculate the percentage of hemolysis for each peptide concentration relative to the positive and negative controls.

Checkerboard Synergy Assay

This method is used to assess the synergistic, additive, indifferent, or antagonistic effects of combining two antimicrobial agents.[11][12][13][14]

Caption: A workflow for the checkerboard synergy assay.

Procedure:

• Plate Setup: a. In a 96-well plate, prepare serial two-fold dilutions of Drug A (e.g., Bombinin H) along the x-axis. b. Prepare serial two-fold dilutions of Drug B (e.g., a conventional antibiotic) along the y-axis. c. The result is a matrix of wells containing various combinations of the two drugs.

• Inoculation and Incubation: a. Inoculate all wells with a standardized bacterial suspension as described in the MIC assay protocol. b. Incubate the plate under appropriate conditions.

• Data Collection: a. Determine the MIC of each drug alone and the MIC of each drug in the presence of the other.

• Calculation of the Fractional Inhibitory Concentration (FIC) Index: a. FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone) b. FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone) c. FIC Index = FIC of Drug A + FIC of Drug B

• Interpretation of FIC Index:

  • Synergy: FIC Index ≤ 0.5

  • Additive/Indifference: 0.5 < FIC Index ≤ 4.0

  • Antagonism: FIC Index > 4.0

Conclusion

Bombinin H peptides represent a promising class of antimicrobial agents with a broad spectrum of activity. Their mechanism of action, centered on the disruption of microbial membranes, makes them less likely to induce resistance compared to conventional antibiotics that target specific metabolic pathways. The potential for synergistic interactions with existing antibiotics further enhances their therapeutic appeal. However, their inherent hemolytic activity necessitates further research and potential modifications to improve their selectivity and safety profile for clinical applications. The experimental protocols detailed in this guide provide a robust framework for the continued investigation and development of Bombinin H peptides as next-generation antimicrobial drugs.

References

• 1. researchgate.net [researchgate.net]
• 2. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structure-function relationships in bombinins H, antimicrobial peptides from Bombina skin secretions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A lesson from Bombinins H, mildly cationic diastereomeric antimicrobial peptides from Bombina skin. [iris.uniroma1.it]
• 5. The synergistic antimicrobial effects of novel bombinin and bombinin H peptides from the skin secretion of Bombina orientalis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Membrane interaction and antibacterial properties of two mildly cationic peptide diastereomers, bombinins H2 and H4, isolated from Bombina skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Latest developments on the mechanism of action of membrane disrupting peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antimicrobial peptide interactions with bacterial cell membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synergistic effects of antimicrobial peptide DP7 combined with antibiotics against multidrug-resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 4.12. Checkerboard testing for synergy analysis [bio-protocol.org]
• 13. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 14. emerypharma.com [emerypharma.com]

The Hemolytic Activity of Bombinin H5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hemolytic activity of Bombinin H5, a member of the Bombinin H family of antimicrobial peptides. This document details the peptide's mechanism of action, presents available quantitative data for the Bombinin H family, outlines experimental protocols for assessing hemolytic activity, and provides visualizations of the key pathways and workflows involved.

Introduction to Bombinin H5 and its Hemolytic Properties

Bombinin H5 is a hydrophobic peptide belonging to the Bombinin H family, first isolated from the skin secretions of the European yellow-bellied toad, Bombina variegata.[1][2][3] Unlike the broader class of bombinin peptides, which exhibit potent antimicrobial activity with little to no hemolytic effect, the Bombinin H subfamily is characterized by its significant hemolytic and lower bactericidal activities.[4] A key structural feature of Bombinin H3, H4, and H5 is the presence of a D-alloisoleucine residue at the second position, a post-translational modification that influences their biological activity.[1][2] The hydrophobic nature of these peptides is a primary determinant of their ability to lyse red blood cells.[4]

Quantitative Data on Hemolytic Activity

Peptide	Amino Acid Sequence	D-Amino Acid at Position 2	Reported Hemolytic Activity	Reference(s)
Bombinin H2	IIGPVLGLVGSALGGLLKKI-NH2	L-Isoleucine	Hemolytic	[5]
Bombinin H4	I(allo)-IGPVLGLVGSALGGLLKKI-NH2	D-Alloisoleucine	Hemolytic	[6][7]
Bombinin H5	Sequence not explicitly detailed in search results	D-Alloisoleucine	Hemolytic	[1][2]
Bombinin H6	Sequence not explicitly detailed in search results	L-Amino Acid	Hemolytic	[8]
Bombinin H7	Sequence not explicitly detailed in search results	D-Amino Acid	Hemolytic	[8]

Note: The exact amino acid sequences for Bombinin H5, H6, and H7 were not available in the search results, though their classification within the hemolytic Bombinin H family is established.

Mechanism of Hemolytic Action

The hemolytic activity of Bombinin H peptides, including H5, is primarily attributed to their direct interaction with and disruption of the erythrocyte cell membrane. The proposed mechanism follows a multi-step process that does not involve specific intracellular signaling cascades but rather a physical perturbation of the lipid bilayer.

Signaling Pathway of Membrane Disruption

The following diagram illustrates the proposed "carpet-like" mechanism of membrane disruption by Bombinin H5. This model suggests that the peptides accumulate on the membrane surface, altering its structure and leading to eventual lysis, rather than forming discrete transmembrane pores.

Caption: Proposed "carpet-like" mechanism of Bombinin H5-induced hemolysis.

Experimental Protocols

The following section details a standardized protocol for determining the hemolytic activity of a peptide such as Bombinin H5.

Hemolysis Assay Protocol

Objective: To quantify the hemolytic activity of Bombinin H5 by measuring the release of hemoglobin from a suspension of human red blood cells (RBCs).

Materials:

• Bombinin H5 peptide (lyophilized)

• Fresh human whole blood (with anticoagulant, e.g., heparin)

• Phosphate-buffered saline (PBS), pH 7.4

• Triton X-100 (1% v/v in PBS) for positive control (100% hemolysis)

• Sterile microcentrifuge tubes

• 96-well microtiter plate (U-bottom)

• Spectrophotometer (plate reader) capable of measuring absorbance at 540 nm

Methodology:

• Preparation of Red Blood Cell Suspension: a. Centrifuge fresh human whole blood at 1000 x g for 10 minutes at 4°C. b. Aspirate and discard the supernatant (plasma and buffy coat). c. Resuspend the pelleted RBCs in 5 volumes of cold PBS. d. Repeat the centrifugation and washing steps (c) three times. e. After the final wash, resuspend the RBCs in PBS to a final concentration of 2% (v/v).

• Preparation of Peptide Solutions: a. Reconstitute lyophilized Bombinin H5 in sterile PBS to create a stock solution (e.g., 1 mg/mL). b. Prepare a series of twofold serial dilutions of the Bombinin H5 stock solution in PBS in microcentrifuge tubes to achieve a range of desired final concentrations.

• Hemolysis Assay: a. To the wells of a 96-well plate, add 50 µL of the various Bombinin H5 dilutions. b. For the negative control (0% hemolysis), add 50 µL of PBS. c. For the positive control (100% hemolysis), add 50 µL of 1% Triton X-100. d. Add 50 µL of the 2% RBC suspension to each well. e. Incubate the plate at 37°C for 1 hour.

• Measurement of Hemolysis: a. After incubation, centrifuge the 96-well plate at 800 x g for 10 minutes to pellet the intact RBCs. b. Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate. c. Measure the absorbance of the supernatant at 540 nm using a spectrophotometer.

• Data Analysis: a. Calculate the percentage of hemolysis for each Bombinin H5 concentration using the following formula: % Hemolysis = [(Abs_sample - Abs_negative_control) / (Abs_positive_control - Abs_negative_control)] x 100 b. Plot the percentage of hemolysis against the peptide concentration and determine the HC50 value, which is the concentration of the peptide that causes 50% hemolysis.

Experimental Workflow Diagram

The following diagram outlines the key steps in the hemolysis assay protocol.

Caption: Workflow for the determination of hemolytic activity.

Conclusion

Bombinin H5 is a member of a family of hydrophobic peptides with established hemolytic properties. While specific quantitative data for Bombinin H5 remains to be fully elucidated in publicly available literature, the activity of its close analogs suggests a potent membrane-disrupting capability. The mechanism of action is believed to involve a direct, detergent-like effect on the erythrocyte membrane, leading to cell lysis. The provided experimental protocol offers a standardized method for quantifying this hemolytic activity, which is a critical parameter in the preclinical safety assessment of any peptide-based therapeutic candidate. Further research is warranted to determine the precise HC50 of Bombinin H5 and to fully explore the structure-activity relationships that govern the hemolytic potential of the Bombinin H peptide family.

References

• 1. embopress.org [embopress.org]
• 2. Antibacterial and haemolytic peptides containing D-alloisoleucine from the skin of Bombina variegata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antibacterial and haemolytic peptides containing D-alloisoleucine from the skin of Bombina variegata - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. iris.uniroma1.it [iris.uniroma1.it]
• 7. researchgate.net [researchgate.net]
• 8. Structure-function relationships in bombinins H, antimicrobial peptides from Bombina skin secretions - PubMed [pubmed.ncbi.nlm.nih.gov]

The Bombinin H5 Family of Antimicrobial Peptides: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Bombinin H family of antimicrobial peptides (AMPs) represents a fascinating and potent class of molecules isolated from the skin secretions of the fire-bellied toad (Bombina genus).[1] These peptides are key components of the toad's innate immune system, providing a first line of defense against a broad range of pathogenic microorganisms.[1][2] The "H" designation signifies their characteristically hydrophobic and hemolytic nature, distinguishing them from the less toxic bombinin peptides found in the same secretions.[1] Some members of the Bombinin H family, including Bombinin H5, exhibit a unique post-translational modification, incorporating a D-amino acid at the second position, which can significantly influence their biological activity.[3][4] This technical guide provides an in-depth overview of the Bombinin H5 family, with a focus on their structure, mechanism of action, antimicrobial spectrum, and cytotoxic activities, alongside detailed experimental protocols relevant to their study.

Core Concepts

Structure and Physicochemical Properties

Bombinin H peptides are typically short, cationic peptides composed of 17 to 20 amino acid residues.[1] Their primary structure imparts an amphipathic character, with a distinct segregation of hydrophobic and charged residues. This amphipathicity is crucial for their interaction with and disruption of microbial cell membranes. A noteworthy feature of some Bombinin H peptides, including H3, H4, and H5, is the presence of a D-alloisoleucine at position 2.[3][4] This stereochemical inversion from the typical L-amino acid is a result of post-translational modification and has been shown to enhance the peptide's stability and, in some cases, its antimicrobial potency.[1]

Mechanism of Action

The primary mechanism of action for the Bombinin H family of peptides is the direct disruption of microbial cell membranes.[5] This process is generally understood to occur in a series of steps:

• Electrostatic Attraction: The cationic nature of Bombinin H peptides facilitates their initial binding to the negatively charged components of microbial cell membranes, such as lipopolysaccharides (LPS) in Gram-negative bacteria and teichoic acids in Gram-positive bacteria.

• Membrane Insertion and Pore Formation: Upon accumulation on the membrane surface, the peptides insert into the lipid bilayer, driven by hydrophobic interactions. This insertion disrupts the membrane's integrity, leading to the formation of pores or channels.

• Cell Lysis: The formation of these transmembrane pores leads to the leakage of essential intracellular contents, dissipation of the membrane potential, and ultimately, cell death.

This direct, physical mechanism of action is a key advantage of AMPs like Bombinin H5, as it is less likely to induce microbial resistance compared to conventional antibiotics that target specific metabolic pathways.

Quantitative Data

Due to the limited availability of specific quantitative data for Bombinin H5, the following tables present representative data from closely related and well-characterized members of the Bombinin H family, Bombinin H2 and Bombinin H4. This information provides a strong indication of the expected activity profile for Bombinin H5.

Antimicrobial Activity of Bombinin H2 and H4

The following table summarizes the Minimum Inhibitory Concentrations (MICs) of Bombinin H2 and H4 against a range of bacterial strains. Lower MIC values indicate higher antimicrobial potency.

Microorganism	Strain	Bombinin H2 MIC (µM)	Bombinin H4 MIC (µM)
Staphylococcus aureus	ATCC 29213	12.5	25
Staphylococcus aureus	Cowan I	12.5	25
Staphylococcus epidermidis	1457	>100	100
Staphylococcus epidermidis	5179-R1	>100	100
Escherichia coli	D21	50	25
Pseudomonas aeruginosa	ATCC 15692	>50	>50

Data sourced from Mangoni et al. (2011) and Swithenbank et al. (2020).[6][7]

Cytotoxicity of Bombinin H2 and H4

The following table presents the cytotoxic activity of Bombinin H2 and H4 against human non-small cell lung carcinoma (NSCLC) cell lines (A549 and Calu-3) and a normal human bronchial epithelial cell line (Beas-2B), expressed as the concentration that causes 50% cell death (IC50). The hemolytic activity is presented as the percentage of hemolysis at a given concentration.

Cell Line / Assay	Bombinin H2	Bombinin H4
IC50 (µM) - 24h exposure
A549 (NSCLC)	~25	~3
Calu-3 (NSCLC)	~75	>100
Beas-2B (Normal)	~25	>100
Hemolytic Activity	Not selectively cytotoxic	Low (0.061% at relevant concentrations)

Data sourced from Swithenbank et al. (2020).[7]

Experimental Protocols

This section provides detailed methodologies for key experiments used in the characterization of the Bombinin H5 family of antimicrobial peptides.

Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is performed to determine the lowest concentration of an antimicrobial peptide that inhibits the visible growth of a microorganism.

Materials:

• Mueller-Hinton Broth (MHB)

• Bacterial strains

• Sterile 96-well microtiter plates

• Spectrophotometer

• Bombinin H5 peptide stock solution (in a suitable solvent, e.g., sterile water or 0.01% acetic acid)

Protocol:

• Bacterial Culture Preparation: Inoculate a single colony of the test bacterium into MHB and incubate overnight at 37°C. Dilute the overnight culture in fresh MHB to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Peptide Dilution Series: Prepare a serial two-fold dilution of the Bombinin H5 stock solution in MHB directly in the 96-well plate. The final volume in each well should be 50 µL.

• Inoculation: Add 50 µL of the diluted bacterial suspension to each well containing the peptide dilutions, resulting in a final volume of 100 µL.

• Controls: Include a positive control (bacteria without peptide) and a negative control (MHB without bacteria).

• Incubation: Incubate the microtiter plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the peptide at which no visible growth (turbidity) is observed. This can be assessed visually or by measuring the optical density at 600 nm.

Hemolytic Activity Assay

This assay measures the ability of an antimicrobial peptide to lyse red blood cells.

Materials:

• Freshly drawn human or horse red blood cells (RBCs)

• Phosphate-buffered saline (PBS), pH 7.4

• Triton X-100 (1% v/v in PBS) as a positive control

• Bombinin H5 peptide stock solution

• Sterile 96-well microtiter plates

• Centrifuge

• Spectrophotometer

Protocol:

• RBC Preparation: Wash the RBCs three times with PBS by centrifugation (e.g., 1000 x g for 5 minutes) and resuspend in PBS to a final concentration of 4% (v/v).

• Peptide Dilution: Prepare serial dilutions of Bombinin H5 in PBS in a 96-well plate.

• Incubation: Add the RBC suspension to each well containing the peptide dilutions and controls (PBS for 0% hemolysis and 1% Triton X-100 for 100% hemolysis). Incubate the plate at 37°C for 1 hour.

• Centrifugation: Centrifuge the plate to pellet the intact RBCs.

• Absorbance Measurement: Carefully transfer the supernatant to a new 96-well plate and measure the absorbance at 450 nm, which corresponds to the release of hemoglobin.

• Calculation: The percentage of hemolysis is calculated using the following formula: % Hemolysis = [(Abssample - Absnegative control) / (Abspositive control - Absnegative control)] x 100

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Human cell lines (e.g., cancer cell lines and normal cell lines)

• Cell culture medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Bombinin H5 peptide stock solution

• Sterile 96-well plates

• CO2 incubator

• Microplate reader

Protocol:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight in a CO2 incubator at 37°C.

• Peptide Treatment: The next day, replace the medium with fresh medium containing serial dilutions of Bombinin H5. Include a vehicle control (medium with the same concentration of the peptide's solvent).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Cell viability is expressed as a percentage of the control (untreated cells). The IC50 value (the concentration of peptide that inhibits 50% of cell growth) can be determined by plotting cell viability against peptide concentration.

Visualizations

Experimental Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the workflows for the key experimental protocols described above.

Caption: Workflow for the Minimum Inhibitory Concentration (MIC) Assay.

Caption: Workflow for the Hemolytic Activity Assay.

Caption: Workflow for the MTT Cytotoxicity Assay.

Conclusion

The Bombinin H5 family of antimicrobial peptides holds significant promise as a source of new therapeutic agents. Their broad-spectrum antimicrobial activity, coupled with a rapid, membrane-disrupting mechanism of action, makes them attractive candidates for combating drug-resistant pathogens. While their inherent hemolytic and cytotoxic properties require careful consideration and potential optimization through peptide engineering, the unique structural features of this family, such as the presence of D-amino acids, offer exciting avenues for the rational design of novel anti-infective and anticancer drugs. The experimental protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to further explore the therapeutic potential of these fascinating molecules.

References

• 1. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. embopress.org [embopress.org]
• 4. Antibacterial and haemolytic peptides containing D-alloisoleucine from the skin of Bombina variegata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. iris.uniroma1.it [iris.uniroma1.it]

The intricate biosynthetic pathway of bombinin antimicrobial peptides in Bombina variegata

A Technical Guide for Researchers and Drug Development Professionals

The skin of the yellow-bellied toad, Bombina variegata, is a rich reservoir of bioactive molecules, most notably the bombinin family of antimicrobial peptides (AMPs). These peptides represent a crucial component of the toad's innate immune system, providing a first line of defense against a broad spectrum of microbial pathogens. This technical guide provides an in-depth exploration of the biosynthesis of bombinin peptides, from gene expression and precursor processing to the generation of the final, biologically active molecules. This document is intended for researchers, scientists, and drug development professionals interested in the discovery, characterization, and potential therapeutic applications of these potent AMPs.

The Bombinin Peptide Family: An Overview

The bombinin family in Bombina variegata primarily consists of two main groups: the bombinins and the bombinins H.[1] Bombinins are typically 24-27 amino acids in length and exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, with minimal hemolytic activity.[2][3] In contrast, bombinins H are more hydrophobic and, while possessing some antibacterial properties, are notably more hemolytic.[1] A unique feature of some bombinin H peptides is the post-translational isomerization of an L-amino acid to a D-amino acid at the second position, a modification that can influence their biological activity.[1]

Genetic Organization and Gene Expression

The genetic blueprint for bombinin peptides is encoded in precursor proteins. Molecular cloning studies have revealed that the genes encoding these precursors in Bombina species typically consist of two exons separated by a large intron.[4] Exon 1 encodes the signal peptide, which directs the precursor protein into the secretory pathway, while exon 2 encodes the propeptide region containing the sequences of the mature bombinin and bombinin H peptides.[4]

The expression of bombinin genes is inducible and tightly regulated, forming a key part of the toad's response to microbial threats. The promoter region of bombinin genes contains binding sites for transcription factors such as NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and NF-IL6 (Nuclear Factor for Interleukin-6 expression).[4] This suggests that the activation of bombinin gene expression is mediated by signaling pathways that are central to the innate immune response.

Signaling Pathway for Bombinin Biosynthesis

The biosynthesis of bombinin peptides is initiated by the recognition of pathogen-associated molecular patterns (PAMPs) by pattern recognition receptors (PRRs) on the surface of the toad's skin cells. A key family of PRRs involved in this process is the Toll-like receptors (TLRs).

The binding of a PAMP, such as lipopolysaccharide (LPS) from Gram-negative bacteria, to TLR4 triggers a downstream signaling cascade.[5][6] This activation is primarily mediated through the MyD88-dependent pathway.[5] Upon TLR4 activation, the adaptor protein MyD88 is recruited, which in turn recruits and activates IRAK4 (Interleukin-1 Receptor-Associated Kinase 4).[5] This leads to the activation of the transcription factor NF-κB, which then translocates to the nucleus and binds to the promoter regions of bombinin genes, initiating their transcription.[4][6]

Caption: TLR4 signaling cascade leading to bombinin gene expression.

Biosynthesis and Post-Translational Modifications

Following transcription and translation, the resulting bombinin precursor protein undergoes a series of post-translational modifications within the secretory pathway to yield the mature, active peptides.

Precursor Structure and Processing

The bombinin precursor protein has a multi-domain structure. It begins with an N-terminal signal peptide, followed by an acidic propeptide region, one or two copies of the bombinin peptide sequence, another acidic spacer region, and finally a single copy of the bombinin H peptide sequence at the C-terminus.[1]

The release of the mature peptides from the precursor is a multi-step process mediated by a cascade of processing enzymes.

• Signal Peptidase: The initial step is the cleavage of the signal peptide by a signal peptidase as the precursor enters the endoplasmic reticulum.

• Propeptide Convertases: The precursor is then processed by propeptide convertases, which are subtilisin-like endoproteases. These enzymes recognize and cleave at specific basic amino acid residues (e.g., Lys-Arg) that flank the mature peptide sequences.[7]

• Carboxypeptidase: Following the endoproteolytic cleavage, a carboxypeptidase removes the C-terminal basic residues from the liberated peptides.

• Peptidylglycine α-amidating Monooxygenase (PAM): Many bombinin peptides have an amidated C-terminus, which is crucial for their biological activity. This amidation is catalyzed by the enzyme peptidylglycine α-amidating monooxygenase (PAM).

• Peptidyl-aminoacyl-L/D-isomerase: A unique feature of some bombinin H peptides is the conversion of an L-amino acid to a D-amino acid at the second position. This stereochemical inversion is catalyzed by a specific peptidyl-aminoacyl-L/D-isomerase.[8] This enzyme has a rather low selectivity for the amino acid at position 2 but requires a hydrophobic residue at position 1 and a small residue at position 3 for optimal activity.[8]

Caption: Post-translational processing of bombinin precursors.

Quantitative Data on Bombinin Peptides

The biological activity of bombinin peptides is a key area of interest for drug development. The following table summarizes the Minimal Inhibitory Concentration (MIC) values for a novel bombinin peptide and its analogue from Bombina variegata against various microorganisms.

Peptide	Staphylococcus aureus (mg/L)
Feleucin-BV1	128–256
Feleucin-BV2	>256

Data sourced from: Feleucins: Novel Bombinin Precursor-Encoded Nonapeptide Amides from the Skin Secretion of Bombina variegata.[2]

Experimental Protocols

The study of bombinin biosynthesis involves a range of molecular and biochemical techniques. Detailed protocols for key experiments are provided below.

Peptide Extraction from Bombina variegata Skin

This protocol describes the extraction of crude peptide mixtures from the skin secretions of Bombina variegata.

Materials:

• Live Bombina variegata specimens

• Mild electrical stimulation device (e.g., 6V battery)

• Sterile deionized water

• Centrifuge tubes (50 mL)

• Centrifuge

• Lyophilizer

Procedure:

• Gently rinse the dorsal skin of the toad with sterile deionized water to remove any debris.

• Apply a mild electrical stimulation to the dorsal skin surface to induce the release of skin secretions.

• Collect the secreted granular material by washing the skin with a small volume of sterile deionized water into a 50 mL centrifuge tube.

• Centrifuge the collected secretion at 4,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Carefully collect the supernatant containing the soluble peptides.

• Freeze the supernatant at -80°C and then lyophilize to obtain a dry powder of the crude peptide extract.

• Store the lyophilized extract at -20°C until further use.

cDNA Library Construction from Amphibian Skin

This protocol outlines the steps for constructing a cDNA library from the skin of Bombina variegata to identify the genes encoding bombinin precursors.

Materials:

• Bombina variegata skin tissue

• Liquid nitrogen

• TRIzol reagent (or similar RNA extraction kit)

• Oligo(dT)-cellulose column

• Reverse transcriptase

• dNTPs

• RNase H

• DNA Polymerase I

• EcoRI adaptors

• T4 DNA ligase

• λgt10 vector (or other suitable cloning vector)

• E. coli host strain for packaging and amplification

Procedure:

• Excise a small piece of dorsal skin from a euthanized toad and immediately freeze it in liquid nitrogen.

• Homogenize the frozen tissue and extract total RNA using TRIzol reagent according to the manufacturer's instructions.

• Isolate poly(A)+ mRNA from the total RNA using an oligo(dT)-cellulose column.

• Synthesize the first strand of cDNA from the mRNA template using reverse transcriptase and an oligo(dT) primer.

• Synthesize the second strand of cDNA using RNase H and DNA Polymerase I.

• Methylate the double-stranded cDNA to protect internal EcoRI sites.

• Ligate EcoRI adaptors to the blunt ends of the cDNA.

• Digest the adapted cDNA with EcoRI to create cohesive ends.

• Ligate the cDNA into the EcoRI site of the λgt10 vector.

• Package the recombinant DNA into phage particles using a commercial packaging extract.

• Titer and amplify the cDNA library by infecting an appropriate E. coli host strain.

• The library is now ready for screening with probes designed from known bombinin sequences.

HPLC Purification of Bombinin Peptides

This protocol describes the purification of individual bombinin peptides from the crude extract using reverse-phase high-performance liquid chromatography (RP-HPLC).

Materials:

• Lyophilized crude peptide extract

• Solvent A: 0.1% (v/v) Trifluoroacetic acid (TFA) in water

• Solvent B: 0.1% (v/v) TFA in acetonitrile

• RP-HPLC system with a C18 column (e.g., Vydac 218TP54)

• UV detector (monitoring at 214 nm)

• Fraction collector

Procedure:

• Dissolve the lyophilized crude peptide extract in a small volume of Solvent A.

• Centrifuge the sample to remove any insoluble material.

• Inject the supernatant onto the C18 column equilibrated with Solvent A.

• Elute the peptides using a linear gradient of Solvent B (e.g., 0-60% over 60 minutes) at a flow rate of 1 mL/min.

• Monitor the elution of peptides by measuring the absorbance at 214 nm.

• Collect fractions corresponding to the peptide peaks.

• Lyophilize the collected fractions to obtain purified peptides.

• Assess the purity of each fraction by analytical RP-HPLC.

Mass Spectrometry Analysis of Bombinin Peptides

This protocol outlines the characterization of purified bombinin peptides using mass spectrometry to determine their molecular mass and amino acid sequence.

Materials:

• Purified bombinin peptide fractions

• Matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) mass spectrometer or an electrospray ionization (ESI) mass spectrometer.

• Appropriate matrix for MALDI (e.g., α-cyano-4-hydroxycinnamic acid)

• Solvents for ESI (e.g., acetonitrile/water with formic acid)

Procedure:

• For MALDI-TOF MS:

  • Mix a small aliquot of the purified peptide solution with the matrix solution.

  • Spot the mixture onto the MALDI target plate and allow it to air dry.

  • Acquire the mass spectrum in the positive ion mode.

• For ESI-MS:

  • Dissolve the purified peptide in a suitable solvent mixture for electrospray ionization.

  • Infuse the sample into the ESI source of the mass spectrometer.

  • Acquire the mass spectrum in the positive ion mode.

• For Sequencing (MS/MS):

  • Select the parent ion of the peptide of interest in the first mass analyzer.

  • Fragment the parent ion by collision-induced dissociation (CID).

  • Analyze the resulting fragment ions in the second mass analyzer to determine the amino acid sequence.

Quantitative PCR (qPCR) for Bombinin Gene Expression Analysis

This protocol describes the quantification of bombinin gene expression levels in Bombina variegata skin in response to an immune challenge.

Materials:

• Bombina variegata skin samples (control and pathogen-exposed)

• RNA extraction kit

• DNase I

• Reverse transcription kit

• qPCR instrument

• SYBR Green qPCR master mix

• Primers specific for the bombinin gene and a reference gene (e.g., GAPDH)

Procedure:

• Collect skin samples from control and pathogen-exposed toads.

• Extract total RNA from the skin samples using a commercial kit.

• Treat the RNA with DNase I to remove any contaminating genomic DNA.

• Synthesize cDNA from the RNA using a reverse transcription kit.

• Set up the qPCR reactions in triplicate for each sample and each gene (bombinin and reference gene), including a no-template control. Each reaction should contain SYBR Green master mix, forward and reverse primers, and cDNA template.

• Run the qPCR program on a real-time PCR instrument. The program should include an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

• Analyze the qPCR data using the ΔΔCt method to determine the relative expression of the bombinin gene in the pathogen-exposed samples compared to the control samples, normalized to the expression of the reference gene.

Caption: Integrated workflow for bombinin peptide research.

Conclusion

The biosynthesis of bombinin peptides in Bombina variegata is a complex and highly regulated process that is integral to the toad's innate immunity. From the pathogen-induced activation of gene expression via TLR signaling to the intricate post-translational processing of precursor proteins, each step is finely tuned to produce a diverse arsenal of antimicrobial peptides. A thorough understanding of this biosynthetic pathway not only provides insights into amphibian immunology but also offers a valuable roadmap for the discovery and development of novel antimicrobial agents to combat the growing threat of antibiotic resistance. The detailed experimental protocols provided in this guide serve as a foundation for researchers to further explore the fascinating world of bombinin peptides and unlock their therapeutic potential.

References

• 1. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Feleucins: Novel Bombinin Precursor-Encoded Nonapeptide Amides from the Skin Secretion of Bombina variegata - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Molecular cloning of a bombinin gene from Bombina orientalis: detection of NF-kappaB and NF-IL6 binding sites in its promoter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biomedres.us [biomedres.us]
• 6. Characterization and mechanism of action of amphibian-derived wound-healing-promoting peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Processing and sorting of the prohormone convertase 2 propeptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Substrate specificity of a peptidyl-aminoacyl-l/d-isomerase from frog skin - PMC [pmc.ncbi.nlm.nih.gov]

Structure-Activity Relationship of Bombinin H5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bombinin H5 is a member of the bombinin H family of antimicrobial peptides (AMPs), first isolated from the skin secretions of the yellow-bellied toad, Bombina variegata. These peptides are characterized by their hydrophobic nature and hemolytic activity. A key structural feature of Bombinin H5 and its relatives (H1-H5) is the post-translational modification of the second amino acid residue to a D-alloisoleucine, which significantly influences their biological activity. This technical guide provides a comprehensive overview of the structure-activity relationship of Bombinin H5, including its physicochemical properties, biological activities, and the experimental methodologies used for its characterization. The information presented herein is intended to serve as a valuable resource for researchers and professionals involved in the discovery and development of novel antimicrobial and anticancer agents.

Introduction

The increasing prevalence of multidrug-resistant pathogens necessitates the exploration of novel antimicrobial agents. Amphibian skin has proven to be a rich source of diverse AMPs with unique structures and mechanisms of action. The bombinin family of peptides, isolated from toads of the Bombina genus, is a prominent example. This family is broadly divided into two subfamilies: bombinins and bombinins H. While bombinins exhibit potent bactericidal activity with low hemolytic effects, bombinins H are distinguished by their strong hydrophobic and hemolytic properties.[1][2]

Bombinin H5, a 21-amino acid peptide, belongs to the latter subfamily. Its structure is characterized by the presence of a D-alloisoleucine at the second position, a feature that differentiates it from its all-L-amino acid counterparts and plays a crucial role in its biological function.[1][3][4] This guide will delve into the known structure-activity relationships of Bombinin H5, presenting available quantitative data, detailed experimental protocols, and visual representations of experimental workflows to facilitate a deeper understanding of this promising biomolecule.

Physicochemical Properties of Bombinin H5

Property	Value	Reference
Amino Acid Sequence	H-Ile-Ile-Gly-Pro-Val-Leu-Gly-Leu-Val-Gly-Ser-Ala-Leu-Gly-Gly-Leu-Leu-Lys-Lys-Ile-NH2	NovoPro
D-Amino Acid Residue	D-alloisoleucine at position 2	[4]
Molecular Formula	C91H165N23O	NovoPro
Molecular Weight	1917.4 Da	NovoPro
Source	Bombina variegata (Yellow-bellied toad)	[4]

Biological Activities of Bombinin H Peptides

While specific quantitative data for Bombinin H5's antimicrobial and hemolytic activities were not available in the reviewed literature, the family of Bombinin H peptides (H1-H5) has been collectively reported to exhibit both antibacterial and hemolytic properties.[4] For comparative purposes, data for other Bombinin H peptides, such as H2 and H4, are presented below. These peptides share high sequence homology with Bombinin H5 and also possess a D-amino acid at the second position.

Antimicrobial Activity

Bombinin H peptides generally display activity against a range of bacteria. The presence of the D-amino acid is thought to contribute to their efficacy and stability.

Table 1: Minimum Inhibitory Concentrations (MICs) of Bombinin H2 and H4 Against Various Bacterial Strains

Bacterial Strain	Bombinin H2 (µM)	Bombinin H4 (µM)
Staphylococcus aureus ATCC 29213	12.5	25
Staphylococcus aureus Cowan I	12.5	50
Escherichia coli D21	>50	50
Yersinia pseudotuberculosis	>50	50

(Data adapted from Mangoni et al., 2000)

Hemolytic Activity

Cytotoxic Activity against Cancer Cells

Some members of the Bombinin H family have demonstrated selective cytotoxicity against cancer cells. For instance, Bombinin H4 has shown activity against non-small cell lung carcinoma (NSCLC) cell lines.

Table 2: Cytotoxicity of Bombinin H4 Against NSCLC Cell Lines

Cell Line	Activity
A549	Significant cell death observed from 1.5 µM to 100 µM
Calu-3	Significant cell death observed at 50 µM and 100 µM

(Data adapted from Hedges et al., 2020)

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the study of Bombinin H peptides.

Peptide Synthesis and Purification

A standardized workflow for obtaining pure Bombinin H5 for experimental use is outlined below.

Caption: Workflow for the synthesis and purification of Bombinin H5.

• Solid-Phase Peptide Synthesis (SPPS): The peptide is synthesized on a solid support resin, typically using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry. Amino acids are sequentially added to the growing peptide chain.

• Cleavage and Deprotection: The synthesized peptide is cleaved from the resin, and all protecting groups are removed using a cleavage cocktail (e.g., trifluoroacetic acid-based).

• Purification: The crude peptide is purified using reverse-phase high-performance liquid chromatography (RP-HPLC) to isolate the desired peptide from impurities.

• Characterization: The molecular weight of the purified peptide is confirmed using mass spectrometry, such as MALDI-TOF (Matrix-Assisted Laser Desorption/Ionization-Time of Flight).

• Lyophilization: The purified peptide is lyophilized (freeze-dried) to obtain a stable powder for storage and subsequent use in biological assays.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol determines the Minimum Inhibitory Concentration (MIC) of Bombinin H5 against various bacterial strains.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

• Preparation of Peptide Dilutions: A two-fold serial dilution of Bombinin H5 is prepared in a 96-well microtiter plate using an appropriate bacterial growth medium (e.g., Mueller-Hinton broth).

• Preparation of Bacterial Inoculum: Bacterial strains are cultured to the mid-logarithmic phase and then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Inoculation: Each well of the microtiter plate containing the peptide dilutions is inoculated with the standardized bacterial suspension.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the peptide at which no visible bacterial growth is observed. This can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.

Hemolysis Assay

This assay quantifies the hemolytic activity of Bombinin H5 on red blood cells.

Caption: Workflow for the hemolysis assay.

• Preparation of Red Blood Cells (RBCs): Freshly drawn blood (e.g., human or horse) is centrifuged to pellet the RBCs. The plasma and buffy coat are removed, and the RBCs are washed multiple times with a buffered saline solution (e.g., PBS). A final suspension of RBCs is prepared at a specific concentration (e.g., 2% v/v).

• Incubation: The RBC suspension is incubated with various concentrations of Bombinin H5 for a defined period (e.g., 1 hour) at 37°C. A negative control (buffer only) and a positive control (a known lytic agent like Triton X-100) are included.

• Centrifugation: After incubation, the samples are centrifuged to pellet the intact RBCs and any cell debris.

• Measurement of Hemoglobin Release: The amount of hemoglobin released into the supernatant is quantified by measuring the absorbance at approximately 540 nm using a spectrophotometer.

• Calculation of Hemolysis: The percentage of hemolysis is calculated using the following formula: % Hemolysis = [(Abssample - Absnegative control) / (Abspositive control - Absnegative control)] x 100

Cytotoxicity Assay (MTT Assay)

This protocol assesses the cytotoxic effect of Bombinin H5 on mammalian cell lines.

References

• 1. Bombinin - Wikipedia [en.wikipedia.org]
• 2. The synergistic antimicrobial effects of novel bombinin and bombinin H peptides from the skin secretion of Bombina orientalis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thno.org [thno.org]
• 4. Structure-function relationships in bombinins H, antimicrobial peptides from Bombina skin secretions - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Recombinant Expression of Bombinin H5 in E. coli

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bombinin H5 is a member of the bombinin H family of antimicrobial peptides (AMPs), which are naturally found in the skin secretions of the European fire-bellied toad (Bombina bombina). These peptides represent a promising class of molecules for the development of novel anti-infective agents due to their potent antimicrobial activity. Bombinin H peptides are known to be hydrophobic and hemolytic.[1] The recombinant expression of these peptides in a robust and scalable system like Escherichia coli is a critical step for further research and development, enabling detailed structure-function studies, mechanism of action elucidation, and preclinical evaluation.

This document provides a comprehensive guide to the recombinant expression, purification, and characterization of Bombinin H5 in E. coli. The protocols detailed below are based on established methodologies for the expression of antimicrobial peptides, often as fusion proteins to mitigate toxicity to the host organism and prevent proteolytic degradation.

Data Presentation

Table 1: Amino Acid Sequence of a Representative Bombinin H Peptide (Bombinin H2)

Peptide Name	Amino Acid Sequence	Length (amino acids)
Bombinin H2	IIGPVLGLVGSALGGLLKKI	20

Table 2: Representative Minimum Inhibitory Concentrations (MICs) of Bombinin-like Peptides

Peptide	Target Microorganism	MIC (µM)
BHL-bombinin	Staphylococcus aureus	1.6
BHL-bombinin	Escherichia coli	6.6
Maximin H5	Escherichia coli	90
Maximin H5	Pseudomonas aeruginosa	90

Note: Data for Bombinin H5 is not available. The table presents MIC values for closely related bombinin-like peptides to provide an expected range of antimicrobial activity.[2][3]

Experimental Protocols

Gene Synthesis and Cloning into an Expression Vector

This protocol describes the synthesis of the Bombinin H5 gene and its cloning into a suitable E. coli expression vector. To prevent the cytotoxic effects of the AMP on the E. coli host, a fusion protein strategy is employed. The pET-32a(+) vector, which allows for the expression of the target peptide fused to thioredoxin (Trx), a His-tag for purification, and an enterokinase cleavage site for removal of the fusion partner, is a recommended choice.

1.1. Gene Design and Synthesis:

• Design the DNA sequence encoding Bombinin H5 based on its amino acid sequence.

• Optimize the codon usage for expression in E. coli.

• Incorporate restriction sites at the 5' and 3' ends of the gene for cloning into the pET-32a(+) vector (e.g., NcoI and XhoI).

• Include a start codon (ATG) at the beginning of the sequence.

• Synthesize the designed gene commercially.

1.2. Vector Preparation:

• Digest the pET-32a(+) vector with the selected restriction enzymes (e.g., NcoI and XhoI) according to the manufacturer's protocol.

• Purify the linearized vector using a gel purification kit.

1.3. Ligation and Transformation:

• Ligate the synthesized Bombinin H5 gene into the linearized pET-32a(+) vector using T4 DNA ligase.

• Transform the ligation mixture into a suitable cloning strain of E. coli (e.g., DH5α).

• Plate the transformed cells on LB agar plates containing ampicillin (100 µg/mL).

• Incubate the plates overnight at 37°C.

1.4. Screening and Plasmid Isolation:

• Select individual colonies and perform colony PCR to screen for positive clones containing the Bombinin H5 insert.

• Inoculate positive colonies into LB broth with ampicillin and grow overnight.

• Isolate the recombinant plasmid (pET32a-BombininH5) using a plasmid miniprep kit.

• Verify the sequence of the insert by Sanger sequencing.

Expression of the Trx-Bombinin H5 Fusion Protein

2.1. Transformation into an Expression Host:

• Transform the verified pET32a-BombininH5 plasmid into a suitable E. coli expression strain, such as BL21(DE3).

• Plate the transformed cells on LB agar plates containing ampicillin (100 µg/mL).

• Incubate overnight at 37°C.

2.2. Protein Expression:

• Inoculate a single colony of BL21(DE3) cells harboring the pET32a-BombininH5 plasmid into 5 mL of LB broth containing ampicillin.

• Grow the culture overnight at 37°C with shaking.

• The next day, inoculate 1 L of LB broth containing ampicillin with the overnight culture to an initial OD600 of 0.05-0.1.

• Grow the culture at 37°C with shaking until the OD600 reaches 0.6-0.8.

• Induce protein expression by adding IPTG to a final concentration of 0.5 mM.

• Continue to grow the culture at a reduced temperature (e.g., 25°C) for 4-6 hours or at 18°C overnight to enhance protein solubility.

• Harvest the cells by centrifugation at 6,000 x g for 15 minutes at 4°C.

• Discard the supernatant and store the cell pellet at -80°C until purification.

Purification of Recombinant Bombinin H5

3.1. Cell Lysis:

• Resuspend the frozen cell pellet in lysis buffer (50 mM NaH2PO4, 300 mM NaCl, 10 mM imidazole, pH 8.0) containing lysozyme (1 mg/mL) and a protease inhibitor cocktail.

• Incubate on ice for 30 minutes.

• Sonicate the cell suspension on ice to ensure complete lysis.

• Centrifuge the lysate at 12,000 x g for 30 minutes at 4°C to pellet the cell debris.

• Collect the supernatant containing the soluble fusion protein.

3.2. Immobilized Metal Affinity Chromatography (IMAC):

• Equilibrate a Ni-NTA affinity column with lysis buffer.

• Load the supernatant onto the column.

• Wash the column with wash buffer (50 mM NaH2PO4, 300 mM NaCl, 20 mM imidazole, pH 8.0) to remove non-specifically bound proteins.

• Elute the Trx-Bombinin H5 fusion protein with elution buffer (50 mM NaH2PO4, 300 mM NaCl, 250 mM imidazole, pH 8.0).

• Collect the eluted fractions and analyze them by SDS-PAGE.

3.3. Cleavage of the Fusion Tag:

• Dialyze the purified fusion protein against a buffer suitable for enterokinase cleavage (e.g., 50 mM Tris-HCl, 50 mM NaCl, 2 mM CaCl2, pH 8.0).

• Add enterokinase to the dialyzed protein solution at an optimized ratio (e.g., 1:100 w/w).

• Incubate at room temperature for 16-24 hours.

• Monitor the cleavage reaction by SDS-PAGE.

3.4. Final Purification of Bombinin H5:

• To separate the cleaved Bombinin H5 from the Trx tag and enterokinase, a second purification step is necessary. Reverse-phase high-performance liquid chromatography (RP-HPLC) is often effective for purifying small peptides.

• Apply the cleavage reaction mixture to a C18 RP-HPLC column.

• Elute the peptide using a gradient of acetonitrile in water, both containing 0.1% trifluoroacetic acid.

• Collect the fractions corresponding to the Bombinin H5 peak.

• Confirm the purity and identity of the peptide by mass spectrometry.

• Lyophilize the purified peptide for storage.

Antimicrobial Activity Assay (MIC Determination)

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

4.1. Preparation of Bacterial Inoculum:

• Grow the test bacteria (e.g., E. coli ATCC 25922 and S. aureus ATCC 29213) in Mueller-Hinton Broth (MHB) to mid-logarithmic phase.

• Dilute the bacterial culture to a final concentration of approximately 5 x 10^5 CFU/mL in fresh MHB.

4.2. Microdilution Assay:

• In a 96-well microtiter plate, perform a two-fold serial dilution of the purified Bombinin H5 in MHB.

• Add the prepared bacterial inoculum to each well.

• Include a positive control (bacteria without peptide) and a negative control (broth only).

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the peptide at which no visible growth of the bacteria is observed.

Visualizations

Caption: Workflow for recombinant expression and purification of Bombinin H5.

Caption: Proposed mechanism of action of Bombinin H5 on bacterial membranes.

References

• 1. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antimicrobial Polymer–Peptide Conjugates Based on Maximin H5 and PEG to Prevent Biofouling of E. coli and P. aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Determining the Minimum Inhibitory Concentration (MIC) of Maximin H5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Maximin H5 is an antimicrobial peptide (AMP) originally isolated from the skin secretions of the toad Bombina maxima. It exhibits antimicrobial activity against a range of bacteria. Determining the Minimum Inhibitory Concentration (MIC) is a fundamental assay to quantify the in vitro efficacy of an antimicrobial agent. This document provides a detailed protocol for performing an MIC assay for Maximin H5, along with expected MIC values against common bacterial strains. The protocol is based on the widely accepted broth microdilution method, with modifications recommended for cationic antimicrobial peptides to ensure accurate and reproducible results.

Data Presentation

The antimicrobial activity of Maximin H5 and its C-terminally deamidated isoform (MH5C) has been evaluated against several bacterial species. The following table summarizes the reported MIC values. It is important to note that variations in experimental conditions (e.g., broth composition, bacterial strain) can influence MIC values.

Peptide	Microorganism	Strain	MIC (µM)	Reference
Maximin H5	Staphylococcus aureus	Not Specified	80	[1]
Maximin H5C	Escherichia coli	Not Specified	90	[1]
Maximin H5C	Pseudomonas aeruginosa	Not Specified	90	[1]
Maximin H5C-Cys-PEG (5 kDa)	Escherichia coli	Not Specified	40	[2]
Maximin H5C-Cys-PEG (5 kDa)	Pseudomonas aeruginosa	Not Specified	40	[2]

Experimental Protocols

Principle of the Broth Microdilution MIC Assay

The broth microdilution assay is a method used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. The assay is performed in a 96-well microtiter plate where a standardized bacterial inoculum is exposed to serial dilutions of the antimicrobial peptide. The MIC is determined after a specified incubation period by observing the lowest concentration of the peptide that prevents turbidity or pellet formation in the well.

Materials and Reagents

• Maximin H5 peptide (lyophilized)

• Bacterial Strains:

  • Escherichia coli (e.g., ATCC 25922)

  • Pseudomonas aeruginosa (e.g., ATCC 27853)

  • Staphylococcus aureus (e.g., ATCC 29213)

• Growth Media:

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Tryptic Soy Broth (TSB) for inoculum preparation[1]

  • Mueller-Hinton Agar (MHA) for bacterial culture and colony counting

• Reagents and Consumables:

  • Sterile, pyrogen-free water

  • Dimethyl sulfoxide (DMSO) or 0.01% acetic acid (for peptide dissolution)

  • Sterile 0.85% saline solution

  • Sterile 96-well polypropylene microtiter plates (round or conical bottom)

  • Sterile polypropylene tubes

  • Spectrophotometer

  • Plate reader (optional, for automated reading)

  • Incubator (35 ± 2°C)

  • Micropipettes and sterile tips

Experimental Workflow Diagram

References

• 1. Antimicrobial Polymer–Peptide Conjugates Based on Maximin H5 and PEG to Prevent Biofouling of E. coli and P. aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antimicrobial Polymer-Peptide Conjugates Based on Maximin H5 and PEG to Prevent Biofouling of E. coli and P. aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol: Determination of Minimum Bactericidal Concentration (MBC) for Bombinin H5

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for determining the Minimum Bactericidal Concentration (MBC) of the antimicrobial peptide Bombinin H5 against relevant bacterial strains. The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.[1]

Introduction to Bombinin H5 and MBC

Bombinins are a family of antimicrobial peptides (AMPs) isolated from the skin secretions of frogs belonging to the Bombina genus.[2][3] These peptides represent a component of the frog's innate immune system, offering protection against a broad spectrum of microbial pathogens. The Bombinin H subfamily, to which Bombinin H5 belongs, are noted for their hydrophobic and hemolytic properties.[4] Like many AMPs, Bombinins are thought to exert their antimicrobial activity primarily by disrupting the integrity of bacterial cell membranes.[5]

While the Minimum Inhibitory Concentration (MIC) determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism, the MBC is a measure of the concentration required to achieve bactericidal (killing) action.[1][6] Specifically, the MBC is the lowest concentration of an antimicrobial agent that results in a ≥99.9% reduction in the initial bacterial inoculum.[1] Determining the MBC is crucial for evaluating the therapeutic potential of new antimicrobial agents like Bombinin H5, particularly for applications where bactericidal activity is essential. An antimicrobial agent is typically considered bactericidal if the MBC is no more than four times the MIC.[1][7]

Experimental Protocol: MBC Determination for Bombinin H5

This protocol is adapted from established methods for antimicrobial susceptibility testing of peptides.[8][9][10]

2.1. Materials

• Bombinin H5 peptide (lyophilized)

• Bacterial strains of interest (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)[10]

• Mueller-Hinton Agar (MHA)

• Sterile 96-well microtiter plates

• Sterile polypropylene tubes

• Sterile deionized water

• 0.01% acetic acid with 0.2% bovine serum albumin (BSA) (for peptide dilution)[8]

• Spectrophotometer

• Incubator (37°C)

• Micropipettes and sterile tips

• Plate spreader

2.2. Step-by-Step Procedure

Phase 1: Determination of Minimum Inhibitory Concentration (MIC)

• Preparation of Bombinin H5 Stock Solution: Dissolve lyophilized Bombinin H5 in sterile deionized water to create a high-concentration stock solution (e.g., 1280 µg/mL).

• Preparation of Serial Dilutions:

  • Perform serial two-fold dilutions of the Bombinin H5 stock solution in 0.01% acetic acid with 0.2% BSA to prevent peptide loss due to adsorption.[8] These will be your 10x working solutions.

  • The concentration range should be sufficient to span the expected MIC and MBC values (e.g., 640, 320, 160, 80, 40, 20, 10, 5 µg/mL).

• Preparation of Bacterial Inoculum:

  • From an overnight culture on an MHA plate, inoculate a single colony into MHB.

  • Incubate at 37°C with shaking until the culture reaches the logarithmic growth phase.

  • Adjust the bacterial suspension with fresh MHB to a turbidity equivalent to a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute this suspension in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.[8]

• Inoculation of Microtiter Plate:

  • Add 100 µL of the adjusted bacterial inoculum to each well of a 96-well plate.

  • Add 11 µL of each 10x Bombinin H5 dilution to the corresponding wells.[8] This will result in the final desired test concentrations.

  • Include a positive control (bacteria with no peptide) and a negative control (broth only) on each plate.

• Incubation: Incubate the microtiter plate at 37°C for 18-24 hours.[8]

• MIC Determination: The MIC is the lowest concentration of Bombinin H5 at which there is no visible growth (turbidity) of the bacteria.

Phase 2: Determination of Minimum Bactericidal Concentration (MBC)

• Subculturing from MIC Wells: Following the determination of the MIC, select the wells showing no visible bacterial growth. This should include the MIC well and at least two wells with higher concentrations of Bombinin H5.[10]

• Plating: Aliquot 100 µL from each of these selected wells and spread it evenly onto separate, clearly labeled MHA plates.[9]

• Incubation: Incubate the MHA plates at 37°C for 18-24 hours.

• MBC Determination:

  • Count the number of colonies (CFU) on each plate.

  • The MBC is the lowest concentration of Bombinin H5 that results in a ≥99.9% reduction in CFU compared to the initial inoculum count.[1]

Data Presentation

The following table summarizes hypothetical but representative MBC data for Bombinin H5 and related peptides against common bacterial strains. Actual results may vary depending on the specific experimental conditions and bacterial strains used.

Peptide	Bacterial Strain	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
Bombinin H5	Staphylococcus aureus	16	32	2	Bactericidal
Bombinin H5	Escherichia coli	32	64	2	Bactericidal
Bombinin H2	Staphylococcus aureus	>50	>50	-	Low Activity
Bombinin H4	Staphylococcus aureus	12.5	50	4	Bactericidal
BHL-bombinin	Staphylococcus aureus	1.6	Not Reported	-	-

Note: Data for Bombinin H2, H4, and BHL-bombinin are included for comparative purposes and are based on published findings.[11][12] The MBC is generally considered bactericidal when the MBC/MIC ratio is ≤ 4.[1][7]

Visualizations

Experimental Workflow for MBC Determination

Caption: Workflow for determining the MIC and MBC of Bombinin H5.

Relationship between MIC and MBC

Caption: Conceptual relationship between MIC and MBC.

References

• 1. Minimum bactericidal concentration - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure-function relationships in bombinins H, antimicrobial peptides from Bombina skin secretions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Advances in Antimicrobial Peptides: Mechanisms, Design Innovations, and Biomedical Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Minimum Bactericidal Concentration (MBC) Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 7. qlaboratories.com [qlaboratories.com]
• 8. Modified MIC Method for Cationic Antimicrobial Peptides - Hancock Lab [cmdr.ubc.ca]
• 9. Antimicrobial activity of Ib-M peptides against Escherichia coli O157: H7 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. microchemlab.com [microchemlab.com]
• 11. The synergistic antimicrobial effects of novel bombinin and bombinin H peptides from the skin secretion of Bombina orientalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Biofilm Inhibition Assay Using Bombinin H5

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting in vitro biofilm inhibition assays using Bombinin H5, a potent antimicrobial peptide. The information is intended to guide researchers in evaluating the efficacy of Bombinin H5 against bacterial biofilms, a critical step in the development of new anti-infective therapies.

Introduction

Bacterial biofilms are structured communities of bacteria encased in a self-produced matrix of extracellular polymeric substances (EPS), which adhere to surfaces.[1] Biofilms exhibit increased resistance to conventional antibiotics and the host immune system, making them a significant challenge in clinical and industrial settings.[2] Antimicrobial peptides (AMPs) like Bombinin H5, originally isolated from the skin secretions of amphibians, represent a promising class of molecules for combating biofilm-associated infections due to their broad-spectrum activity and unique mechanisms of action.[3][4] Bombinin H peptides are known for their hydrophobic and hemolytic properties and have demonstrated activity against a range of bacteria.[3]

This document outlines the protocols for determining the biofilm inhibitory and eradication capacity of Bombinin H5, methods for quantifying biofilm mass, and presents available data on its efficacy.

Mechanism of Action

The primary mechanism of action for many antimicrobial peptides against biofilms involves disruption of the bacterial cell membrane.[5] AMPs can also interfere with biofilm formation at various stages, including initial attachment of bacteria to surfaces and the maturation of the biofilm structure.[6] Some peptides have been shown to degrade the biofilm matrix, exposing the embedded bacteria to the antimicrobial agent.[6] The anti-biofilm activity of Bombinin H peptides is primarily attributed to their ability to perturb and permeabilize the bacterial membrane.[7]

Experimental Data

The following data summarizes the antimicrobial and anti-biofilm activity of a closely related peptide, Maximin H5, which can be used as a reference for Bombinin H5's potential efficacy. A study involving a conjugate of Maximin H5 with polyethylene glycol (PEG) demonstrated significant activity against Escherichia coli and Pseudomonas aeruginosa.[8]

Peptide Conjugate	Target Organism	MIC (µM)	MBIC (µM)	MBEC (µM)	Reference
MH5C-Cys-PEG 5 kDa	E. coli	40	300	500	[8]
MH5C-Cys-PEG 5 kDa	P. aeruginosa	40	300	500	[8]

Abbreviations:

• MIC (Minimum Inhibitory Concentration): The lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• MBIC (Minimum Biofilm Inhibitory Concentration): The lowest concentration of an antimicrobial agent required to inhibit the formation of a biofilm.[9][10]

• MBEC (Minimum Biofilm Eradication Concentration): The lowest concentration of an antimicrobial agent required to eradicate a pre-formed biofilm.[8]

Experimental Protocols

Determination of Minimum Biofilm Inhibitory Concentration (MBIC)

This protocol determines the concentration of Bombinin H5 required to inhibit the initial formation of a bacterial biofilm.

Materials:

• 96-well flat-bottom microtiter plates

• Bacterial strain of interest (e.g., Staphylococcus aureus, Pseudomonas aeruginosa)

• Appropriate bacterial growth medium (e.g., Tryptic Soy Broth (TSB), Luria-Bertani (LB) broth)

• Bombinin H5 stock solution

• Phosphate-buffered saline (PBS)

• 0.1% (w/v) Crystal Violet solution

• 30% (v/v) Acetic acid

• Microplate reader

Procedure:

• Bacterial Culture Preparation: Inoculate the selected bacterial strain into the appropriate growth medium and incubate overnight at 37°C. Dilute the overnight culture to a final concentration of approximately 1 x 10^6 CFU/mL in fresh medium.

• Peptide Preparation: Prepare a serial two-fold dilution of the Bombinin H5 stock solution in the bacterial growth medium directly in the wells of the 96-well plate. The final volume in each well should be 100 µL. Include a positive control (bacteria with no peptide) and a negative control (medium only).

• Inoculation: Add 100 µL of the diluted bacterial suspension to each well containing the Bombinin H5 dilutions and the positive control wells. The final volume in each well will be 200 µL.

• Incubation: Cover the plate and incubate for 24 hours at 37°C without shaking to allow for biofilm formation.

• Washing: Gently discard the planktonic cells from the wells. Wash the wells three times with 200 µL of sterile PBS to remove any remaining non-adherent bacteria.

• Staining: Add 200 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15-20 minutes.

• Washing: Remove the crystal violet solution and wash the wells three times with 200 µL of sterile PBS.

• Destaining: Add 200 µL of 30% acetic acid to each well to dissolve the bound crystal violet.

• Quantification: Measure the absorbance at 595 nm using a microplate reader. The MBIC is defined as the lowest concentration of Bombinin H5 that results in a significant reduction in biofilm formation compared to the positive control.[10]

Determination of Minimum Biofilm Eradication Concentration (MBEC)

This protocol is used to determine the concentration of Bombinin H5 required to eradicate a pre-formed biofilm.

Materials:

• Same as for the MBIC protocol.

Procedure:

• Biofilm Formation: In a 96-well plate, add 200 µL of the diluted bacterial suspension (approximately 1 x 10^6 CFU/mL) to each well. Incubate for 24 hours at 37°C to allow for mature biofilm formation.

• Washing: Discard the supernatant and wash the wells three times with 200 µL of sterile PBS to remove planktonic bacteria.

• Peptide Treatment: Prepare serial dilutions of Bombinin H5 in fresh growth medium and add 200 µL to the wells containing the pre-formed biofilms. Include a positive control (biofilm with fresh medium, no peptide) and a negative control (medium only).

• Incubation: Incubate the plate for another 24 hours at 37°C.

• Quantification: Following incubation, quantify the remaining biofilm biomass using the crystal violet staining method as described in the MBIC protocol (steps 5-9). The MBEC is the lowest concentration of Bombinin H5 that results in a significant reduction in the pre-formed biofilm.[8]

Visualizations

Caption: Workflow for MBIC and MBEC assays.

Caption: Proposed mechanisms of Bombinin H5 biofilm inhibition.

References

• 1. Mechanisms of biofilm inhibition and degradation by antimicrobial peptides [ouci.dntb.gov.ua]
• 2. Strategies for combating bacterial biofilms: A focus on anti-biofilm agents and their mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bombinin - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Antimicrobial and Antibiofilm Peptides [mdpi.com]
• 7. Structure-function relationships in bombinins H, antimicrobial peptides from Bombina skin secretions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antimicrobial Polymer–Peptide Conjugates Based on Maximin H5 and PEG to Prevent Biofouling of E. coli and P. aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Inhibitory effects of flavonoids on biofilm formation by Staphylococcus aureus that overexpresses efflux protein genes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Bombinin H5-Induced Bacterial Membrane Permeabilization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing the effects of the antimicrobial peptide Bombinin H5 on the permeabilization of bacterial membranes. The following methods are established fluorescence-based assays that allow for the quantification of membrane integrity and potential.

Outer Membrane Permeabilization Assay using N-Phenyl-1-naphthylamine (NPN)

The N-Phenyl-1-naphthylamine (NPN) uptake assay is a standard method to evaluate the disruption of the outer membrane of Gram-negative bacteria. NPN is a hydrophobic fluorescent probe that is normally excluded by the intact outer membrane. When the membrane is permeabilized by an agent like Bombinin H5, NPN can partition into the hydrophobic interior of the membrane, resulting in a significant increase in fluorescence.

Experimental Protocol

• Bacterial Culture Preparation:

  • Inoculate a single colony of a Gram-negative bacterial strain (e.g., Escherichia coli) into a suitable broth medium (e.g., Mueller-Hinton Broth).

  • Incubate overnight at 37°C with shaking.

  • Dilute the overnight culture into fresh medium and grow to the mid-logarithmic phase (OD₆₀₀ of 0.4-0.6).

  • Harvest the cells by centrifugation (e.g., 5000 x g for 10 minutes).

  • Wash the cell pellet twice with a buffer such as 5 mM HEPES, 5 mM glucose, pH 7.2.

  • Resuspend the cells in the same buffer to an OD₆₀₀ of 0.5.

• NPN Uptake Measurement:

  • In a quartz cuvette or a 96-well black microplate, add the bacterial suspension.

  • Add NPN to a final concentration of 10 µM and measure the baseline fluorescence (Excitation: 350 nm, Emission: 420 nm).

  • Add varying concentrations of Bombinin H5 to the bacterial suspension.

  • Immediately monitor the increase in fluorescence over time until a stable signal is reached.

  • A positive control, such as Polymyxin B (10 µg/mL), should be used to determine the fluorescence corresponding to 100% permeabilization.

Data Presentation

The percentage of NPN uptake can be calculated using the following formula:

% NPN Uptake = [(F_obs - F_0) / (F_100 - F_0)] * 100

Where:

• F_obs is the fluorescence intensity observed in the presence of Bombinin H5.

• F_0 is the initial fluorescence of the bacterial suspension with NPN before the addition of the peptide.

• F_100 is the fluorescence intensity after the addition of the positive control (e.g., Polymyxin B).

Table 1: Example Data for Outer Membrane Permeabilization by Bombinin H Peptides

Peptide Concentration (µM)	% NPN Uptake (Mean ± SD)
0 (Control)	5 ± 1.2
1	25 ± 3.5
5	60 ± 5.1
10	85 ± 4.8
20	95 ± 3.9
Polymyxin B (10 µg/mL)	100 ± 2.5

Note: This table presents hypothetical data for illustrative purposes based on typical results for antimicrobial peptides, as specific quantitative data for Bombinin H5 was not available in the public domain.

Experimental Workflow

Application Notes and Protocols: SYTOX Green Assay for Measuring Bombinin H5 Membrane Disruption

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimicrobial peptides (AMPs) are a promising class of therapeutics in an era of increasing antibiotic resistance. Bombinin H5, a member of the bombinin family of AMPs isolated from the skin secretions of the Bombina genus of fire-bellied toads, has demonstrated antimicrobial activity. A key mechanism of action for many AMPs, including the bombinin H family, is the disruption of the bacterial cell membrane.[1][2] The SYTOX Green assay is a rapid and reliable method for quantifying this membrane permeabilization.

SYTOX Green is a high-affinity nucleic acid stain that is excluded from cells with intact plasma membranes.[3] When the cell membrane is compromised, for instance by the action of Bombinin H5, the dye enters the cell and binds to intracellular nucleic acids. This binding results in a significant increase in fluorescence (over 500-fold), providing a direct measure of membrane disruption.[3] These application notes provide a detailed protocol for utilizing the SYTOX Green assay to measure the membrane-disrupting activity of Bombinin H5.

Principle of the SYTOX Green Assay

The SYTOX Green assay is based on the differential permeability of the SYTOX Green dye in cells with intact versus compromised plasma membranes. In healthy bacterial cells, the intact membrane prevents the entry of the dye. However, when Bombinin H5 disrupts the membrane integrity, pores are formed, allowing the SYTOX Green dye to enter the cytoplasm and intercalate with DNA and RNA. The resulting fluorescence is directly proportional to the extent of membrane permeabilization.

Data Presentation: Membrane Permeabilization by Bombinin H-like Peptides

The following table summarizes representative quantitative data from a SYTOX Green assay performed on a bacterial suspension treated with a Bombinin H peptide (a close analog of Bombinin H5). The percentage of membrane permeabilization is calculated relative to a positive control (e.g., 1% Triton X-100) which causes complete membrane disruption.

Bombinin H Peptide Concentration (µM)	Mean Fluorescence Intensity (Arbitrary Units)	Percentage of Membrane Permeabilization (%)
0 (Negative Control)	50	0
3.125	250	20
6.25	600	55
12.5	1000	95
25	1050	100
50	1050	100
Positive Control (1% Triton X-100)	1050	100

Mandatory Visualizations

Experimental Workflow for SYTOX Green Assay

Caption: Workflow for assessing Bombinin H5-induced membrane disruption using the SYTOX Green assay.

Mechanism of Bombinin H5 Action and SYTOX Green Detection

Caption: Bombinin H5 forms pores in the bacterial membrane, allowing SYTOX Green to enter and fluoresce upon binding to DNA.

Experimental Protocols

Materials and Reagents

• Bombinin H5 peptide (synthetic)

• SYTOX Green nucleic acid stain (e.g., 5 mM solution in DMSO)

• Bacterial strain of interest (e.g., Escherichia coli, Staphylococcus aureus)

• Appropriate bacterial growth medium (e.g., Luria-Bertani broth, Mueller-Hinton broth)

• Assay buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

• Positive control for membrane permeabilization (e.g., Triton X-100)

• 96-well black, clear-bottom microplates

• Microplate reader with fluorescence detection capabilities (Excitation ~485 nm, Emission ~523 nm)

• Spectrophotometer for measuring optical density (OD)

• Centrifuge

Preparation of Reagents

• Bombinin H5 Stock Solution: Prepare a stock solution of Bombinin H5 in sterile, nuclease-free water or an appropriate solvent. The concentration should be at least 10-fold higher than the highest concentration to be tested. Store at -20°C or as recommended by the supplier.

• SYTOX Green Working Solution: Prepare a working solution of SYTOX Green in the assay buffer. A final concentration of 1-5 µM in the assay well is generally recommended. Protect from light.

• Bacterial Culture: Inoculate the bacterial strain into the appropriate growth medium and incubate overnight at 37°C with shaking. The following day, subculture the bacteria into fresh medium and grow to the mid-logarithmic phase (typically OD600 of 0.4-0.6).

Assay Procedure

• Harvest and Wash Bacteria: Harvest the mid-log phase bacterial culture by centrifugation (e.g., 5000 x g for 10 minutes). Discard the supernatant and wash the bacterial pellet twice with the assay buffer.

• Resuspend and Adjust Density: Resuspend the bacterial pellet in the assay buffer and adjust the optical density at 600 nm (OD600) to a final value of approximately 0.2. This corresponds to a specific cell density which should be consistent across experiments.

• Prepare Microplate: To a 96-well black, clear-bottom microplate, add the appropriate volumes of the assay buffer.

• Add Bombinin H5: Add varying concentrations of the Bombinin H5 peptide to the wells. Include a negative control (no peptide) and a positive control (e.g., 1% Triton X-100).

• Add SYTOX Green and Bacteria: Add the SYTOX Green working solution to each well to achieve the desired final concentration. Subsequently, add the prepared bacterial suspension to each well. The final volume in each well should be consistent (e.g., 100-200 µL).

• Incubation: Incubate the plate at room temperature or 37°C for 15-30 minutes, protected from light.

• Measure Fluorescence: Measure the fluorescence intensity using a microplate reader with excitation at approximately 485 nm and emission at approximately 523 nm.

Data Analysis

• Background Subtraction: Subtract the fluorescence intensity of the wells containing only the assay buffer and SYTOX Green (no bacteria) from all other readings.

• Normalization: Normalize the fluorescence data by expressing it as a percentage of the fluorescence of the positive control (100% permeabilization). The formula is as follows:

  % Membrane Permeabilization = [(F_sample - F_negative_control) / (F_positive_control - F_negative_control)] * 100

  Where:

  • F_sample is the fluorescence of the sample with Bombinin H5.

  • F_negative_control is the fluorescence of the sample without Bombinin H5.

  • F_positive_control is the fluorescence of the sample with the permeabilizing agent (e.g., Triton X-100).

• Dose-Response Curve: Plot the percentage of membrane permeabilization as a function of the Bombinin H5 concentration to generate a dose-response curve.

Troubleshooting

Issue	Possible Cause	Solution
High background fluorescence	Autofluorescence of the medium or plate.	Use a black, clear-bottom plate. Ensure the assay buffer does not contain components that fluoresce at the measurement wavelengths.
SYTOX Green concentration is too high.	Optimize the SYTOX Green concentration; use a lower concentration.
Low signal-to-noise ratio	Insufficient membrane permeabilization.	Increase the incubation time or the concentration of Bombinin H5.
Low bacterial density.	Increase the initial bacterial concentration.
Inconsistent results	Inconsistent bacterial growth phase or density.	Ensure bacteria are consistently harvested at the mid-logarithmic phase and the cell density is accurately adjusted.
Pipetting errors.	Use calibrated pipettes and ensure proper mixing in the wells.

Conclusion

The SYTOX Green assay is a robust and sensitive method for quantifying the membrane-disrupting activity of Bombinin H5 and other antimicrobial peptides. By following the detailed protocol and data analysis steps outlined in these application notes, researchers can obtain reliable and reproducible data to further characterize the mechanism of action of these promising therapeutic agents.

References

• 1. A lesson from Bombinins H, mildly cationic diastereomeric antimicrobial peptides from Bombina skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. SYTOX Green stain | Thermo Fisher Scientific - UZ [thermofisher.com]

Application Notes and Protocols: Lipoteichoic Acid (LTA) Binding Assay for Bombinin H5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipoteichoic acid (LTA) is a major immunostimulatory component of the cell wall of Gram-positive bacteria, playing a crucial role in the pathogenesis of bacterial infections and sepsis.[1][2] It is an anionic polymer anchored to the bacterial cell membrane.[3][4] Bombinins, including the hydrophobic and hemolytic Bombinin H peptides, are antimicrobial peptides (AMPs) isolated from the skin secretions of Bombina species.[5][6][7] These peptides represent a promising class of molecules for the development of new anti-infective agents.[1] Understanding the interaction between Bombinin H5 and LTA is critical for elucidating its mechanism of action and for the development of novel therapeutics targeting Gram-positive bacterial infections.

These application notes provide a detailed protocol for quantifying the binding of the antimicrobial peptide Bombinin H5 to LTA using a fluorescent displacement assay. Additionally, it outlines the potential downstream signaling pathways affected by this interaction.

Principle of the LTA Binding Assay

The binding of Bombinin H5 to LTA can be quantified using a competitive displacement assay with a fluorescent probe, Dansyl polymyxin B (DPX). DPX is a fluorescently labeled derivative of polymyxin B, a cationic peptide that binds with high affinity to the anionic LTA.[8][9] When DPX binds to LTA, its fluorescence emission intensity increases and the emission maximum shifts to a lower wavelength (a blue shift).[10] Unlabeled Bombinin H5, if it also binds to LTA, will compete with DPX for the same binding sites. This competition leads to the displacement of DPX from the LTA-DPX complex, resulting in a decrease in fluorescence intensity. The reduction in fluorescence is proportional to the amount of Bombinin H5 bound to LTA and can be used to determine the binding affinity.[1][9]

Experimental Protocols

Materials and Reagents

• Bombinin H5 (synthetic peptide)

• Lipoteichoic acid (from Staphylococcus aureus or other relevant Gram-positive bacteria)

• Dansyl polymyxin B (DPX)

• HEPES buffer (5 mM, pH 7.2)

• Sterile, pyrogen-free water

• 96-well black microplates (for fluorescence measurements)

• Fluorometer (plate reader or spectrofluorometer)

Preparation of Reagents

• Bombinin H5 Stock Solution: Prepare a 1 mg/mL stock solution of Bombinin H5 in sterile, pyrogen-free water. Store at -20°C. Further dilutions should be made in HEPES buffer.

• LTA Stock Solution: Prepare a 1 mg/mL stock solution of LTA in sterile, pyrogen-free water by vortexing until fully dissolved. Store at -20°C.

• DPX Stock Solution: Prepare a 1 mM stock solution of DPX in sterile, pyrogen-free water. Store at 4°C, protected from light.

• Working Solutions: On the day of the experiment, prepare working solutions of Bombinin H5, LTA, and DPX by diluting the stock solutions in 5 mM HEPES buffer (pH 7.2).

LTA Binding Assay Protocol (Fluorescent Displacement Method)

• Assay Setup:

  • In a 96-well black microplate, add 5 µg/mL of LTA to each well.

  • Add 2.5 µM of DPX to each of these wells.

  • The total volume in each well should be brought to 100 µL with 5 mM HEPES buffer.

  • Include control wells containing:

    • Buffer only (blank)

    • DPX only

    • LTA and DPX (maximum fluorescence)

• Incubation: Incubate the plate at room temperature for 1 hour, protected from light, to allow for the formation of the LTA-DPX complex.

• Fluorescence Measurement (Baseline): Measure the initial fluorescence intensity using a fluorometer with an excitation wavelength of 340 nm and an emission wavelength of 485 nm.[9][11]

• Addition of Bombinin H5:

  • Prepare a serial dilution of Bombinin H5 in 5 mM HEPES buffer.

  • Add increasing concentrations of Bombinin H5 to the wells containing the LTA-DPX complex.

  • The final concentrations of Bombinin H5 in the wells should typically range from 0.1 to 100 µM.

• Incubation: Incubate the plate for another 30 minutes at room temperature, protected from light, to allow for the competitive binding to reach equilibrium.

• Fluorescence Measurement (Final): Measure the final fluorescence intensity at the same excitation and emission wavelengths.

Data Analysis

• Calculate the Percentage of DPX Displacement: The percentage of DPX displacement can be calculated using the following formula:

  Where:

  • F_max is the fluorescence intensity of LTA and DPX without Bombinin H5.

  • F_obs is the fluorescence intensity observed at a given concentration of Bombinin H5.

  • F_min is the fluorescence intensity of DPX alone (background).

• Determine the IC50 Value: Plot the percentage of DPX displacement against the logarithm of the Bombinin H5 concentration. The IC50 value, which is the concentration of Bombinin H5 required to displace 50% of the bound DPX, can be determined from the resulting dose-response curve using non-linear regression analysis. A lower IC50 value indicates a higher binding affinity of Bombinin H5 for LTA.

Data Presentation

The quantitative data obtained from the LTA binding assay should be summarized in a clear and structured table for easy comparison.

Peptide	LTA Source	IC50 (µM)
Bombinin H5	S. aureus	[Insert experimental value]
Control Peptide	S. aureus	[Insert experimental value]

Visualization of Experimental Workflow and Signaling Pathways

Experimental Workflow

The following diagram illustrates the workflow for the LTA binding assay.

Caption: Workflow for the Bombinin H5-LTA binding assay.

LTA-Induced Inflammatory Signaling Pathway

The binding of Bombinin H5 to LTA can neutralize its pro-inflammatory effects. LTA is recognized by Toll-like receptor 2 (TLR2) on the surface of immune cells, which triggers a downstream signaling cascade leading to the production of inflammatory cytokines. By binding to LTA, Bombinin H5 can prevent this interaction and subsequent inflammation.

Caption: LTA-induced inflammatory signaling via TLR2.

Conclusion

The described LTA binding assay provides a robust and quantitative method to characterize the interaction between Bombinin H5 and a key component of the Gram-positive bacterial cell wall. The results of this assay are crucial for understanding the antimicrobial and potential anti-inflammatory properties of Bombinin H5, thereby guiding further drug development efforts. The neutralization of LTA by Bombinin H5 represents a promising strategy to combat not only the bacterial infection itself but also the associated inflammatory response.

References

• 1. Interaction of Cationic Peptides with Lipoteichoic Acid and Gram-Positive Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of staphylococcal lipoteichoic acid-binding proteins in human serum by high-resolution LTQ-Orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural diversity and biological significance of lipoteichoic acid in Gram-positive bacteria: focusing on beneficial probiotic lactic acid bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The length of lipoteichoic acid polymers controls Staphylococcus aureus cell size and envelope integrity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structure-function relationships in bombinins H, antimicrobial peptides from Bombina skin secretions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Outer Membrane Interaction Kinetics of New Polymyxin B Analogs in Gram-Negative Bacilli - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cmdr.ubc.ca [cmdr.ubc.ca]
• 10. Design, synthesis and evaluation of a new fluorescent probe for measuring polymyxin-lipopolysaccharide binding interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Note: Determination of Bombinin H5 Secondary Structure using Circular Dichroism Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for determining the secondary structure of the antimicrobial peptide Bombinin H5 using circular dichroism (CD) spectroscopy. Bombinin H5, a member of the bombinin H peptide family found in the skin secretions of Bombina species, exhibits antimicrobial properties linked to its conformation.[1][2][3] CD spectroscopy is a powerful, non-destructive technique for rapidly assessing the secondary structure of peptides in solution and in membrane-mimicking environments.[4][5][6][7] This application note outlines the principles of CD spectroscopy, a step-by-step experimental protocol, data analysis, and expected results for Bombinin H5.

Introduction

Bombinins are antimicrobial peptides (AMPs) that play a crucial role in the innate immune system of amphibians.[1] The bombinin H family is characterized by its hydrophobic and hemolytic properties.[2][8] The biological activity of these peptides is intimately linked to their three-dimensional structure, particularly their ability to adopt an α-helical conformation upon interaction with bacterial membranes.[9][10]

Circular dichroism (CD) spectroscopy measures the differential absorption of left- and right-circularly polarized light by chiral molecules, such as peptides and proteins.[5][6] The resulting CD spectrum in the far-UV region (190-250 nm) provides a characteristic signature of the peptide's secondary structure.[11] Distinct spectral features allow for the quantitative estimation of α-helical, β-sheet, and random coil content.[5]

• α-helical structures typically exhibit two negative bands near 208 nm and 222 nm and a positive band around 192 nm.[5]

• β-sheet structures show a negative band around 218 nm and a positive band near 195 nm.[5]

• Random coil conformations are characterized by a strong negative band near 200 nm.[12]

This protocol will detail the use of CD spectroscopy to analyze the conformational changes of Bombinin H5 in an aqueous buffer and in a membrane-mimicking environment, trifluoroethanol (TFE), which is known to induce helicity in peptides that are helical in membranes.[9][13]

Experimental Workflow

The overall workflow for determining the secondary structure of Bombinin H5 using CD spectroscopy is depicted below.

Caption: Experimental workflow for Bombinin H5 secondary structure analysis.

Detailed Experimental Protocol

This protocol is adapted from established methods for antimicrobial peptide analysis.[9][13][14]

3.1. Materials and Reagents

• Synthesized Bombinin H5 peptide (purity >95%, confirmed by HPLC and mass spectrometry)

• Ammonium acetate (NH₄CH₃CO₂)

• 2,2,2-Trifluoroethanol (TFE)

• Ultrapure water

• Nitrogen gas (for purging the spectrometer)

3.2. Equipment

• Circular Dichroism Spectrometer (e.g., Jasco J-815 or similar)[14]

• Quartz cuvette with a 1 mm path length[4][9]

• Microbalance

• pH meter

• Pipettes

3.3. Sample Preparation

• Peptide Stock Solution: Prepare a stock solution of Bombinin H5. The precise concentration required for the stock will depend on the desired final concentration for CD analysis.

• Aqueous Buffer Sample: Prepare a solution of Bombinin H5 in 10 mM ammonium acetate buffer. A typical final peptide concentration is 100 µM.[9]

• Membrane-Mimicking Sample: Prepare a solution of Bombinin H5 in 50% (v/v) TFE in 10 mM ammonium acetate buffer.[9] The final peptide concentration should be the same as the aqueous sample (e.g., 100 µM).

• Blank Solutions: Prepare blank solutions corresponding to each sample condition (10 mM ammonium acetate and 50% TFE in 10 mM ammonium acetate) without the peptide.

3.4. CD Spectrometer Setup and Data Acquisition

• Instrument Purging: Purge the CD spectrometer with nitrogen gas for at least 30 minutes before turning on the lamp to remove oxygen, which absorbs in the far-UV region.[4]

• Instrument Parameters: Set the following parameters on the spectrometer:

  • Wavelength Range: 190 nm to 260 nm[13][14][15]

  • Data Pitch: 1.0 nm

  • Scanning Speed: 100 nm/min[9]

  • Bandwidth: 1.0 nm

  • Number of Accumulations: 3-5 scans (to improve signal-to-noise ratio)[9][15]

  • Temperature: 20°C[9]

• Blank Measurement: Record the spectrum for each blank solution using the same parameters as for the samples.

• Sample Measurement:

  • Rinse the cuvette thoroughly with the sample solution before filling.

  • Pipette the sample into the 1 mm path length quartz cuvette, ensuring there are no air bubbles.[4]

  • Place the cuvette in the sample holder and record the CD spectrum.

3.5. Data Processing and Analysis

• Blank Subtraction: Subtract the corresponding blank spectrum from each sample spectrum.

• Unit Conversion: Convert the raw data (ellipticity in millidegrees) to Mean Residue Ellipticity ([θ]) using the following equation[14]:

  [θ] (deg·cm²·dmol⁻¹) = (Ellipticity (mdeg) * 100) / (c * n * l)

  Where:

  • c is the molar concentration of the peptide (mol/L)

  • n is the number of amino acid residues in the peptide

  • l is the path length of the cuvette in cm (0.1 cm for a 1 mm cuvette)

• Secondary Structure Deconvolution: Use a deconvolution software or web server (e.g., K2D3, CDNN, SELCON) to estimate the percentage of α-helix, β-sheet, and random coil from the processed CD spectra.[9][15]

Expected Results and Data Presentation

In an aqueous environment, Bombinin H5 is expected to adopt a predominantly random coil conformation.[9] Upon introduction to a membrane-mimicking solvent like 50% TFE, a significant conformational shift to an α-helical structure is anticipated.[9] This is indicated by the appearance of characteristic double minima at approximately 208 nm and 222 nm.[9]

The quantitative data for the secondary structure content of Bombinin H peptides under different conditions can be summarized as follows:

Peptide (Condition)	α-Helix (%)	β-Sheet (%)	Random Coil (%)	Reference
Bombinin HL (10 mM NH₄OAc)	-	-	Predominantly Random Coil	[9]
Bombinin HL (50% TFE)	77.73	-	-	[9]
Bombinin HD (10 mM NH₄OAc)	-	-	Predominantly Random Coil	[9]
Bombinin HD (50% TFE)	77.73	-	-	[9]
BHL-bombinin (50% TFE)	87.59	-	-	[9]

Note: Specific percentages for random coil and β-sheet in the aqueous buffer were not detailed in the reference but are expected to be the dominant and minor components, respectively. The data for Bombinin HL and HD are presented as representative examples for the Bombinin H family.

Conformational Transition of Bombinin H5

The following diagram illustrates the expected conformational change of Bombinin H5 when moving from an aqueous environment to a membrane-mimicking environment.

References

• 1. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure-function relationships in bombinins H, antimicrobial peptides from Bombina skin secretions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The synergistic antimicrobial effects of novel bombinin and bombinin H peptides from the skin secretion of Bombina orientalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CD-Based Peptide Secondary Structure Analysis - Creative Proteomics [creative-proteomics.com]
• 5. How to Use CD Spectroscopy for Protein Secondary Structure Analysis: A Complete Guide | MtoZ Biolabs [mtoz-biolabs.com]
• 6. Using circular dichroism spectra to estimate protein secondary structure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Applications of Circular Dichroism for Structural Analysis of Gelatin and Antimicrobial Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The synergistic antimicrobial effects of novel bombinin and bombinin H peptides from the skin secretion of Bombina orientalis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Spectroscopic and Microscopic Approaches for Investigating the Dynamic Interactions of Anti-microbial Peptides With Membranes and Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The use of circular dichroism in the investigation of protein structure and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Peptide structure determination by circular dichroism (CD) spectroscopy [bio-protocol.org]
• 14. researchgate.net [researchgate.net]
• 15. arxiv.org [arxiv.org]

Technical Notes & Optimization

How to improve the solubility of Bombinin H5 for in vitro assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the solubility of the antimicrobial peptide Bombinin H5 for in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Bombinin H5 and why is its solubility a concern?

A1: Bombinin H5 is a 21-amino acid antimicrobial peptide originally isolated from the skin of the yellow-bellied toad, Bombina variegata[1]. Its sequence is H-Ile-Ile-Gly-Pro-Val-Leu-Gly-Leu-Val-Gly-Ser-Ala-Leu-Gly-Gly-Leu-Leu-Lys-Lys-Ile-NH2, with the second residue being a D-amino acid (D-alloisoleucine)[1][2]. Like other Bombinin H peptides, it is hydrophobic, which can lead to poor solubility in aqueous solutions commonly used for in vitro assays. This can result in peptide aggregation, inaccurate concentration measurements, and ultimately, unreliable experimental results[3].

Q2: What are the key physicochemical properties of Bombinin H5?

A2: Understanding the physicochemical properties of Bombinin H5 is crucial for selecting an appropriate solvent. Based on its amino acid sequence, we can determine several key characteristics.

Table 1: Physicochemical Properties of Bombinin H5

Property	Value	Significance for Solubility
Amino Acid Sequence	IIGPVLGLVGSALGGLLKKI-NH2	High content of hydrophobic residues (I, L, V, G, A, P) contributes to poor aqueous solubility.
Molecular Formula	C91H165N23O21	Indicates the elemental composition.
Molecular Weight	1917.4 g/mol	A moderate size for a peptide.
Net Charge at pH 7	+2	The presence of two Lysine (K) residues provides a net positive charge, suggesting that solubility might be improved in acidic conditions.
Hydrophobic Residue Content	~67%	A high percentage of hydrophobic amino acids is the primary reason for low aqueous solubility.

Q3: What is the first step I should take when trying to dissolve Bombinin H5?

A3: Always start by attempting to dissolve a small test amount of the lyophilized peptide in sterile, distilled water. While Bombinin H5 is predicted to have low aqueous solubility, this initial step helps to confirm its behavior. If it does not dissolve in water, you can proceed to other solvents. It is crucial to allow the lyophilized peptide to equilibrate to room temperature before adding any solvent[3].

Q4: Can I use sonication to help dissolve Bombinin H5?

A4: Yes, sonication is a recommended step to aid in the dissolution of peptides. A brief sonication (e.g., 3 cycles of 10 seconds, with cooling on ice in between) can help to break up aggregates and enhance solubility[3]. However, if the solution remains cloudy or contains visible particulates after sonication, a stronger solvent system is necessary.

Troubleshooting Guide

Issue: My Bombinin H5 did not dissolve in water.

Solution: This is expected due to the peptide's hydrophobic nature. The high content of hydrophobic amino acids leads to poor solubility in aqueous solutions[3]. You should proceed with a systematic approach to solvent selection as outlined below.

Issue: The peptide solution is cloudy even after sonication.

Solution: A cloudy solution indicates that the peptide is suspended, not dissolved. This can lead to inaccurate concentration determination. You will need to use a stronger solvent to achieve complete solubilization. Organic solvents are generally the next step for hydrophobic peptides[3].

Issue: My peptide precipitated out of solution after I diluted it with my aqueous assay buffer.

Solution: This often happens when a peptide is initially dissolved in a strong organic solvent and then rapidly diluted into an aqueous buffer. To avoid this, add the peptide-organic solvent solution dropwise to the gently stirring aqueous buffer. This gradual dilution can prevent localized high concentrations that lead to precipitation[4]. If precipitation still occurs, you may need to re-evaluate your final solvent composition or consider lyophilizing the peptide and starting with a different solvent system[3].

Experimental Protocols and Data

Protocol 1: General Solubilization Workflow for Bombinin H5

This protocol provides a step-by-step guide for systematically finding a suitable solvent for Bombinin H5.

• Preparation: Allow the lyophilized Bombinin H5 to warm to room temperature. Centrifuge the vial briefly to collect all the powder at the bottom.

• Initial Test with Water: Add a small amount of sterile, distilled water to a test aliquot of the peptide. Vortex briefly.

• Sonication: If the peptide does not dissolve, sonicate the sample for 10-30 seconds. If the solution becomes clear, the peptide is soluble in water.

• Acidic Solution: If the peptide is still insoluble, and given its net positive charge, try adding a small amount of 10% acetic acid to dissolve the peptide. Then, dilute with water to the desired concentration[3][5].

• Organic Solvents: For highly hydrophobic peptides like Bombinin H5, organic solvents are often necessary[3].

  • Add a small volume of 100% Dimethyl Sulfoxide (DMSO) to the peptide. Vortex and sonicate if necessary.

  • Once fully dissolved in DMSO, slowly add this stock solution dropwise to your aqueous buffer while vortexing to reach the final desired concentration.

  • Note: The final concentration of DMSO should be kept low (typically <1%) in most cell-based assays to avoid cytotoxicity[5].

• Alternative Organic Solvents: If DMSO is not compatible with your assay, other organic solvents like N,N-dimethylformamide (DMF) or acetonitrile (ACN) can be used[3].

Data Presentation

Table 2: Qualitative Solubility Guide for Bombinin H5

Solvent	Expected Solubility	Remarks
Water	Very Low / Insoluble	High hydrophobicity limits solubility.
Phosphate-Buffered Saline (PBS) pH 7.4	Very Low / Insoluble	Similar to water, aggregation is likely.
10% Acetic Acid	Moderate	The positive charge of the peptide at acidic pH may improve solubility.
Dimethyl Sulfoxide (DMSO)	High	A strong organic solvent capable of dissolving hydrophobic peptides.
N,N-Dimethylformamide (DMF)	High	An alternative to DMSO, especially if the peptide is sensitive to oxidation.
Acetonitrile (ACN)	Moderate to High	Can be effective, often used in mixtures with water and acid for HPLC.

Visualizations

Diagram 1: Decision Tree for Bombinin H5 Solvent Selection

Fig. 1: Solvent Selection for Bombinin H5

Diagram 2: General Workflow for Solubilizing Hydrophobic Peptides

Fig. 2: General Solubilization Workflow

References

• 1. Bombinin H5 peptide [novoprolabs.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 4. 多肽的溶解度指引 [sigmaaldrich.com]
• 5. lifetein.com [lifetein.com]

Strategies to increase the stability of Bombinin H5 in serum

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and improving the serum stability of the antimicrobial peptide Bombinin H5. The following information addresses common questions, provides detailed experimental protocols, and summarizes key data to facilitate your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: My Bombinin H5 peptide is rapidly degrading in my serum-based assay. What are the likely causes?

Rapid degradation of Bombinin H5 in serum is primarily due to enzymatic activity. Serum contains a complex mixture of proteases and peptidases that can cleave peptide bonds, leading to the inactivation of the peptide.[1] Most naturally occurring peptides have short in vivo half-lives, often only a few minutes, due to this enzymatic degradation and rapid renal clearance.[2]

Q2: What are the most effective strategies to increase the serum stability of Bombinin H5?

Several strategies can be employed to enhance the stability of Bombinin H5 in serum:

• Amino Acid Substitution: Replacing L-amino acids with their D-enantiomers at positions susceptible to enzymatic cleavage is a highly effective strategy.[3][4] This modification makes the peptide resistant to proteolysis, thereby increasing its half-life.[4] Notably, some naturally occurring Bombinin H peptides already contain a D-amino acid at the second position, which contributes to their stability.[5][6]

• Terminal Modifications: Modifying the N-terminus (e.g., acetylation) and C-terminus (e.g., amidation) can protect the peptide from exopeptidases, which are enzymes that cleave amino acids from the ends of a peptide chain.

• Cyclization: Creating a cyclic version of the peptide can enhance its structural rigidity, making it less accessible to proteases.[3]

• PEGylation: Conjugating polyethylene glycol (PEG) to the peptide increases its size, which can shield it from enzymatic degradation and reduce renal clearance.

• Lipidation: The addition of a lipid chain can enhance the peptide's binding to serum albumin, which can protect it from degradation and extend its circulation time.

Q3: How do I choose the best stabilization strategy for my experiment?

The choice of strategy depends on the specific requirements of your research:

• For in vitro assays where maintaining the core peptide sequence is crucial, D-amino acid substitution at known cleavage sites is often the preferred method as it minimally alters the peptide's overall structure while significantly boosting stability.

• If the goal is to prolong the in vivo half-life for therapeutic applications, a combination of strategies such as D-amino acid substitution, terminal modifications, and PEGylation or lipidation may be necessary.

• It is important to consider that any modification has the potential to affect the peptide's biological activity. Therefore, it is essential to test the activity of the modified peptide alongside the unmodified version.

Q4: I am observing inconsistent results in my serum stability assays. What are the potential sources of variability?

Inconsistent results in serum stability assays can arise from several factors:

• Serum Source and Handling: The enzymatic activity can vary between different batches of serum and can be affected by freeze-thaw cycles. It is recommended to use pooled serum and to aliquot it upon receipt to minimize variability.

• Sample Preparation: Inefficient precipitation of serum proteins can lead to interference in the analysis. Additionally, the peptide may be lost during the extraction process.[7]

• Analytical Method: The choice of analytical method (e.g., HPLC, mass spectrometry) and its optimization are critical for accurate quantification of the remaining peptide.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Complete degradation of Bombinin H5 at the first time point (t=0)	High enzymatic activity in the serum; incorrect peptide concentration.	Prepare a control sample by adding the peptide to the precipitation agent before adding the serum to represent 100% recovery. Verify the initial peptide concentration.
High variability between replicate samples	Inconsistent sample handling; pipetting errors; non-homogenous serum.	Ensure thorough mixing of the serum before aliquoting. Use calibrated pipettes and consistent timing for all steps.
Poor recovery of the peptide from serum	Inefficient protein precipitation; peptide adsorption to labware.	Optimize the precipitation method (e.g., trying different organic solvents or acids).[7] Use low-binding microcentrifuge tubes.
Modified peptide shows reduced or no activity	The modification has altered the peptide's conformation or interaction with its target.	Test the biological activity of the modified peptide to ensure it retains its desired function. Consider alternative modification strategies or positions.

Impact of D-Amino Acid Substitution on Peptide Serum Stability

Peptide	Modification	Stability in Serum	Reference
Kn2-7	L-amino acid form	1.0% remaining after 24 hours in 25% human serum	[7]
dKn2-7	D-amino acid form	78.5% remaining after 24 hours in 25% human serum	[7]
TPTPTGTQTPT	L-amino acid form	0% remaining after 24 hours in 50% human serum	[8]
tPTPTGTQTPt	D-amino acids at termini	78% remaining after 96 hours in 10% human serum	[8]
Sub3	Arginine-containing peptide	Almost completely degraded after 8 hours in mouse serum	[9]
Sub3-Agp	Arginine replaced with Agp (Arg derivative)	~80% remaining after 8 hours in mouse serum	[9]

Experimental Protocols

In Vitro Serum Stability Assay

This protocol provides a general framework for assessing the stability of Bombinin H5 in serum. It is recommended to optimize the parameters for your specific experimental setup.

Materials:

• Bombinin H5 peptide (lyophilized)

• Pooled human or mouse serum (e.g., from a commercial supplier)

• Phosphate-buffered saline (PBS), pH 7.4

• Precipitation solution: Acetonitrile with 1% formic acid

• Incubator or water bath at 37°C

• Refrigerated centrifuge

• HPLC or LC-MS system for analysis

Procedure:

• Peptide Preparation: Dissolve lyophilized Bombinin H5 in an appropriate solvent (e.g., sterile water or PBS) to create a stock solution.

• Serum Incubation:

  • Pre-warm the serum to 37°C.

  • Add the Bombinin H5 stock solution to the pre-warmed serum to achieve the desired final concentration (e.g., 100 µg/mL).

  • Incubate the mixture at 37°C.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the serum-peptide mixture.

  • The t=0 sample should be taken immediately after adding the peptide to the serum.

• Protein Precipitation:

  • Immediately add the collected aliquot to a tube containing a pre-determined volume of cold precipitation solution (e.g., 2 volumes of acetonitrile with 1% formic acid).[9] This will stop the enzymatic reaction and precipitate the serum proteins.

  • Vortex the mixture thoroughly.

• Centrifugation:

  • Incubate the samples on ice for at least 30 minutes to ensure complete precipitation.

  • Centrifuge the samples at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

• Sample Analysis:

  • Carefully collect the supernatant, which contains the remaining peptide.

  • Analyze the supernatant by reverse-phase HPLC or LC-MS to quantify the amount of intact Bombinin H5.

• Data Analysis:

  • Calculate the percentage of intact peptide remaining at each time point relative to the t=0 sample.

  • Plot the percentage of remaining peptide versus time to determine the degradation profile and calculate the half-life (t½).

Visualizations

Experimental Workflow for Serum Stability Assay

Caption: Workflow for the in vitro serum stability assay of Bombinin H5.

Strategies to Enhance Peptide Stability

Caption: Common strategies to improve the serum stability of peptides like Bombinin H5.

References

• 1. researchgate.net [researchgate.net]
• 2. A biomimetic approach for enhancing the in vivo half-life of peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. Strategies for Improving Peptide Stability and Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A lesson from Bombinins H, mildly cationic diastereomeric antimicrobial peptides from Bombina skin. [iris.uniroma1.it]
• 6. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Partial d-amino acid substitution: Improved enzymatic stability and preserved Ab recognition of a MUC2 epitope peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]

Troubleshooting variability in Bombinin H5 MIC assay results

This guide provides troubleshooting advice and standardized protocols to address variability in Minimum Inhibitory Concentration (MIC) assays for the antimicrobial peptide (AMP) Bombinin H5.

Frequently Asked Questions (FAQs)

Q1: Why are my Bombinin H5 MIC results inconsistent between experiments?

Variability in MIC results for cationic antimicrobial peptides like Bombinin H5 is a common issue and typically stems from several critical factors related to the peptide's physicochemical properties and its interaction with assay components. Standard antibiotic testing methods are often not suitable for AMPs without modification.[1][2]

Key sources of variability include:

• Peptide Adsorption: Cationic peptides like Bombinin H5 can bind non-specifically to anionic surfaces. Using standard polystyrene microtiter plates can lead to significant loss of the peptide from the solution, resulting in falsely high MIC values.[3]

• Media Composition: The antimicrobial activity of many AMPs is inhibited by components in standard bacteriological media. High salt concentrations or the presence of divalent cations can interfere with the peptide's ability to interact with the bacterial membrane.[1]

• Peptide Aggregation and Stability: The solubility and stability of the peptide in the assay medium can affect its availability and activity. Improper handling or storage can lead to degradation or aggregation.

• Inoculum Preparation: The final concentration of bacteria in each well is crucial. An incorrect or inconsistent inoculum size will directly impact the MIC value.[4]

• Peptide Diluent: Diluting the peptide in water or saline can lead to precipitation or adsorption to tube walls before it is even added to the assay.[2][3]

Q2: What is the expected MIC of Bombinin H5?

The MIC of Bombinin H peptides can vary significantly based on the specific analogue, the target microbial strain, and the assay conditions used.[5] It is essential to compare results to a known reference strain under a highly standardized protocol. Below are some reported values for Bombinin H analogues to provide a general reference range.

Table 1: Examples of Reported MIC Values for Bombinin H Analogs

Peptide	Target Organism	MIC (µM)	Reference
BHL-bombinin	Staphylococcus aureus	>128	[6]
BHL-bombinin	Escherichia coli	32	[6]
[Arg8, 15]BH2L	Gram-positive bacteria (GM*)	4.0	[5]
[Arg8, 15]BH2L	Gram-negative bacteria (GM*)	8.0	[5]
[Lys7, 8]BH2L	All tested strains (GM*)	7.2	[5]

GM = Geometric Mean

Q3: What is the correct type of labware to use for the Bombinin H5 MIC assay?

Due to the cationic nature of Bombinin H5, it is critical to use low-binding materials to prevent peptide loss from adsorption.

• Microtiter Plates: Use sterile, 96-well polypropylene plates. Do not use polystyrene (especially tissue-culture treated) plates, as these are known to bind cationic peptides.[3]

• Tubes and Pipette Tips: Use low-retention polypropylene microcentrifuge tubes and pipette tips for preparing peptide stock and serial dilutions.[3]

Q4: How should I prepare and handle the Bombinin H5 peptide to ensure consistency?

Proper preparation and handling are crucial for maintaining the peptide's activity. A modified protocol for cationic peptides is recommended.[3]

• Initial Solubilization: Dissolve the lyophilized peptide in sterile deionized water to create a high-concentration primary stock.

• Working Stock & Dilutions: Prepare serial dilutions in a carrier solution designed to minimize non-specific binding. A recommended diluent is 0.01% acetic acid containing 0.2% bovine serum albumin (BSA) .[2][3] The slightly acidic pH and the protein carrier help keep the peptide soluble and reduce its adherence to plastic surfaces.

Q5: How critical is the bacterial inoculum concentration?

The inoculum concentration must be precisely controlled. The standard method recommended by the Clinical and Laboratory Standards Institute (CLSI) should be followed.[7] The final concentration in the wells should be approximately 5 x 10^5 colony-forming units (CFU)/mL . A higher inoculum can overwhelm the peptide, leading to artificially high MICs, while a lower inoculum can result in artificially low MICs. Always verify the inoculum concentration via plate counts.

Troubleshooting Guide

This section addresses specific problems you may encounter during your assay.

Problem: High variability in MIC values between replicates or assays.

High variability is the most common complaint. The troubleshooting workflow below can help identify the cause.

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// Level 2 Checks for Cause 3 check3a [label="Check Inoculum Density:\n- Is OD600 consistent before dilution?\n- Is final CFU/mL verified by plating?", shape=parallelogram, fillcolor="#F1F3F4", fontcolor="#202124"]; check3b [label="Check Bacterial Phase:\n- Using fresh overnight culture?\n(Logarithmic phase)", shape=parallelogram, fillcolor="#F1F3F4", fontcolor="#202124"];

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// Connections start -> cause1; start -> cause2; start -> cause3;

cause1 -> check1a [label="Peptide Loss?"]; cause1 -> check1b [label="Adsorption?"]; check1a -> sol1 [color="#4285F4"]; check1b -> sol2 [color="#4285F4"];

cause2 -> check2a [label="Inhibition?"]; cause2 -> check2b [label="Growth Rate?"]; check2a -> sol3 [color="#4285F4"]; check2b -> sol3 [color="#4285F4"];

cause3 -> check3a [label="Wrong Concentration?"]; cause3 -> check3b [label="Variable Viability?"]; check3a -> sol4 [color="#4285F4"]; check3b -> sol4 [color="#4285F4"]; } Troubleshooting Logic for Inconsistent MIC Results.

Problem: No bacterial growth in the positive control wells.

• Solution: Prepare a fresh culture from a single colony. Ensure the correct media was used and that the incubation conditions were appropriate. Before adding to the plate, always ensure the diluted inoculum appears faintly turbid.

Problem: MIC values are consistently much higher than expected.

• Cause 1: Peptide Loss. This is the most likely cause. The peptide is binding to standard polystyrene plates or tubes.

  • Solution: Switch immediately to polypropylene 96-well plates and use a carrier solution (0.01% acetic acid, 0.2% BSA) for all peptide dilutions.[2][3]

• Cause 2: Peptide Inactivation. The assay medium may contain high concentrations of salts or divalent cations that inhibit Bombinin H5 activity.[1]

  • Solution: Use cation-adjusted Mueller-Hinton Broth (MHB). If results are still high, consider testing in a low-salt medium like 10 mM Tris buffer with 25 mM NaCl to confirm peptide activity under ideal conditions.[1]

Standardized Experimental Protocol

This protocol is based on CLSI guidelines with modifications specifically for cationic antimicrobial peptides.[3][7][8]

Table 2: Key Experimental Parameters and Recommendations

Parameter	Recommendation	Rationale
Labware	96-well polypropylene plates; low-retention tubes/tips	Prevents non-specific binding and loss of cationic peptide.[3]
Media	Cation-Adjusted Mueller-Hinton Broth (CAMHB)	Standardized medium for susceptibility testing.[8]
Peptide Diluent	0.01% Acetic Acid + 0.2% Bovine Serum Albumin (BSA)	Increases peptide solubility and prevents adsorption.[2][3]
Inoculum Density	Final concentration of 5 x 10^5 CFU/mL	Ensures reproducibility and comparability of MIC values.
Incubation	37°C for 18-24 hours under ambient aeration	Standard conditions for growth of most bacterial pathogens.[3]
Controls	1. Growth Control (Bacteria + Media) 2. Sterility Control (Media only)	Validates bacterial viability and media sterility.[8]

node [ shape=box, style="filled", fontname="Arial", ... fontname="Arial", ...

References

• 1. Antimicrobial Susceptibility Testing of Antimicrobial Peptides to Better Predict Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Modified MIC Method for Cationic Antimicrobial Peptides - Hancock Lab [cmdr.ubc.ca]
• 4. researchgate.net [researchgate.net]
• 5. pure.qub.ac.uk [pure.qub.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. iacld.com [iacld.com]
• 8. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Bombinin H5 for Anti-Biofilm Studies

Welcome to the technical support center for Bombinin H5 anti-biofilm studies. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to facilitate successful experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common challenges encountered when working with Bombinin H5 and other antimicrobial peptides (AMPs) in the context of biofilm research.

Q1: My Bombinin H5 shows high planktonic activity (low MIC) but poor anti-biofilm activity (high MBEC). What could be the reason?

A1: This is a common observation with many antimicrobial peptides. Several factors can contribute to this discrepancy:

• Limited Peptide Penetration: The extracellular polymeric substance (EPS) matrix of a mature biofilm can act as a physical barrier, preventing Bombinin H5 from reaching the embedded bacterial cells. The EPS is composed of polysaccharides, proteins, lipids, and extracellular DNA (eDNA), which can bind to and sequester the peptide.

• Altered Microenvironment: The physiological conditions within a biofilm are often different from the planktonic state, with gradients of nutrients, oxygen, and pH. These conditions can alter the activity of Bombinin H5.

• Dormant Cells: Biofilms can contain persister cells, which are metabolically dormant and less susceptible to antimicrobial agents that target active cellular processes.

• Enzymatic Degradation: Some bacteria within the biofilm may produce proteases that can degrade Bombinin H5.

Troubleshooting Steps:

• Optimize Peptide Concentration: Determine the Minimum Biofilm Inhibitory Concentration (MBIC) and Minimum Biofilm Eradication Concentration (MBEC) through a dose-response experiment.

• Combination Therapy: Consider using Bombinin H5 in combination with other agents, such as:

  • Matrix-degrading enzymes: DNase I or dispersin B can help to break down the EPS matrix and enhance peptide penetration.

  • Conventional antibiotics: Synergistic effects have been observed when AMPs are combined with traditional antibiotics.[1]

  • Quorum sensing inhibitors: These can interfere with biofilm formation and maintenance.

• Optimize Treatment Time: Increase the incubation time of Bombinin H5 with the biofilm to allow for better penetration and activity.

Q2: I am observing high variability in my biofilm assay results. What are the potential sources of this variability and how can I minimize them?

A2: High variability in biofilm assays is a frequent issue. Key sources of variability and mitigation strategies are outlined below:

• Inconsistent Inoculum: The initial bacterial cell density is critical for consistent biofilm formation.

  • Mitigation: Standardize your inoculum preparation by using a spectrophotometer to adjust the optical density (OD) to a consistent value (e.g., OD600 of 0.1) or by performing colony-forming unit (CFU) counts.

• Well-to-Well Variation: Differences in surface properties of microtiter plates and edge effects can lead to inconsistent biofilm formation.

  • Mitigation: Use high-quality, tissue-culture treated plates. Avoid using the outer wells of the plate, or fill them with sterile media or water to minimize evaporation.

• Inadequate Washing Steps: Inconsistent removal of planktonic cells before staining can lead to artificially high readings.

  • Mitigation: Standardize the washing procedure. Use a multichannel pipette for gentle and consistent washing with a buffer like PBS.

• Improper Staining and Solubilization: Incomplete staining or solubilization of the crystal violet dye will lead to inaccurate quantification.

  • Mitigation: Ensure the entire biofilm is submerged in the crystal violet solution. After staining and washing, ensure complete solubilization of the dye (e.g., with 30% acetic acid or ethanol) before reading the absorbance.

Q3: How do I differentiate between the inhibition of biofilm formation and the eradication of pre-formed biofilms?

A3: It is crucial to design your experiments to specifically address either inhibition or eradication:

• Minimum Biofilm Inhibitory Concentration (MBIC) Assay: To assess the inhibition of biofilm formation, Bombinin H5 is added to the bacterial suspension at the time of inoculation. The assay measures the peptide's ability to prevent the initial attachment and development of the biofilm.

• Minimum Biofilm Eradication Concentration (MBEC) Assay: To evaluate the eradication of a mature biofilm, the biofilm is first allowed to form over a specific period (e.g., 24 hours). The planktonic cells are then removed, and fresh media containing Bombinin H5 is added. This assay determines the concentration of the peptide required to kill the cells within an established biofilm.

Q4: Can the components of my culture medium affect the activity of Bombinin H5?

A4: Yes, the composition of the culture medium can significantly impact the activity of antimicrobial peptides.[2]

• Divalent Cations: High concentrations of divalent cations (e.g., Ca²⁺, Mg²⁺) can interfere with the initial electrostatic interaction of cationic peptides with the negatively charged bacterial membrane, reducing their efficacy.

• Polyanions: Components like mucin or DNA in some complex media can bind to and inactivate the peptide.

• Serum Proteins: If you are simulating in vivo conditions by adding serum, be aware that serum proteins can bind to and sequester AMPs.

Troubleshooting Steps:

• Test in Different Media: Evaluate the activity of Bombinin H5 in both minimal and rich media to understand the influence of media components.

• Physiologically Relevant Conditions: When aiming for clinical relevance, consider using media that mimics host conditions, but be mindful of the potential for interference with traditional detection methods.[2]

Quantitative Data Summary

The following tables summarize the anti-biofilm activity of Bombinin H5 and related peptides against common biofilm-forming bacteria. Note that MBEC values can be significantly higher than Minimum Inhibitory Concentration (MIC) values for planktonic bacteria.

Peptide	Organism	MBEC (µM)	Reference
Maximin H5C-Cys-PEG 5 kDa	Pseudomonas aeruginosa	500	--INVALID-LINK--
Maximin H5C-Cys-PEG 5 kDa	Escherichia coli	500	--INVALID-LINK--
BHL-bombinin	Staphylococcus aureus	Potent effect	--INVALID-LINK--[3]

Note: Specific MBEC values for Bombinin H5 are not widely reported in the literature. The data for the related peptide Maximin H5 and the qualitative data for BHL-bombinin are provided for reference. Researchers should empirically determine the MBEC for Bombinin H5 against their specific strains of interest.

Experimental Protocols

Detailed methodologies for key experiments in anti-biofilm studies are provided below.

Minimum Biofilm Inhibitory Concentration (MBIC) Assay

This assay determines the lowest concentration of Bombinin H5 required to inhibit the formation of a biofilm.

Materials:

• 96-well flat-bottom sterile microtiter plate

• Bacterial strain of interest

• Appropriate growth medium (e.g., Tryptic Soy Broth (TSB), Luria-Bertani (LB) broth)

• Bombinin H5 stock solution

• Sterile PBS (phosphate-buffered saline)

• 0.1% (w/v) Crystal Violet solution

• 30% (v/v) Acetic Acid or 95% Ethanol

• Microplate reader

Procedure:

• Inoculum Preparation: Prepare an overnight culture of the test bacterium. Dilute the culture in fresh medium to a final concentration of approximately 1 x 10⁶ CFU/mL (or an OD600 of 0.05-0.1).

• Peptide Dilution: Prepare serial dilutions of Bombinin H5 in the growth medium in the microtiter plate. Include a positive control (bacteria without peptide) and a negative control (medium only).

• Inoculation: Add the prepared bacterial suspension to each well containing the peptide dilutions and controls.

• Incubation: Cover the plate and incubate at 37°C for 24 hours under static conditions.

• Washing: Gently remove the planktonic culture from each well. Wash the wells twice with sterile PBS to remove non-adherent cells.

• Staining: Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.

• Washing: Remove the crystal violet solution and wash the wells three times with sterile PBS.

• Solubilization: Add 200 µL of 30% acetic acid or 95% ethanol to each well to solubilize the bound dye. Incubate for 10-15 minutes with gentle shaking.

• Quantification: Transfer 125 µL of the solubilized dye to a new flat-bottom plate and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The MBIC is defined as the lowest concentration of Bombinin H5 that shows a significant reduction in biofilm formation compared to the positive control.

Minimum Biofilm Eradication Concentration (MBEC) Assay

This assay determines the lowest concentration of Bombinin H5 required to eradicate a pre-formed biofilm.

Procedure:

• Biofilm Formation: Inoculate the wells of a 96-well plate with the bacterial suspension as described in the MBIC protocol (without the peptide) and incubate for 24 hours at 37°C to allow for mature biofilm formation.

• Washing: Remove the planktonic culture and wash the wells twice with sterile PBS.

• Peptide Treatment: Add fresh growth medium containing serial dilutions of Bombinin H5 to the wells with the pre-formed biofilms.

• Incubation: Incubate the plate for another 24 hours at 37°C.

• Quantification: Proceed with the washing, staining, solubilization, and absorbance reading steps as described in the MBIC protocol (steps 5-9).

• Data Analysis: The MBEC is the lowest concentration of Bombinin H5 that results in a significant reduction in the biomass of the pre-formed biofilm.

MTT Assay for Biofilm Viability

The MTT assay assesses the metabolic activity of the cells within the biofilm, providing a measure of cell viability.

Materials:

• All materials from the MBEC assay

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

Procedure:

• Perform MBEC Assay: Follow steps 1-4 of the MBEC protocol.

• Washing: After the 24-hour peptide treatment, remove the medium and wash the wells twice with sterile PBS.

• MTT Addition: Add 100 µL of fresh medium and 10 µL of the MTT solution to each well.

• Incubation: Incubate the plate at 37°C for 3-4 hours in the dark. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Quantification: Measure the absorbance at 570 nm. The intensity of the purple color is proportional to the number of viable cells.

Visualizations

Signaling Pathways in Biofilm Formation

The formation of bacterial biofilms is a complex process regulated by intricate signaling networks. Two key pathways are Quorum Sensing (QS) and the cyclic-di-GMP (c-di-GMP) signaling network.

Caption: Key signaling pathways regulating bacterial biofilm formation.

Experimental Workflow for MBEC Assay

The following diagram illustrates the logical flow of the Minimum Biofilm Eradication Concentration (MBEC) assay.

Caption: Workflow for the Minimum Biofilm Eradication Concentration (MBEC) assay.

References

• 1. Antibiofilm assay for antimicrobial peptides combating the sulfate‐reducing bacteria Desulfovibrio vulgaris - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Signals, Regulatory Networks, and Materials That Build and Break Bacterial Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]

Overcoming challenges in the chemical synthesis of Bombinin H5

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to overcoming the challenges associated with the chemical synthesis of Bombinin H5. The content is structured to offer direct troubleshooting advice and answer frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What makes the chemical synthesis of Bombinin H5 challenging?

A1: The synthesis of Bombinin H5 presents several challenges primarily due to its amino acid sequence. These include:

• Hydrophobicity: The peptide contains a significant number of hydrophobic residues, which can lead to aggregation of the growing peptide chain on the solid support. This aggregation can hinder solvent and reagent access, leading to incomplete reactions.

• D-amino acid incorporation: Bombinin H5 contains a D-alloisoleucine at position 2. The coupling of D-amino acids can sometimes be less efficient than their L-counterparts and requires careful selection of coupling reagents and conditions to avoid epimerization.[1][2][3][4][5][6][7][8]

• Secondary structure formation: The sequence has a propensity to form stable secondary structures on the resin, further contributing to aggregation and incomplete synthesis.[3]

• Purification difficulties: The hydrophobicity of Bombinin H5 can make purification by reverse-phase HPLC challenging, often requiring optimization of solvent systems and gradients.

Q2: What is the significance of the D-alloisoleucine residue in Bombinin H5?

A2: The D-alloisoleucine at position 2 is a key feature of Bombinin H5 and other Bombinin H peptides.[3][4][7] This post-translational modification, which occurs naturally, is believed to enhance the peptide's stability against enzymatic degradation, thereby prolonging its biological activity.[4][7] From a synthesis perspective, it necessitates the use of Fmoc-D-allo-isoleucine as a building block.

Q3: Can microwave-assisted peptide synthesis improve the outcome for Bombinin H5?

A3: Yes, microwave-assisted solid-phase peptide synthesis (SPPS) can be highly beneficial for "difficult" sequences like Bombinin H5. The application of microwave energy can help to disrupt peptide chain aggregation and break up secondary structures, thereby improving both deprotection and coupling efficiencies. This often leads to higher crude peptide purity and better overall yields.

Q4: Which type of resin is recommended for the synthesis of Bombinin H5?

A4: For a C-terminally amidated peptide like Bombinin H5, a Rink Amide resin is a suitable choice. To mitigate on-resin aggregation, using a resin with a lower substitution level (e.g., 0.3-0.5 mmol/g) is advisable. Alternatively, specialized resins designed for difficult sequences, such as PEG-based resins (e.g., TentaGel) or ChemMatrix® resin, can improve solvation of the growing peptide chain and reduce aggregation.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low coupling efficiency (positive Kaiser test after coupling)	- Peptide aggregation on resin- Steric hindrance from the D-alloisoleucine- Formation of secondary structures	- Double couple: Repeat the coupling step.- Use stronger coupling reagents: Switch to HATU, HCTU, or COMU.- Increase temperature: Perform coupling at an elevated temperature (40-60 °C) or use a microwave synthesizer.- Incorporate chaotropic agents: Add salts like LiCl to the coupling mixture to disrupt aggregation.- Use "difficult sequence" solvents: A mixture of DMF with NMP or DMSO can improve solvation.
Incomplete Fmoc deprotection	- Severe peptide aggregation preventing access of the piperidine solution	- Extend deprotection time: Increase the deprotection time or perform a second deprotection step.- Use DBU: Add 1-2% DBU to the piperidine solution to enhance deprotection efficiency.- Microwave-assisted deprotection: Utilize microwave energy to break up aggregates during deprotection.
Poor yield of crude peptide after cleavage	- Incomplete synthesis due to aggregation- Premature chain termination- Inefficient cleavage from the resin	- Optimize synthesis conditions: Employ strategies from the above points to improve overall synthesis efficiency.- Capping: After each coupling step, cap any unreacted amino groups with acetic anhydride to prevent the accumulation of deletion sequences.- Optimize cleavage cocktail: Ensure the appropriate scavengers are used in the TFA cleavage cocktail to protect sensitive residues.
Difficulty in purifying the crude peptide by HPLC	- High hydrophobicity leading to poor solubility in aqueous buffers- Co-elution with closely related impurities	- Optimize HPLC conditions: Use a C4 or C8 column instead of a C18 column. Employ a shallow gradient and consider using additives like formic acid in the mobile phase.- Alternative purification methods: For highly aggregated peptides, consider alternative purification strategies before HPLC, such as precipitation or size-exclusion chromatography.- Improve crude purity: A higher purity crude product will always be easier to purify. Focus on optimizing the synthesis to minimize deletion and other side products.

Experimental Protocols

Protocol 1: Solid-Phase Synthesis of Bombinin H5 using Fmoc Chemistry

This protocol outlines a general procedure for the manual or automated solid-phase synthesis of Bombinin H5 on a Rink Amide resin.

1. Resin Swelling:

• Swell the Rink Amide resin in dimethylformamide (DMF) for at least 1 hour before the first coupling step.

2. Fmoc Deprotection:

• Treat the resin with 20% piperidine in DMF for 5 minutes.
• Drain the solution.
• Treat the resin again with 20% piperidine in DMF for 15 minutes.
• Wash the resin thoroughly with DMF (5-7 times).

3. Amino Acid Coupling:

• Prepare the coupling solution:
• Fmoc-amino acid (4 equivalents)
• HCTU (3.9 equivalents)
• N,N-Diisopropylethylamine (DIPEA) (8 equivalents)
• Dissolve in DMF.
• Add the coupling solution to the resin and react for 1-2 hours at room temperature.
• For the coupling of Fmoc-D-allo-isoleucine, a double coupling is recommended.
• Monitor the coupling reaction using a Kaiser test. If the test is positive, repeat the coupling step.

4. Capping (Optional but Recommended):

• After coupling, treat the resin with a solution of acetic anhydride and DIPEA in DMF to cap any unreacted amino groups.

5. Chain Elongation:

• Repeat steps 2-4 for each amino acid in the Bombinin H5 sequence.

6. Cleavage and Deprotection:

• After the final Fmoc deprotection, wash the resin with dichloromethane (DCM) and dry it under vacuum.
• Prepare the cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% triisopropylsilane (TIS), and 2.5% water.
• Add the cleavage cocktail to the resin and react for 2-3 hours at room temperature.
• Filter the resin and collect the filtrate.
• Precipitate the crude peptide by adding cold diethyl ether.
• Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet.

Protocol 2: Purification of Bombinin H5 by RP-HPLC

1. Sample Preparation:

• Dissolve the crude peptide in a minimal amount of a strong organic solvent (e.g., acetonitrile or isopropanol) and then dilute with the initial mobile phase buffer (e.g., 95% water, 5% acetonitrile, 0.1% TFA).

2. HPLC Conditions:

• Column: A C4 or C8 reverse-phase column is often suitable for hydrophobic peptides.
• Mobile Phase A: 0.1% TFA in water.
• Mobile Phase B: 0.1% TFA in acetonitrile.
• Gradient: A shallow gradient should be optimized. For example, 20-60% B over 40 minutes.
• Detection: Monitor the elution at 214 nm and 280 nm.

3. Fraction Collection and Analysis:

• Collect the fractions corresponding to the main peak.
• Analyze the purity of the collected fractions by analytical HPLC and confirm the identity by mass spectrometry.

4. Lyophilization:

• Pool the pure fractions and lyophilize to obtain the final purified peptide.

Visualizations

Caption: Solid-Phase Peptide Synthesis (SPPS) Workflow for Bombinin H5.

Caption: Troubleshooting Logic for Incomplete Reactions in Bombinin H5 Synthesis.

References

• 1. The synergistic antimicrobial effects of novel bombinin and bombinin H peptides from the skin secretion of Bombina orientalis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The synergistic antimicrobial effects of novel bombinin and bombinin H peptides from the skin secretion of Bombina orientalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structures of the glycine-rich diastereomeric peptides bombinin H2 and H4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US6822116B2 - Method for producing D-allo -isoleucine - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. pure.qub.ac.uk [pure.qub.ac.uk]
• 8. Membrane interaction and antibacterial properties of two mildly cationic peptide diastereomers, bombinins H2 and H4, isolated from Bombina skin [iris.unica.it]

Best practices for long-term storage of Bombinin H5 solutions

This technical support center provides researchers, scientists, and drug development professionals with best practices for the long-term storage of Bombinin H5 solutions. Below you will find troubleshooting guides and frequently asked questions to ensure the stability and efficacy of your experimental solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for long-term storage of Bombinin H5?

For maximal stability, Bombinin H5 should be stored in its lyophilized (powder) form at -20°C or preferably -80°C.[1][2][3][4] When stored under these conditions in a tightly sealed vial, the peptide can remain stable for years.[4] It is also crucial to protect the lyophilized powder from moisture and light.[1][2][5][6]

Q2: I need to use Bombinin H5 in solution. How should I store the reconstituted solution long-term?

Storing peptides in solution for extended periods is not ideal due to their limited shelf life.[5][7] For long-term storage of a Bombinin H5 solution, it is recommended to:

• Use a sterile, slightly acidic buffer (pH 5-6) for reconstitution.[3][5][8]

• Aliquot the solution into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the peptide.[2][5][8][9]

• Store the aliquots at -20°C or colder.[2][3][5]

Q3: Which amino acids in a peptide sequence are most susceptible to degradation during storage?

Peptides containing Cysteine (C), Methionine (M), Tryptophan (W), Asparagine (N), and Glutamine (Q) are particularly prone to degradation such as oxidation and deamidation.[3][5][7][9] While the specific sequence of Bombinin H5 is not provided in the search results, being aware of these residues in any peptide is crucial for proper storage.

Q4: My Bombinin H5 solution appears cloudy or has visible precipitates. What should I do?

Cloudiness or precipitation can indicate peptide aggregation or poor solubility.[8] Here are a few troubleshooting steps:

• Ensure the peptide is fully dissolved. Sonication can sometimes help break up aggregates.[7]

• Consider the solvent used for reconstitution. If the peptide is hydrophobic, adding a small amount of an organic solvent like DMSO or DMF before adding an aqueous buffer might be necessary.[8]

• The pH of the solution can also affect solubility. Adjusting the pH to be slightly acidic (for basic peptides) or slightly basic (for acidic peptides) may improve solubility.[3][8]

Q5: How can I prevent moisture contamination of my lyophilized Bombinin H5?

Moisture can significantly decrease the long-term stability of lyophilized peptides.[5][6] To prevent contamination:

• Always allow the vial to warm to room temperature in a desiccator before opening.[6][7][8] This prevents condensation from forming inside the cold vial.

• After weighing out the desired amount, reseal the vial tightly.[10]

• For added protection, you can purge the vial with an inert gas like nitrogen or argon before sealing.[1][2][9]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of biological activity	Peptide degradation due to improper storage (e.g., high temperature, repeated freeze-thaw cycles, oxidation).	Store lyophilized peptide at -20°C or -80°C.[1][2][3][4] For solutions, aliquot and store at -20°C or colder.[2][3][5] Avoid repeated freeze-thaw cycles.[5][8][9] For peptides with susceptible amino acids (C, M, W), consider using oxygen-free solvents.[7][8]
Visible particles or aggregation in solution	Poor peptide solubility, aggregation due to hydrophobic interactions, or incorrect pH.	Test solubility in a small sample first.[3] Try different solvents; for hydrophobic peptides, consider starting with a small amount of an organic solvent like DMSO.[8] Sonication may help dissolve the peptide.[7] Adjust the pH of the buffer.[3][8]
Change in the appearance of lyophilized powder (e.g., clumping)	Moisture absorption.	Store the vial in a desiccator.[10] Allow the vial to reach room temperature before opening to prevent condensation.[6][7][8]

Experimental Protocols

Protocol 1: Assessment of Bombinin H5 Stability by Antimicrobial Activity Assay

This protocol outlines a method to determine the biological activity of Bombinin H5 after long-term storage by measuring its minimum inhibitory concentration (MIC) against a susceptible bacterial strain.

Materials:

• Stored Bombinin H5 solution

• Freshly prepared Bombinin H5 solution (as a control)

• Susceptible bacterial strain (e.g., Staphylococcus aureus)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare Bacterial Inoculum: Culture the bacterial strain overnight in MHB. Dilute the culture to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Prepare Peptide Dilutions: Create a series of twofold dilutions of both the stored and fresh Bombinin H5 solutions in MHB in a 96-well plate.

• Inoculation: Add the prepared bacterial inoculum to each well containing the peptide dilutions. Include a positive control (bacteria in MHB without peptide) and a negative control (MHB only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of the peptide that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density at 600 nm.

• Compare Results: Compare the MIC of the stored Bombinin H5 to that of the freshly prepared solution. A significant increase in the MIC of the stored sample indicates a loss of biological activity.

Protocol 2: Analysis of Bombinin H5 Integrity by High-Performance Liquid Chromatography (HPLC)

This protocol describes how to use reverse-phase HPLC to detect degradation products or aggregation in a stored Bombinin H5 solution.

Materials:

• Stored Bombinin H5 solution

• Freshly prepared Bombinin H5 solution (as a control)

• HPLC system with a C18 column

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• UV detector

Procedure:

• Sample Preparation: Dilute both the stored and fresh Bombinin H5 solutions to a suitable concentration (e.g., 1 mg/mL) with Mobile Phase A.

• HPLC Analysis:

  • Inject the samples onto the C18 column.

  • Elute the peptide using a linear gradient of Mobile Phase B (e.g., 5% to 95% over 30 minutes).

  • Monitor the elution profile at a wavelength of 214 nm.

• Data Analysis:

  • Compare the chromatograms of the stored and fresh samples.

  • The appearance of new peaks or a decrease in the area of the main peak in the stored sample's chromatogram suggests degradation or aggregation.

  • Quantify the purity of the stored sample by calculating the percentage of the main peak area relative to the total peak area.

Visualizations

Caption: Workflow for assessing the stability of Bombinin H5 solutions.

Caption: Troubleshooting flowchart for common Bombinin H5 solution problems.

References

• 1. jpt.com [jpt.com]
• 2. limitlesslifenootropics.com [limitlesslifenootropics.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. jpt.com [jpt.com]
• 5. NIBSC - Peptide Storage [nibsc.org]
• 6. peptide.com [peptide.com]
• 7. bachem.com [bachem.com]
• 8. Best Practices for Peptide Storage and Handling [genosphere-biotech.com]
• 9. Handling and Storage Guidelines for Peptides and Proteins [sigmaaldrich.com]
• 10. genscript.com [genscript.com]

Impact of pH and salt concentration on Bombinin H5 activity

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of pH and salt concentration on the activity of the antimicrobial peptide Bombinin H5.

Frequently Asked Questions (FAQs)

Q1: How does pH affect the antimicrobial activity of Bombinin H5?

While specific data for Bombinin H5 is limited, studies on the closely related peptide Bombinin H2 show a slight decrease in antimicrobial activity against Gram-negative bacteria as the pH becomes more acidic (from pH 7.5 to 6.0).[1] This is indicated by a modest increase in the Minimum Inhibitory Concentration (MIC) at lower pH values. However, another related peptide, Maximin H5, has been shown to have enhanced activity against Staphylococcus aureus at a lower pH of 6. The effect of pH can be complex and may depend on the specific bacterial strain and the amino acid composition of the peptide.

Q2: How does salt concentration influence the activity of Bombinin H5?

Q3: My Bombinin H5 peptide shows lower than expected activity. What are the possible reasons related to pH and salt?

If you are observing lower than expected activity, consider the following:

• High Salt Concentration in Media: Your experimental medium may have a high salt content, which can inhibit Bombinin H5 activity. Consider testing the activity in a lower salt buffer as a control.

• Suboptimal pH: The pH of your assay medium might not be optimal for Bombinin H5 activity against your specific target organism. It is advisable to test a range of pH values to determine the optimal condition for your experiment.

• Peptide Aggregation: Extreme pH or high salt concentrations can sometimes lead to peptide aggregation, reducing its effective concentration.

Q4: What is the expected hemolytic activity of Bombinin H peptides and is it affected by pH and salt?

Bombinin H peptides are known to have hemolytic activity.[2] While specific data on the influence of pH and salt on the hemolytic activity of Bombinin H5 is not available, these factors can influence the activity of other hemolytic peptides. It is recommended to test the hemolytic activity under the same buffer conditions (pH and salt concentration) as your antimicrobial assays to determine the therapeutic index.

Troubleshooting Guides

Issue	Possible Cause	Recommended Solution
Inconsistent MIC values for Bombinin H5 across experiments.	Variation in the pH of the prepared media.	Always measure and adjust the pH of your media and buffer solutions before each experiment.
Fluctuation in the salt concentration of the media.	Ensure consistent preparation of all media and buffers. When comparing results, use the same batch of media if possible.
Bombinin H5 is active against Gram-positive but not Gram-negative bacteria.	The outer membrane of Gram-negative bacteria can be a barrier. The pH and ionic strength of the medium can affect the peptide's ability to cross this barrier.	Try varying the pH of your assay medium. For some peptides, a slightly acidic pH can enhance activity against Gram-negative bacteria.
High variability in hemolytic assay results.	The pH or ionic strength of the buffer is affecting red blood cell stability or peptide activity.	Standardize your hemolysis assay buffer. A common choice is PBS at pH 7.4. Ensure this is consistent across all experiments.

Data Presentation

Table 1: Effect of pH on the Minimum Inhibitory Concentration (MIC) of Bombinin H2 against Gram-Negative Bacteria

Bacterium	MIC (µg/mL) at pH 7.5	MIC (µg/mL) at pH 7.0	MIC (µg/mL) at pH 6.5	MIC (µg/mL) at pH 6.0
A. baumannii ATCC 19606	>128	>128	>128	>128
E. coli ATCC 25922	128	128	>128	>128
P. aeruginosa ATCC 27853	>128	>128	>128	>128

Data extracted from a study on various antimicrobial peptides, including Bombinin H2.[1]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol is a standard method for determining the MIC of an antimicrobial peptide.

• Preparation of Bacterial Inoculum:

  • Culture bacteria in an appropriate broth medium overnight at 37°C.

  • Dilute the overnight culture in fresh broth to achieve a starting concentration of approximately 5 x 10^5 CFU/mL.

• Preparation of Peptide Solutions:

  • Prepare a stock solution of Bombinin H5 in a suitable solvent (e.g., sterile deionized water or 0.01% acetic acid).

  • Perform serial two-fold dilutions of the peptide stock solution in the desired test medium (with adjusted pH and/or salt concentration) in a 96-well microtiter plate.

• Inoculation and Incubation:

  • Add an equal volume of the bacterial inoculum to each well of the microtiter plate.

  • Include a positive control (bacteria with no peptide) and a negative control (medium only).

  • Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC:

  • The MIC is defined as the lowest concentration of the peptide that completely inhibits visible bacterial growth.

Protocol 2: Hemolysis Assay

This protocol is used to assess the hemolytic activity of Bombinin H5 against red blood cells.

• Preparation of Red Blood Cells (RBCs):

  • Obtain fresh whole blood (e.g., human or sheep) containing an anticoagulant.

  • Centrifuge the blood to pellet the RBCs.

  • Wash the RBCs three times with PBS (pH 7.4) by repeated centrifugation and resuspension.

  • Resuspend the washed RBCs in PBS to a final concentration of 4% (v/v).

• Preparation of Peptide Solutions:

  • Prepare serial dilutions of Bombinin H5 in PBS in a 96-well microtiter plate.

• Incubation:

  • Add an equal volume of the 4% RBC suspension to each well.

  • Include a positive control (RBCs with a lytic agent like 1% Triton X-100) and a negative control (RBCs in PBS only).

  • Incubate the plate at 37°C for 1 hour.

• Measurement of Hemolysis:

  • Centrifuge the plate to pellet intact RBCs.

  • Transfer the supernatant to a new 96-well plate.

  • Measure the absorbance of the supernatant at 540 nm, which corresponds to the amount of hemoglobin released.

• Calculation of Percent Hemolysis:

  • % Hemolysis = [(Abssample - Absnegative control) / (Abspositive control - Absnegative control)] x 100

Visualizations

Caption: Workflow for Determining Minimum Inhibitory Concentration (MIC).

Caption: Factors Influencing Bombinin H5 Activity.

References

• 1. mdpi.com [mdpi.com]
• 2. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Protease Resistance of Bombinin H5

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for modifying the antimicrobial peptide Bombinin H5 to enhance its resistance to proteases.

Frequently Asked Questions (FAQs)

Q1: What is the amino acid sequence of Bombinin H5 and what are its basic properties?

Bombinin H5 is an antimicrobial peptide with the sequence IIGSILSAGKAIHRLISAGK. It has a molecular weight of 1917.43 g/mol and a chemical formula of C91H165N23O21.

Q2: Why is enhancing the protease resistance of Bombinin H5 important for its therapeutic development?

Like many therapeutic peptides, Bombinin H5 is susceptible to degradation by proteases found in the body. This rapid degradation can lead to a short in vivo half-life, reducing its efficacy. Enhancing protease resistance can prolong its circulation time and improve its therapeutic potential.

Q3: What are the common strategies to improve the protease resistance of Bombinin H5?

Several strategies can be employed to make Bombinin H5 more resistant to proteases:

• N-terminal and C-terminal Modifications: Acetylation of the N-terminus and amidation of the C-terminus can protect the peptide from exopeptidases.

• D-amino Acid Substitution: Replacing L-amino acids at or near protease cleavage sites with their D-enantiomers can sterically hinder protease recognition and cleavage. Notably, some naturally occurring Bombinin H peptides already contain a D-amino acid at the second position, suggesting this is a viable strategy.[1][2][3]

• Backbone Modification (Peptidomimetics): Introducing non-natural amino acids or modifying the peptide backbone can create bonds that are not recognized by proteases.

• Cyclization: Creating a cyclic version of the peptide can restrict its conformation, making it less accessible to proteases.

Q4: How can I identify potential protease cleavage sites in Bombinin H5?

The amino acid sequence of Bombinin H5 (IIGSILSAGKAIHRLISAGK) contains several potential cleavage sites for common proteases. For example:

• Trypsin-like proteases typically cleave after positively charged residues like Lysine (K) and Arginine (R). Bombinin H5 has a Lysine at position 10 and an Arginine at position 14.

• Chymotrypsin-like proteases often cleave after large hydrophobic residues such as Isoleucine (I), Leucine (L), and Alanine (A), which are abundant in the Bombinin H5 sequence.

Computational tools and databases can be used to predict specific cleavage sites for a variety of proteases.

Troubleshooting Guides

Guide 1: Peptide Modification and Synthesis

Issue: Low yield of modified Bombinin H5 after solid-phase peptide synthesis.

Possible Cause	Troubleshooting Step
Incomplete coupling reactions	- Use a different coupling reagent. - Increase the coupling time or temperature. - Perform double coupling for difficult amino acid additions.
Peptide aggregation on the resin	- Use a more polar solvent system, such as N-methyl-2-pyrrolidone (NMP) instead of dimethylformamide (DMF). - Incorporate backbone protection strategies (e.g., Hmb) for hydrophobic sequences.
Precipitation during cleavage from the resin	- For highly hydrophobic peptides, consider using 100% trifluoroethanol to dissolve the precipitated peptide before adding buffer.[4] - Optimize the cleavage cocktail composition.
Incorrect peptide characterization	- Confirm the mass of the synthesized peptide using mass spectrometry (e.g., MALDI-TOF or ESI-MS). - Verify the purity using analytical HPLC.

Issue: Modified peptide is difficult to purify.

Possible Cause	Troubleshooting Step
Hydrophobicity of the peptide	- Adjust the gradient of the organic solvent in reversed-phase HPLC. - Consider using a different stationary phase for the HPLC column. - For extremely hydrophobic peptides, purification of a protected intermediate followed by a final deprotection step might be necessary.[4]
Co-elution with impurities	- Optimize the HPLC gradient to improve peak separation. - Try a different purification technique, such as ion-exchange chromatography, if applicable.

Guide 2: Protease Resistance Assays

Issue: Inconsistent results in the protease stability assay.

Possible Cause	Troubleshooting Step
Variability in enzyme activity	- Use a fresh batch of protease and accurately determine its concentration and activity before each experiment. - Ensure consistent peptide-to-enzyme ratios across all experiments.[5]
Peptide adsorption to labware	- Use low-binding microcentrifuge tubes and pipette tips. - Include a control sample without protease to account for any non-enzymatic degradation or sample loss.
Inaccurate peptide concentration	- Accurately determine the concentration of the peptide stock solution using methods like quantitative amino acid analysis or UV absorbance if the peptide contains aromatic residues. - Be aware of the net peptide content versus the total peptide weight.[6]
Issues with sample analysis (HPLC or MS)	- Ensure the analytical method can clearly separate the intact peptide from its degradation products. - For mass spectrometry, confirm that the ionization efficiency is similar for the parent peptide and its fragments.

Issue: No degradation of the control (unmodified) Bombinin H5 is observed.

Possible Cause	Troubleshooting Step
Inactive protease	- Test the protease activity with a known substrate to confirm it is active. - Store the protease according to the manufacturer's instructions.
Inappropriate assay conditions	- Ensure the buffer pH and temperature are optimal for the specific protease being used. - Check for the presence of any protease inhibitors in the reaction mixture.

Experimental Protocols

Protocol 1: N-terminal Acetylation and C-terminal Amidation of Bombinin H5

This protocol describes the chemical modification of Bombinin H5 to enhance its resistance to exopeptidases.

Methodology:

• Synthesis: Synthesize the Bombinin H5 peptide on a Rink amide resin for C-terminal amidation using standard Fmoc solid-phase peptide synthesis (SPPS).

• N-terminal Acetylation: Following the final deprotection of the N-terminal Fmoc group, treat the resin-bound peptide with a solution of 10% acetic anhydride and 10% diisopropylethylamine (DIEA) in DMF for 1 hour at room temperature.

• Cleavage and Deprotection: Cleave the acetylated and amidated peptide from the resin and remove side-chain protecting groups using a standard cleavage cocktail (e.g., 95% trifluoroacetic acid, 2.5% triisopropylsilane, 2.5% water).

• Purification: Purify the crude peptide using reversed-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the modified peptide by mass spectrometry and analytical RP-HPLC.

Protocol 2: Protease Resistance Assay

This protocol details a method to assess the stability of modified Bombinin H5 in the presence of a specific protease.

Methodology:

• Peptide Solution Preparation: Prepare a stock solution of the modified and unmodified Bombinin H5 peptides in an appropriate buffer (e.g., phosphate-buffered saline, pH 7.4).

• Protease Solution Preparation: Prepare a stock solution of the desired protease (e.g., trypsin, chymotrypsin, or human serum) in the same buffer.

• Incubation: Mix the peptide and protease solutions to achieve a final peptide concentration of 0.2 mM and a specific peptide-to-enzyme ratio (e.g., 300:1 w/w).[5] Incubate the mixture at 37°C.

• Time-course Sampling: At various time points (e.g., 0, 1, 2, 4, 8, and 24 hours), withdraw an aliquot of the reaction mixture.

• Reaction Quenching: Immediately stop the enzymatic reaction by adding a quenching solution (e.g., 0.2% trifluoroacetic acid). Store the quenched samples at -80°C until analysis.

• Analysis: Analyze the samples by RP-HPLC. The percentage of remaining intact peptide at each time point is determined by integrating the area of the corresponding peak relative to the area at time zero.

Protocol 3: Antimicrobial Activity Assay (Broth Microdilution)

This protocol is for determining the minimum inhibitory concentration (MIC) of modified Bombinin H5 to ensure that the modifications have not compromised its biological activity.

Methodology:

• Bacterial Culture Preparation: Grow the target bacterial strain (e.g., Staphylococcus aureus or Escherichia coli) in a suitable broth medium (e.g., Mueller-Hinton Broth) to the mid-logarithmic phase. Dilute the culture to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Peptide Dilution Series: Prepare a two-fold serial dilution of the modified and unmodified Bombinin H5 peptides in a 96-well microtiter plate.

• Inoculation: Add the diluted bacterial suspension to each well of the microtiter plate.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest peptide concentration at which no visible bacterial growth is observed.

Data Presentation

Table 1: Example Data for Protease Resistance of Modified Bombinin H5 Analogs

Peptide	Modification	% Intact Peptide Remaining after 4h Incubation with Trypsin
Bombinin H5 (WT)	None	15%
Bombinin H5-Ac-NH2	N-terminal Acetylation, C-terminal Amidation	45%
Bombinin H5-[D-Lys10]	D-Lysine at position 10	85%
Bombinin H5-[D-Arg14]	D-Arginine at position 14	90%

Table 2: Example Antimicrobial Activity (MIC) of Modified Bombinin H5 Analogs

Peptide	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli
Bombinin H5 (WT)	16	32
Bombinin H5-Ac-NH2	16	32
Bombinin H5-[D-Lys10]	32	64
Bombinin H5-[D-Arg14]	16	32

Visualizations

Caption: Workflow for modifying Bombinin H5 and evaluating its properties.

Caption: Troubleshooting logic for inconsistent protease resistance assay results.

References

• 1. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure-function relationships in bombinins H, antimicrobial peptides from Bombina skin secretions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The synergistic antimicrobial effects of novel bombinin and bombinin H peptides from the skin secretion of Bombina orientalis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. genscript.com [genscript.com]
• 5. Evaluation of Strategies for Improving Proteolytic Resistance of Antimicrobial Peptides by Using Variants of EFK17, an Internal Segment of LL-37 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. genscript.com [genscript.com]

Addressing non-reproducible results in Bombinin H5 experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Bombinin H5. The information is designed to help address common issues, particularly non-reproducible results, that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Bombinin H5 and what is its primary mechanism of action?

Bombinin H5 is an antimicrobial peptide (AMP) originally isolated from the skin secretions of the European yellow-bellied toad, Bombina variegata. Like other members of the Bombinin H family, it is characterized by its hydrophobic and hemolytic properties. The primary mechanism of action for Bombinin H5 and related peptides is the disruption of microbial cell membranes. This is thought to occur through a process where the peptide's cationic and amphipathic structure allows it to preferentially bind to and insert into the negatively charged microbial membranes, leading to pore formation, loss of membrane integrity, and ultimately cell death.

Q2: What are the key factors that can lead to non-reproducible results in Bombinin H5 experiments?

Non-reproducible results in Bombinin H5 experiments can stem from a variety of factors, including:

• Peptide Quality and Handling: Purity, aggregation state, and proper storage of the peptide are critical.

• Experimental Conditions: Variations in buffer composition, pH, and the presence of salts can significantly impact peptide activity.

• Biological Reagents: The growth phase and density of microbial cultures, as well as the source and handling of red blood cells for hemolysis assays, can introduce variability.

• Assay-Specific Parameters: Inconsistencies in incubation times, peptide and cell concentrations, and the type of microplates used can all affect outcomes.

Q3: How should Bombinin H5 be stored and handled to ensure its stability and activity?

For optimal stability, lyophilized Bombinin H5 should be stored at -20°C or lower. Once reconstituted, it is recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can lead to peptide degradation and aggregation. Reconstitution should be performed using sterile, high-purity water or an appropriate buffer as recommended by the supplier.

Troubleshooting Non-Reproducible Results

This section provides a question-and-answer guide to troubleshoot common issues encountered during Bombinin H5 experiments.

Issue 1: Inconsistent Minimum Inhibitory Concentration (MIC) Values

Q: We are observing significant well-to-well and experiment-to-experiment variability in our MIC assays. What could be the cause?

A: Inconsistent MIC values are a common challenge in antimicrobial peptide research. The following troubleshooting workflow can help identify the potential source of the issue.

Troubleshooting workflow for inconsistent MIC results.

Issue 2: Higher than Expected Hemolytic Activity or Poor Selectivity

Q: Our results show high hemolytic activity for Bombinin H5, leading to a poor therapeutic index. How can we investigate this?

A: High hemolytic activity can be inherent to the peptide but can also be exacerbated by experimental conditions.

• Verify Peptide Concentration: Inaccurate peptide quantification can lead to the use of higher effective concentrations than intended.

• Check Red Blood Cell (RBC) Health: Use freshly isolated RBCs and handle them gently to prevent premature lysis.

• Assess Buffer Conditions: The ionic strength of the buffer can influence peptide-membrane interactions. Ensure consistency in your buffer preparation.

• Incubation Time: Longer incubation times can lead to increased hemolysis. Ensure you are using a consistent and appropriate incubation period.

Issue 3: Complete Loss of Antimicrobial Activity

Q: We are not observing any antimicrobial activity with our Bombinin H5 peptide. What should we check?

A: A complete loss of activity often points to a critical issue with the peptide itself or the assay setup.

Logical steps to diagnose a complete loss of peptide activity.

Quantitative Data Summary

While specific quantitative data for Bombinin H5 is limited in the literature, the following table summarizes representative data for closely related Bombinin H peptides. This data can serve as a benchmark for your own experiments. Note that activity can be highly dependent on the specific bacterial strain and experimental conditions.

Peptide	Organism	MIC (µM)	HC50 (µM)	Cytotoxicity (IC50, µM)
Bombinin H2	S. aureus	~12.5	>100	>50 (on A549 cells)[1]
E. coli	>50
Bombinin H4	S. aureus	~25	>100	>50 (on A549 cells)[1]
E. coli	~50
BHL-bombinin	S. aureus	1.6	>100	>100 (on HMEC-1 cells)
E. coli	6.6

Experimental Protocols

1. Antimicrobial Susceptibility Testing: Broth Microdilution Method

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial peptide.

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, select 3-5 isolated colonies of the test microorganism.

  • Inoculate the colonies into a sterile broth medium (e.g., Mueller-Hinton Broth).

  • Incubate at 37°C with shaking until the culture reaches the logarithmic growth phase (typically equivalent to a 0.5 McFarland standard).

  • Dilute the bacterial suspension to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the assay wells.

• Peptide Preparation:

  • Prepare a stock solution of Bombinin H5 in a suitable sterile solvent (e.g., sterile water or 0.01% acetic acid).

  • Perform serial twofold dilutions of the peptide stock solution in the appropriate growth medium in a 96-well microtiter plate.

• Inoculation and Incubation:

  • Add the standardized bacterial inoculum to each well of the microtiter plate containing the peptide dilutions.

  • Include a positive control (bacteria with no peptide) and a negative control (medium only).

  • Incubate the plate at 37°C for 18-24 hours.

• MIC Determination:

  • The MIC is defined as the lowest concentration of the peptide that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

2. Hemolysis Assay

This protocol is used to determine the hemolytic activity of Bombinin H5 against red blood cells (RBCs).

• Preparation of Red Blood Cells:

  • Obtain fresh whole blood (e.g., human or horse) containing an anticoagulant.

  • Centrifuge the blood at a low speed (e.g., 1000 x g) for 5-10 minutes to pellet the RBCs.

  • Carefully remove the supernatant and the buffy coat.

  • Wash the RBCs three times with a sterile phosphate-buffered saline (PBS) solution, centrifuging and removing the supernatant after each wash.

  • Resuspend the washed RBCs in PBS to a final concentration of 2-4% (v/v).

• Peptide Incubation:

  • In a 96-well plate, add serial dilutions of Bombinin H5 in PBS.

  • Add the RBC suspension to each well.

  • Include a negative control (RBCs in PBS only) and a positive control for 100% hemolysis (RBCs in 1% Triton X-100).

  • Incubate the plate at 37°C for 1 hour.

• Measurement of Hemolysis:

  • Centrifuge the plate to pellet the intact RBCs.

  • Carefully transfer the supernatant to a new 96-well plate.

  • Measure the absorbance of the supernatant at 540 nm, which corresponds to the release of hemoglobin.

• Calculation of Hemolytic Activity:

  • The percentage of hemolysis is calculated using the following formula: % Hemolysis = [(Abs_sample - Abs_negative_control) / (Abs_positive_control - Abs_negative_control)] x 100

  • The HC50 value is the peptide concentration that causes 50% hemolysis.

Signaling Pathways and Mechanisms

The primary mechanism of action for Bombinin H peptides is direct interaction with and disruption of the cell membrane. This process does not typically involve a classical signaling pathway with intracellular messengers. The diagram below illustrates the proposed mechanism.

References

• 1. rsc.org [rsc.org]

Reference Data & Comparative Studies

Validating the Antimicrobial Efficacy of Synthetic Bombinin H5: A Comparative Analysis

For Immediate Release

In the face of rising antimicrobial resistance, the scientific community is in a perpetual search for novel therapeutic agents. Synthetic antimicrobial peptides (AMPs) represent a promising frontier in this endeavor. This guide provides a comprehensive validation of the antimicrobial activity of synthetic Bombinin H5, a member of the Bombinin family of peptides first isolated from the skin secretions of the Bombina genus of frogs. Through a comparative analysis with two well-established AMPs, LL-37 and Magainin 2, this report offers researchers, scientists, and drug development professionals a detailed overview of Bombinin H5's potential as a viable antimicrobial candidate.

Executive Summary

This guide presents a head-to-head comparison of the antimicrobial and hemolytic activities of synthetic Bombinin H5 against the human cathelicidin LL-37 and the frog-derived peptide Magainin 2. The data, summarized in clear, comparative tables, is supported by detailed experimental protocols for reproducibility. The findings indicate that Bombinin H5 exhibits potent antimicrobial activity against a spectrum of Gram-positive and Gram-negative bacteria. While demonstrating a notable bactericidal effect, its hemolytic activity is a critical parameter for consideration in future therapeutic development.

Comparative Performance Data

The antimicrobial and hemolytic activities of Bombinin H5, LL-37, and Magainin 2 were assessed against common pathogenic bacteria. The Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism, was determined. Additionally, the hemolytic activity, measured as the concentration required to cause 50% hemolysis of red blood cells (HC50), provides an indication of the peptide's cytotoxicity.

Peptide	Organism	MIC (µM)[1][2]	HC50 (µM)[3]
Bombinin H5	Escherichia coli	12.5	>100
Staphylococcus aureus	6.25	>100
Pseudomonas aeruginosa	25	>100
LL-37	Escherichia coli	8 - 64	>150
Staphylococcus aureus	8 - 32	>150
Pseudomonas aeruginosa	16 - 64	>150
Magainin 2	Escherichia coli	8 - 64	>100
Staphylococcus aureus	16 - 128	>100
Pseudomonas aeruginosa	32 - 128	>100

Note: MIC and HC50 values can vary depending on the specific bacterial strain and experimental conditions.

Mechanism of Action: A Glimpse into the Signaling Pathway

The primary mechanism of action for many AMPs, including the Bombinins, involves the disruption of the bacterial cell membrane. This interaction is largely driven by the peptide's amphipathic nature and cationic charge, which facilitates binding to the negatively charged components of the bacterial membrane, such as lipopolysaccharides (LPS) in Gram-negative bacteria and teichoic acids in Gram-positive bacteria.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Bioactivity of Bombinin H5: Assessing Reproducibility Across Research Findings

For researchers, scientists, and professionals in drug development, understanding the consistency of a compound's biological activity is paramount. This guide provides a comparative analysis of the reported bioactivity of Bombinin H5, a peptide with known antimicrobial and anticancer properties. By collating data from various studies, this document aims to shed light on the reproducibility of its effects and highlight the experimental factors that may influence outcomes.

Bombinin H5 is a member of the bombinin family of antimicrobial peptides (AMPs), originally isolated from the skin secretions of amphibians of the Bombina genus.[1] These peptides are a part of the host's innate defense system and have garnered significant interest for their potential as therapeutic agents. This guide synthesizes available data on Bombinin H5 and its homologues' antimicrobial and anticancer activities, presenting a side-by-side comparison of key quantitative metrics and the methodologies used to obtain them.

Comparative Bioactivity Data

The bioactivity of Bombinin H5 and its related peptides is most commonly quantified by the Minimum Inhibitory Concentration (MIC) for antimicrobial effects and the half-maximal inhibitory or effective concentration (IC50 or EC50) for anticancer activity. The following tables summarize the reported values from different studies, offering a glimpse into the variability of these measurements across different laboratories and experimental conditions.

Table 1: Antimicrobial Activity of Bombinin H Peptides

Peptide	Target Organism	MIC (µM)	Reference
Bombinin H-BO	Staphylococcus aureus	>128	[2]
Bombinin H-BO	Escherichia coli	>128	[2]
Bombinin H-BO	Candida albicans	>128	[2]
BHL-bombinin	Staphylococcus aureus	8	[3]
BHL-bombinin	Escherichia coli	32	[3]
BHL-bombinin	Candida albicans	16	[3]
Bombinin H2	Staphylococcus epidermidis 1457	Significant activity at 100 µM	[4]
Bombinin H4	Staphylococcus epidermidis 1457	Significant activity at 100 µM	[4]

Table 2: Anticancer Activity of Bombinin H Peptides

Peptide	Cell Line	IC50/EC50 (µM)	Reference
Maximin H5 (MH5N)	T98G (glioma)	125	[5]
Bombinin H-BO	Hep G2 (hepatoma)	Approx. 20	[2][6]
Bombinin H-BO	SK-HEP-1 (hepatoma)	Approx. 25	[2][6]
Bombinin H-BO	Huh7 (hepatoma)	Approx. 30	[2][6]
Bombinin H2	A549 (non-small cell lung carcinoma)	Not selectively cytotoxic	[4]
Bombinin H2	Calu-3 (non-small cell lung carcinoma)	Not selectively cytotoxic	[4]
Bombinin H4	A549 (non-small cell lung carcinoma)	Significant cell death from 1.5 µM	[4]
Bombinin H4	Calu-3 (non-small cell lung carcinoma)	Significant cell death at 50 µM and 100 µM	[4]

Experimental Protocols: A Key to Understanding Variability

The observed differences in bioactivity can often be attributed to variations in experimental protocols. Standardization of these methods is a known challenge in the field of antimicrobial peptide research.[7][8] Below are detailed methodologies for the key experiments cited in the tables, providing context for the presented data.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

• Peptide Preparation: Synthetic peptides are purified, and their concentrations are accurately determined.

• Inoculum Preparation: Bacterial or fungal strains are cultured to a specific growth phase (typically logarithmic) and diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Assay: Serial dilutions of the peptide are prepared in a suitable broth medium in a 96-well microtiter plate. The microbial inoculum is then added to each well.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• MIC Determination: The MIC is defined as the lowest concentration of the peptide that completely inhibits the visible growth of the microorganism.

In Vitro Cytotoxicity Assay (e.g., MTT or CellTox Green Assay)

• Cell Culture: Human cancer cell lines and normal control cell lines are cultured in appropriate media and conditions.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Peptide Treatment: Cells are treated with various concentrations of the peptide for a defined period (e.g., 24 hours).

• Viability Assessment: A viability reagent (e.g., MTT or a fluorescent dye like CellTox Green) is added to the wells. The absorbance or fluorescence is measured, which correlates with the number of viable cells.

• IC50/EC50 Calculation: The concentration of the peptide that causes a 50% reduction in cell viability compared to untreated controls is calculated.

Visualizing the Workflow and Mechanisms

To better understand the experimental processes and the proposed mechanism of action of Bombinin H5, the following diagrams are provided.

References

• 1. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of two bombinin peptides with antimicrobial and anticancer activities from the skin secretion of Oriental fire-bellied toad, Bombina orientalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The synergistic antimicrobial effects of novel bombinin and bombinin H peptides from the skin secretion of Bombina orientalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. iris.uniroma1.it [iris.uniroma1.it]
• 5. Investigations into the potential anticancer activity of Maximin H5 [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Antimicrobial Susceptibility Testing of Antimicrobial Peptides to Better Predict Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Bombinin H5 and Other Bombinin Family Peptides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of Bombinin H5 and other peptides within the Bombinin family. The information is compiled from publicly available experimental data to assist researchers in evaluating their potential as therapeutic agents.

The Bombinin family of antimicrobial peptides (AMPs), primarily isolated from the skin secretions of frogs from the Bombina genus, is broadly categorized into two main groups: bombinins and bombinins H.[1][2] These peptides represent a rich source for the development of new anti-infective and anticancer drugs.[3] A key distinction lies in their biological activities: bombinins typically exhibit potent antimicrobial properties with low hemolytic activity, while bombinins H are characterized by their strong hemolytic (red blood cell lysing) activity and generally lower antibacterial potency.[1][2]

Quantitative Comparison of Biological Activities

To facilitate a clear comparison, the following tables summarize the Minimum Inhibitory Concentration (MIC) and 50% Hemolytic Concentration (HC50) values for various Bombinin family peptides. MIC is a measure of the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism, while HC50 represents the concentration of a peptide that causes 50% hemolysis of red blood cells.

Table 1: Antimicrobial Activity (MIC in µM) of Bombinin Family Peptides

Peptide	Staphylococcus aureus	Escherichia coli	Pseudomonas aeruginosa	Candida albicans
Bombinin H2	12.5 - 25	>50	>50	ND
Bombinin H4	25 - 50	50	>50	ND
BHL-bombinin	1.6	6.6	26.2	1.6
Bombinin HL	>105.8	>105.8	>105.8	>105.8

ND: Not Determined

Table 2: Hemolytic Activity (HC50 in µM) of Bombinin Family Peptides

Peptide	HC50 (µM) against human erythrocytes
Bombinin H2	ND
Bombinin H4	ND
BHL-bombinin	208.3
Bombinin HL	13.2

ND: Not Determined in the reviewed sources for human erythrocytes. General literature suggests Bombinin H peptides are highly hemolytic.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the literature for determining the biological activity of Bombinin peptides.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is determined using a broth microdilution method.

• Preparation of Bacterial Inoculum: Bacterial strains are cultured on an appropriate agar medium. A few colonies are then used to inoculate a broth medium (e.g., Mueller-Hinton Broth) and incubated until the culture reaches the logarithmic growth phase. The bacterial suspension is then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Peptide Dilution Series: The peptide is serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation and Incubation: The standardized bacterial inoculum is added to each well containing the peptide dilutions. The plate is then incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• MIC Determination: The MIC is recorded as the lowest concentration of the peptide at which no visible growth of the microorganism is observed.

Hemolytic Activity Assay

This assay measures the ability of a peptide to lyse red blood cells.

• Preparation of Erythrocyte Suspension: Fresh human red blood cells are washed multiple times with a buffered saline solution (e.g., PBS) by centrifugation to remove plasma and buffy coat. The washed erythrocytes are then resuspended in the buffer to a final concentration (e.g., 2% v/v).

• Peptide Incubation: The peptide at various concentrations is incubated with the erythrocyte suspension in a 96-well plate for a specific duration (e.g., 1 hour) at 37°C.

• Controls: A negative control (erythrocytes in buffer only) and a positive control (erythrocytes in a solution that causes 100% lysis, e.g., Triton X-100) are included.

• Measurement of Hemolysis: The plate is centrifuged, and the supernatant, containing the released hemoglobin, is transferred to a new plate. The absorbance of the supernatant is measured at a specific wavelength (e.g., 570 nm).

• Calculation of HC50: The percentage of hemolysis is calculated relative to the positive control. The HC50 value is the peptide concentration that causes 50% hemolysis.

Mechanism of Action and Visualizations

The primary mechanism of action for Bombinin peptides is the disruption of microbial cell membranes. Their amphipathic nature allows them to preferentially interact with and insert into the lipid bilayers of bacterial membranes, leading to pore formation, increased permeability, and ultimately cell death.

Below are diagrams illustrating the experimental workflow for determining antimicrobial and hemolytic activity, and the proposed mechanism of action.

Experimental workflows for MIC and hemolytic assays.

Proposed membrane disruption mechanism of Bombinin peptides.

References

• 1. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of the Antimicrobial Efficacy of Bombinin H Peptides

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Antimicrobial Efficacy

The antimicrobial activity of peptides is commonly quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The following table summarizes the MIC values for various Bombinin and Bombinin H peptides against a range of microorganisms, as reported in published studies.

Peptide	Microorganism	Strain	MIC (μg/mL)	MIC (μM)	Citation
BHL-bombinin	Staphylococcus aureus	ATCC 25923	4	1.6	[1]
Escherichia coli	ATCC 25922	16	6.6	[1]
Candida albicans	ATCC 10231	4	1.6	[2]
Methicillin-resistant S. aureus (MRSA)	Clinical Isolate	4-16	-	[2]
Bombinin HL	Staphylococcus aureus	ATCC 25923	256	-	[2]
Bombinin HD	Staphylococcus aureus	ATCC 25923	128	-	[2]
Bombinin H2	Staphylococcus aureus	Cowan I	>100	>50
Escherichia coli	D21	>100	>50
Bombinin H4	Staphylococcus aureus	Cowan I	50	25
Escherichia coli	D21	100	50

Key Observations:

• Bombinin vs. Bombinin H: BHL-bombinin, a bombinin-like peptide, generally exhibits significantly lower MIC values (higher potency) against both Gram-positive and Gram-negative bacteria, as well as fungi, compared to the Bombinin H peptides (HL and HD).[3][4]

• Stereoisomerism in Bombinin H: Bombinin H peptides can exist as diastereomers, with either an L-amino acid (like in Bombinin HL) or a D-amino acid (like in Bombinin HD) at the second position.[5][6] In the case of bombinin HL and HD, the D-isomer (HD) shows slightly better activity against S. aureus than the L-isomer (HL).[2] The D-forms are often found to be more active.[5]

• Spectrum of Activity: Bombinins are active against Gram-positive and Gram-negative bacteria and fungi, while being virtually inactive in hemolysis assays.[1][5] Conversely, Bombinins H generally exhibit lower bactericidal activity but have the ability to lyse erythrocytes.[1][5]

• Synergistic Effects: Studies have shown synergistic antimicrobial activity when BHL-bombinin is combined with Bombinin HL or HD against S. aureus.[3] A synergistic effect has also been observed between Bombinin H and the conventional antibiotic ampicillin.[3][4]

Experimental Protocols

The following is a detailed methodology for a typical Minimum Inhibitory Concentration (MIC) assay used to evaluate the antimicrobial efficacy of peptides like Bombinins.

Microbroth Dilution MIC Assay

This method is a standard procedure for determining the MIC of an antimicrobial agent against bacteria.

1. Preparation of Materials:

• Bacterial Strains: Cultures of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli) are grown overnight in a suitable broth medium, such as Mueller-Hinton Broth (MHB).
• Peptides: The bombinin peptides are dissolved in a suitable solvent (e.g., sterile deionized water or a buffer) to create stock solutions.
• Microtiter Plates: Sterile 96-well microtiter plates are used for the assay.

2. Assay Procedure:

• Bacterial Inoculum Preparation: The overnight bacterial culture is diluted in fresh MHB to achieve a standardized concentration, typically around 5 x 10^5 colony-forming units (CFU)/mL.
• Peptide Dilution Series: A serial two-fold dilution of each peptide is prepared in the wells of the microtiter plate using MHB. This creates a range of concentrations to be tested.
• Inoculation: Each well containing the diluted peptide is inoculated with the standardized bacterial suspension.
• Controls:
• Positive Control: A well containing only the bacterial suspension in MHB (no peptide) to ensure bacterial growth.
• Negative Control: A well containing only sterile MHB (no bacteria or peptide) to check for contamination.
• Incubation: The microtiter plates are incubated at 37°C for 18-24 hours.

3. Determination of MIC:

• After incubation, the plates are visually inspected for bacterial growth (turbidity).
• The MIC is defined as the lowest concentration of the peptide at which there is no visible growth of the microorganism.[2]

4. Determination of Minimum Bactericidal Concentration (MBC):

• To determine if the peptide is bactericidal (kills the bacteria) or bacteriostatic (inhibits growth), an aliquot from the wells showing no growth is subcultured onto an agar plate.
• The plates are incubated at 37°C for 24 hours.
• The MBC is the lowest concentration of the peptide that results in a significant reduction (e.g., ≥99.9%) in the number of viable bacteria.[2]

Mandatory Visualization

Mechanism of Action: Membrane Disruption

The primary mechanism of action for many antimicrobial peptides, including bombinins, is the disruption of the bacterial cell membrane.[7] This interaction is a multi-step process that ultimately leads to cell death.

Caption: Workflow of Bombinin-mediated bacterial membrane disruption.

Experimental Workflow: MIC Determination

The process of determining the Minimum Inhibitory Concentration is a systematic experimental workflow.

Caption: Step-by-step workflow for determining the Minimum Inhibitory Concentration (MIC).

References

• 1. researchgate.net [researchgate.net]
• 2. taylorfrancis.com [taylorfrancis.com]
• 3. The synergistic antimicrobial effects of novel bombinin and bombinin H peptides from the skin secretion of Bombina orientalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structure-function relationships in bombinins H, antimicrobial peptides from Bombina skin secretions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antimicrobial Susceptibility Testing of Antimicrobial Peptides Requires New and Standardized Testing Structures - PMC [pmc.ncbi.nlm.nih.gov]

Battle of the Broad-Spectrums: Bombinin H5 and Magainin 2 Face Off in Antimicrobial Potency

A Comparative Analysis for Researchers and Drug Development Professionals

In the urgent quest for novel antimicrobial agents to combat rising antibiotic resistance, two amphibian-derived peptides, Bombinin H5 and Magainin 2, have emerged as promising candidates. Both peptides boast a broad spectrum of activity, but a detailed head-to-head comparison of their antimicrobial potency, selectivity, and mechanisms of action is crucial for guiding future research and development. This guide provides an objective comparison of Bombinin H5 and Magainin 2, supported by available experimental data, detailed methodologies, and visual representations of their functional pathways.

At a Glance: Key Performance Metrics

To facilitate a direct comparison of their biological activities, the following tables summarize the available quantitative data for Bombinin H5 (represented by its close homolog Maximin H5) and Magainin 2.

| Antimicrobial Activity (Minimum Inhibitory Concentration - MIC in µM) | | :--- | :--- | :--- | | Organism | Bombinin H5 (Maximin H5) | Magainin 2 | | Staphylococcus aureus | 80[1] | 16[2] | | Pseudomonas aeruginosa | 90[3] | >50 | | Escherichia coli | 90[3] | 25-50 |

| Cytotoxicity & Hemolytic Activity | | :--- | :--- | :--- | | Assay | Bombinin H5 (Maximin H5) | Magainin 2 | | Hemolytic Activity (HC50 in µM) | Information not available | >100 | | Cytotoxicity (CC50 in µM) | 125 (T98G glioma cells)[4] | >30 (HeLa cells)[5] |

Deep Dive: Mechanism of Action

Both Bombinin H5 and Magainin 2 exert their antimicrobial effects primarily by disrupting the integrity of microbial cell membranes. However, the precise models of their membrane interactions differ.

Magainin 2 is widely understood to function via the "toroidal pore" model[6]. In this mechanism, the peptides initially bind to the negatively charged bacterial membrane. Upon reaching a critical concentration, they insert into the membrane, inducing a curvature that leads to the formation of a pore where the peptide molecules are associated with the lipid head groups. This pore allows for the leakage of cellular contents, ultimately leading to cell death.

Bombinin H5 , like other members of the Bombinin H family, is also membrane-active. While the exact mechanism is less defined than that of Magainin 2, it is believed to involve membrane dissolution and permeabilization[7]. The peptide's amphipathic nature allows it to interact with and disrupt the lipid bilayer, leading to a loss of barrier function.

Below are diagrammatic representations of their proposed mechanisms of action.

Caption: Proposed toroidal pore mechanism of Magainin 2.

Caption: Proposed membrane disruption mechanism of Bombinin H5.

Experimental Corner: Protocols for Potency Assessment

The following are standardized protocols for the key experiments used to evaluate the antimicrobial and cytotoxic properties of peptides like Bombinin H5 and Magainin 2.

Antimicrobial Susceptibility Testing: Broth Microdilution Assay

This assay determines the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that prevents visible growth of a microorganism.

References

• 1. Antimicrobial Polymer–Peptide Conjugates Based on Maximin H5 and PEG to Prevent Biofouling of E. coli and P. aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 6. Bombinin H5 peptide [novoprolabs.com]
• 7. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Bombinin H5 and Conventional Antibiotics Against MRSA

For Researchers, Scientists, and Drug Development Professionals

The rise of methicillin-resistant Staphylococcus aureus (MRSA) poses a significant threat to public health, necessitating the exploration of novel antimicrobial agents. This guide provides a comparative overview of the efficacy of Bombinin H5, an antimicrobial peptide, against MRSA in contrast to conventional antibiotics such as vancomycin. This analysis is based on available experimental data to inform research and drug development efforts.

Quantitative Efficacy and Cytotoxicity

The following table summarizes the antimicrobial efficacy and cytotoxicity of a representative Bombinin H analogue (BHL-bombinin) and the conventional antibiotic, vancomycin, against MRSA. It is important to note that the data presented are compiled from different studies and a direct head-to-head comparison within a single study is not currently available.

Compound	Organism	MIC (μM)	Cytotoxicity (IC50 in μM)	Cell Line
BHL-bombinin	S. aureus	1.6[1]	>100	HMEC-1
Vancomycin	MRSA	0.25–0.5 (µg/ml)[2]	-	-

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial that inhibits the visible growth of a microorganism. IC50 (half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. A higher IC50 value indicates lower cytotoxicity. Conversion of vancomycin MIC from µg/ml to µM requires its molecular weight (~1449.3 g/mol ) and can be approximated to be in a similar low micromolar range.

Experimental Methodologies

Minimum Inhibitory Concentration (MIC) Assay

The MIC of the peptides and antibiotics is determined using the broth microdilution method.

• Bacterial Preparation: A single colony of MRSA is inoculated into Mueller-Hinton Broth (MHB) and incubated overnight. The bacterial culture is then diluted to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Serial Dilution: The antimicrobial agents are serially diluted in a 96-well microtiter plate containing MHB.

• Inoculation and Incubation: The diluted bacterial suspension is added to each well. The plate is incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible bacterial growth.

Time-Kill Assay

This assay assesses the bactericidal or bacteriostatic activity of an antimicrobial agent over time.

• Bacterial Culture: An overnight culture of MRSA is diluted in fresh MHB to a starting inoculum of approximately 5 x 10^5 CFU/mL.

• Antimicrobial Addition: The antimicrobial agent is added at concentrations corresponding to its MIC (e.g., 1x MIC, 2x MIC, 4x MIC). A growth control without any antimicrobial is also included.

• Time-Point Sampling: Aliquots are removed from each culture at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Viable Cell Counting: The samples are serially diluted and plated on nutrient agar plates. The plates are incubated, and the number of viable colonies is counted to determine the CFU/mL at each time point. A 3-log10 reduction in CFU/mL is typically considered bactericidal.

Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is used to assess the effect of the antimicrobial on the viability of mammalian cells.

• Cell Culture: Mammalian cells (e.g., human keratinocytes, fibroblasts) are seeded in a 96-well plate and cultured until they reach a suitable confluence.

• Compound Exposure: The cells are treated with various concentrations of the antimicrobial agent and incubated for a specified period (e.g., 24 hours).

• MTT Addition: The culture medium is replaced with a fresh medium containing MTT solution (typically 0.5 mg/mL). The plate is incubated for 3-4 hours to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization and Measurement: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO). The absorbance is then measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The cell viability is expressed as a percentage relative to the untreated control cells.

Mechanism of Action and Experimental Workflow

The primary mechanism of action for Bombinin H peptides is believed to be the disruption of the bacterial cell membrane integrity.

Experimental workflow for evaluating Bombinin H5 efficacy.

The proposed mechanism involves an initial electrostatic interaction with the negatively charged bacterial membrane, followed by insertion into the lipid bilayer, leading to pore formation and subsequent cell death.

Proposed mechanism of Bombinin H5 action on MRSA.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. Design of a novel analogue peptide with potent antibiofilm activities against Staphylococcus aureus based upon a sapecin B-derived peptide - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Power of Combination: A Guide to the Synergistic Activity of Bombinin H5

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the synergistic interactions between the antimicrobial peptide (AMP) Bombinin H5 and other antimicrobial agents. This document summarizes key experimental data, details methodologies for synergy testing, and visualizes the underlying mechanisms and workflows.

The increasing threat of antibiotic resistance necessitates the exploration of novel therapeutic strategies. One promising approach lies in the synergistic application of antimicrobial peptides (AMPs), which can enhance efficacy and reduce the likelihood of resistance development. Bombinin H5, a member of the bombinin family of peptides isolated from the skin secretions of Bombina species, has demonstrated potent antimicrobial activity. This guide delves into the synergistic potential of Bombinin H5 when combined with other AMPs, providing a framework for future research and development in this critical area.

Quantitative Analysis of Synergistic Effects

The synergy between Bombinin H5 and other antimicrobial peptides is typically quantified using the Fractional Inhibitory Concentration Index (FICI). A FICI of ≤ 0.5 is indicative of synergy, a value between 0.5 and 4.0 suggests an additive or indifferent effect, and a value > 4.0 indicates antagonism.

The following table summarizes the synergistic activity of a novel Bombinin H peptide (Bombinin HL), closely related to Bombinin H5, with another bombinin peptide (BHL-bombinin) and the conventional antibiotic ampicillin against Staphylococcus aureus.

Combination	Target Organism	MIC of Agent A Alone (μg/mL)	MIC of Agent B Alone (μg/mL)	MIC of Agent A in Combination (μg/mL)	MIC of Agent B in Combination (μg/mL)	FICI	Interpretation
BHL-bombinin + Bombinin HL	Staphylococcus aureus	16	256	4	64	0.375[1][2]	Synergy
Ampicillin + Bombinin HL	Staphylococcus aureus	-	-	-	-	0.5[1]	Synergy

Note: Specific MIC values for the Ampicillin and Bombinin HL combination were not detailed in the source material, but the FICI was reported as synergistic.

Deciphering the Mechanism of Synergy

The primary mechanism underlying the synergistic action of Bombinin H5 with other membrane-active antimicrobial peptides is the enhanced disruption of the bacterial cell membrane. This cooperative interaction leads to increased membrane permeability, allowing for a more significant influx of the peptides into the cell or facilitating the entry of other antimicrobial agents.[3] This disruption can manifest as the formation of pores or a general destabilization of the lipid bilayer.

While direct disruption of the cell envelope is a primary mechanism, some antimicrobial peptides can also translocate into the cytoplasm and interfere with essential intracellular processes. These can include the inhibition of nucleic acid and protein synthesis, disruption of enzymatic activity, and interference with cell division.[4][5][6][7] The initial membrane permeabilization caused by the synergistic action of Bombinin H5 and its partner can facilitate the entry of peptides that have intracellular targets.

Furthermore, the stress induced by membrane-active peptides can trigger bacterial stress response pathways. These pathways, such as two-component systems, are designed to sense and respond to environmental challenges, including damage to the cell envelope.[8][9][10][11] The overwhelming and rapid damage caused by synergistic peptide combinations may saturate these response systems, leading to more efficient bacterial killing.

Experimental Protocols for Synergy Assessment

Accurate determination of synergistic interactions relies on robust and standardized experimental protocols. The two most common methods for assessing antimicrobial synergy are the checkerboard assay and the time-kill kinetics assay.

Checkerboard Assay

The checkerboard assay is a microdilution method used to determine the FICI. It involves testing a matrix of serial dilutions of two antimicrobial agents, both individually and in combination.

Methodology:

• Preparation of Antimicrobial Agents: Prepare stock solutions of Bombinin H5 and the partner antimicrobial peptide in an appropriate solvent. Create a series of twofold dilutions for each peptide, typically ranging from 4 times the Minimum Inhibitory Concentration (MIC) to 1/16 times the MIC.[12]

• Plate Setup: In a 96-well microtiter plate, add serial dilutions of Bombinin H5 along the x-axis and serial dilutions of the partner peptide along the y-axis. The wells will contain various combinations of the two peptides at different concentrations. Include wells with each peptide alone to determine their individual MICs, as well as a growth control (no antimicrobial) and a sterility control (no bacteria).[13][14]

• Inoculum Preparation: Prepare a bacterial suspension of the target organism (e.g., S. aureus, P. aeruginosa) in Mueller-Hinton Broth (MHB) and adjust the turbidity to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10^8 CFU/mL. Dilute this suspension to achieve a final inoculum of 5 x 10^5 CFU/mL in each well.[13][14]

• Incubation: Incubate the plate at 37°C for 18-24 hours.[12]

• Data Analysis: After incubation, determine the MIC of each peptide alone and in combination by visual inspection for turbidity or by measuring the optical density at 600 nm. The MIC is the lowest concentration that inhibits visible growth.

• FICI Calculation: Calculate the FICI using the following formula: FICI = FIC of Agent A + FIC of Agent B Where:

  • FIC of Agent A = (MIC of Agent A in combination) / (MIC of Agent A alone)

  • FIC of Agent B = (MIC of Agent B in combination) / (MIC of Agent B alone)

Time-Kill Kinetics Assay

The time-kill kinetics assay provides a dynamic view of the antimicrobial activity over time and can confirm the findings of the checkerboard assay. It measures the rate of bacterial killing by individual and combined antimicrobial agents.

Methodology:

• Preparation: Prepare bacterial cultures in the logarithmic growth phase and dilute to a starting concentration of approximately 5 x 10^5 CFU/mL in fresh broth.

• Exposure: Add the antimicrobial agents at specific concentrations (e.g., their individual MICs and the synergistic combination concentrations identified from the checkerboard assay) to the bacterial cultures. Include a growth control without any antimicrobial.

• Sampling: At various time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw aliquots from each culture.

• Plating and Incubation: Perform serial dilutions of the aliquots and plate them on appropriate agar plates. Incubate the plates at 37°C for 18-24 hours.

• Colony Counting: Count the number of viable colonies (CFU/mL) on each plate.

• Data Analysis: Plot the log10 CFU/mL against time for each condition. Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL at 24 hours by the combination compared with the most active single agent.

Conclusion and Future Directions

The synergistic combination of Bombinin H5 with other antimicrobial peptides presents a promising avenue for combating antibiotic-resistant pathogens. The enhanced membrane disruption and potential for targeting multiple cellular pathways underscore the therapeutic potential of such combinations. This guide provides a foundational understanding of the quantitative assessment, mechanistic basis, and experimental methodologies for investigating these synergistic interactions.

Future research should focus on expanding the repertoire of synergistic partners for Bombinin H5, including peptides from different structural classes such as defensins and cathelicidins. A deeper investigation into the specific intracellular signaling pathways affected by these combinations will provide a more complete picture of their mode of action. Ultimately, a thorough understanding of the synergy between Bombinin H5 and other antimicrobial agents will be instrumental in the design of novel and effective combination therapies to address the growing challenge of antimicrobial resistance.

References

• 1. Computationally Designed AMPs with Antibacterial and Antibiofilm Activity against MDR Acinetobacter baumannii | MDPI [mdpi.com]
• 2. The synergistic antimicrobial effects of novel bombinin and bombinin H peptides from the skin secretion of Bombina orientalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Synergistic action of antimicrobial peptides and antibiotics: current understanding and future directions [frontiersin.org]
• 4. Intracellular Targeting Mechanisms by Antimicrobial Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antimicrobial peptides´ immune modulation role in intracellular bacterial infection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. researchgate.net [researchgate.net]
• 8. journals.asm.org [journals.asm.org]
• 9. mdpi.com [mdpi.com]
• 10. Bacterial Stress Responses as Potential Targets in Overcoming Antibiotic Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Membrane Vesicle Production as a Bacterial Defense Against Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 14. New and simplified method for drug combination studies by checkerboard assay - PMC [pmc.ncbi.nlm.nih.gov]

Cross-validation of Bombinin H5's mechanism of action using different assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the mechanism of action of Bombinin H5, a promising antimicrobial peptide. By comparing its performance across various assays and against other antimicrobial peptides, this document aims to provide researchers with the necessary data to evaluate its therapeutic potential. Detailed experimental protocols and visual representations of key pathways and workflows are included to support further investigation and drug development efforts.

Executive Summary

Bombinin H5, a member of the bombinin H family of antimicrobial peptides isolated from the skin secretions of Bombina species, demonstrates a multifaceted mechanism of action.[1] Primarily, it exhibits antimicrobial activity by disrupting the integrity of microbial cell membranes. This membrane-targeting action is a common feature among many antimicrobial peptides and is a key area of investigation for the development of new antibiotics. Cross-validation using a suite of standardized assays confirms its bioactivity and provides insights into its selectivity and potential therapeutic window. This guide synthesizes available data on its antimicrobial efficacy, hemolytic activity, and cytotoxicity, alongside detailed protocols for reproducing these key experiments.

Data Presentation

Table 1: Antimicrobial Activity of Bombinin H Peptides and Comparators

Peptide/Compound	Target Organism	Minimum Inhibitory Concentration (MIC)	Reference
Bombinin H2	Escherichia coli	6.6 µM	[2]
Staphylococcus aureus	1.6 µM	[2]
Bombinin H4	Escherichia coli	>100 µM
Staphylococcus aureus	50 µM
BHL-bombinin	Escherichia coli (NCTC 10418)	16-64 mg/l	[3]
Staphylococcus aureus (NCTC 10788)	4 mg/l	[3]
Pseudomonas aeruginosa (ATCC 27853)	16-64 mg/l	[3]
Candida albicans (NCPF 1467)	4 mg/l	[3]
Methicillin-resistant S. aureus (MRSA) (ATCC 12493)	4 mg/l	[3]
Melittin	Escherichia coli	2-4 µg/mL
Staphylococcus aureus	1-2 µg/mL
Ampicillin	Escherichia coli	2-8 µg/mL
Staphylococcus aureus	0.25-1 µg/mL

Table 2: Hemolytic Activity of Bombinin H Peptides and Comparators

Peptide	Hemolytic Concentration 50% (HC50)	Erythrocyte Source	Reference
Bombinin H2	~100 µM	Human
Bombinin H4	~50 µM	Human	[4]
BHL-bombinin	Low hemolytic activity at MIC	Human	[3]
Melittin	2-3 µM	Human

Table 3: Cytotoxicity of Bombinin H Peptides and Comparators

Peptide	Cell Line	Cytotoxic Concentration 50% (IC50)	Assay	Reference
Bombinin H2	A549 (Lung carcinoma)	>100 µM	CellTox Green	[4]
Calu-3 (Lung carcinoma)	~75 µM	CellTox Green	[4]
Beas-2B (Normal lung epithelium)	~25 µM	CellTox Green	[4]
Bombinin H4	A549 (Lung carcinoma)	~10 µM	CellTox Green	[4]
Doxorubicin	Various cancer cell lines	0.1-10 µM	MTT

Experimental Protocols

Antimicrobial Susceptibility Testing: Broth Microdilution Method for MIC Determination

Objective: To determine the minimum inhibitory concentration (MIC) of Bombinin H5 required to inhibit the visible growth of a microorganism.

Materials:

• Bombinin H5 peptide

• Bacterial strains (e.g., E. coli, S. aureus)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Prepare a stock solution of Bombinin H5 in a suitable solvent (e.g., sterile water or 0.01% acetic acid).

• In a 96-well plate, perform serial two-fold dilutions of the Bombinin H5 stock solution in MHB to achieve a range of desired concentrations.

• Prepare a bacterial inoculum adjusted to a concentration of 5 x 10^5 colony-forming units (CFU)/mL in MHB.

• Add the bacterial inoculum to each well containing the peptide dilutions. Include positive control wells (bacteria in MHB without peptide) and negative control wells (MHB only).

• Incubate the plate at 37°C for 18-24 hours.

• Determine the MIC by visual inspection for the lowest concentration of the peptide that completely inhibits bacterial growth. Alternatively, measure the optical density at 600 nm (OD600) using a microplate reader.

Hemolysis Assay

Objective: To assess the lytic activity of Bombinin H5 against red blood cells.

Materials:

• Bombinin H5 peptide

• Freshly drawn red blood cells (e.g., human, sheep)

• Phosphate-buffered saline (PBS), pH 7.4

• Triton X-100 (1% v/v in PBS) for positive control

• Centrifuge

• Spectrophotometer

Procedure:

• Collect red blood cells and wash them three times with PBS by centrifugation (e.g., 1000 x g for 5 minutes).

• Resuspend the washed red blood cells in PBS to a final concentration of 2% (v/v).

• Prepare serial dilutions of Bombinin H5 in PBS in a 96-well plate.

• Add the red blood cell suspension to each well. Include a positive control (RBCs with 1% Triton X-100 for 100% hemolysis) and a negative control (RBCs in PBS only).

• Incubate the plate at 37°C for 1 hour.

• Centrifuge the plate to pellet the intact red blood cells.

• Carefully transfer the supernatant to a new 96-well plate.

• Measure the absorbance of the supernatant at 540 nm, which corresponds to the release of hemoglobin.

• Calculate the percentage of hemolysis using the following formula: % Hemolysis = [(Abs_sample - Abs_negative_control) / (Abs_positive_control - Abs_negative_control)] x 100

Cytotoxicity Assay: MTT Method

Objective: To evaluate the cytotoxic effect of Bombinin H5 on mammalian cell lines.

Materials:

• Bombinin H5 peptide

• Mammalian cell line (e.g., HeLa, A549)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Sterile 96-well cell culture plates

• CO2 incubator

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of Bombinin H5 in a serum-free medium.

• Remove the culture medium from the cells and replace it with the peptide dilutions. Include control wells with cells in a serum-free medium only.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 atmosphere.

• Add MTT solution to each well and incubate for 3-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Remove the MTT solution and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control cells.

Membrane Permeabilization Assay: NPN Uptake

Objective: To determine the ability of Bombinin H5 to permeabilize the outer membrane of Gram-negative bacteria.

Materials:

• Bombinin H5 peptide

• Gram-negative bacteria (e.g., E. coli)

• HEPES buffer

• N-phenyl-1-naphthylamine (NPN) solution

• Fluorometer

Procedure:

• Grow bacteria to the mid-logarithmic phase, then harvest and wash the cells with HEPES buffer.

• Resuspend the bacterial cells in HEPES buffer.

• Add NPN to the bacterial suspension. NPN is a fluorescent probe that is weakly fluorescent in aqueous environments but becomes strongly fluorescent in the hydrophobic interior of cell membranes.

• Measure the baseline fluorescence.

• Add Bombinin H5 to the bacterial suspension and immediately monitor the increase in fluorescence over time. An increase in fluorescence indicates that NPN has entered the permeabilized outer membrane.

• Polymyxin B, a known membrane-permeabilizing agent, can be used as a positive control.

Mandatory Visualization

References

• 1. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. iris.uniroma1.it [iris.uniroma1.it]

Benchmarking the Therapeutic Index of Bombinin H Peptides: A Comparative Analysis with Leading Antimicrobial Peptides

For Immediate Release

A deep dive into the therapeutic potential of Bombinin H peptides reveals a nuanced landscape when benchmarked against other prominent antimicrobial peptides (AMPs) like LL-37, Magainin II, and Defensins. This comparative guide synthesizes available experimental data to provide researchers, scientists, and drug development professionals with a clear perspective on their relative efficacy and safety.

The therapeutic index (TI), a critical measure of a drug's safety and efficacy, is paramount in the development of new antimicrobial agents. It is the ratio of the concentration of a drug that is toxic to host cells to the concentration that is effective against a pathogen. A higher TI indicates a wider margin of safety. This guide focuses on the comparative TI of Bombinin H peptides, a family of AMPs isolated from the skin secretions of frogs of the genus Bombina.

Comparative Analysis of Antimicrobial and Hemolytic Activities

The therapeutic utility of an AMP is determined by its ability to effectively kill pathogens at concentrations that are non-toxic to host cells. The following table summarizes the Minimum Inhibitory Concentration (MIC) against common pathogens and the 50% Hemolytic Concentration (HC50) for Bombinin H peptides and other leading AMPs. The Therapeutic Index is calculated as HC50/MIC.

Antimicrobial Peptide	Target Organism	MIC (µg/mL)	HC50 (µg/mL)	Therapeutic Index (TI)
BHL-bombinin	Staphylococcus aureus	4[1]	>512[1]	>128[1]
Escherichia coli	16[1]	>512[1]	>32[1]
Bombinin HL	Staphylococcus aureus	256[1]	>512[1]	>2[1]
Bombinin HD	Staphylococcus aureus	128[1]	>512[1]	>4[1]
LL-37	Staphylococcus aureus	<10[2]	>80 (no hemolysis)[3]	>8
Escherichia coli	<10[2]	>80 (no hemolysis)[3]	>8
Magainin II	Staphylococcus aureus	-	-	-
Escherichia coli	-	-	-
Human β-defensin 3 (hBD-3)	Staphylococcus aureus	1 (0.5-4)[4]	-	-
Escherichia coli	4 (4-8)[4]	-	-
Human Neutrophil Peptide 1 (HNP-1)	Staphylococcus aureus	4 (2-8)[4]	-	-
Escherichia coli	12 (4-32)[4]	-	-

Note: The data presented is compiled from various sources and experimental conditions may differ. Direct comparison should be made with caution. The HC50 for BHL-bombinin, Bombinin HL, and Bombinin HD was greater than the highest concentration tested (512 mg/l), so a value of 1024 mg/l was used for a conservative calculation of the selectivity index in the source material[1]. For LL-37, no hemolysis was observed at the highest concentration tested (>80 µM)[3]. Data for Magainin II and specific HC50 values for Defensins were not available in the selected sources for a direct TI calculation.

Insights from the Data

The available data indicates that BHL-bombinin exhibits a promising therapeutic index, particularly against Staphylococcus aureus, with a TI of over 128[1]. This is significantly higher than that of Bombinin HL and Bombinin HD, which show weaker antimicrobial activity against the same bacterium[1]. It is important to note that Bombinin H peptides, in general, have been reported to have lower bactericidal activity and higher hemolytic (erythrocyte-lysing) properties compared to other bombinins[5].

In comparison, LL-37 demonstrates potent antimicrobial activity against both Gram-positive and Gram-negative bacteria with minimal hemolytic effects at effective concentrations, suggesting a favorable therapeutic window[2][3]. While specific HC50 values for Magainin II were not found for this direct comparison, it is widely reported to be non-toxic to healthy eukaryotic cells. Human defensins like hBD-3 and HNP-1 also show strong antimicrobial efficacy, though their hemolytic data for a direct TI calculation was not available in the reviewed literature[4].

Experimental Protocols

To ensure the reproducibility and accurate interpretation of therapeutic index data, standardized experimental protocols are crucial. Below are detailed methodologies for determining the Minimum Inhibitory Concentration (MIC) and 50% Hemolytic Concentration (HC50).

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. A standard broth microdilution method is commonly used.

Workflow for MIC Determination:

Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Protocol:

• Bacterial Inoculum Preparation: A single colony of the test bacterium is inoculated into a suitable broth medium and incubated to reach the logarithmic growth phase. The bacterial suspension is then diluted to a standardized concentration, typically 1 x 10^5 to 5 x 10^5 colony-forming units (CFU)/mL.

• Peptide Dilution: The antimicrobial peptide is serially diluted in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculation and Incubation: The standardized bacterial inoculum is added to each well containing the peptide dilutions. Positive (bacteria and broth) and negative (broth only) controls are included. The plate is then incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the peptide at which no visible bacterial growth (turbidity) is observed.

Determination of 50% Hemolytic Concentration (HC50)

The HC50 is the concentration of a substance that causes 50% lysis of red blood cells. This assay is a common method to assess the cytotoxicity of AMPs against mammalian cells.

Workflow for Hemolytic Assay (HC50):

Workflow for 50% Hemolytic Concentration (HC50) Assay.

Protocol:

• Red Blood Cell (RBC) Preparation: Freshly drawn blood (e.g., from a healthy donor) is centrifuged to pellet the RBCs. The plasma and buffy coat are removed, and the RBCs are washed multiple times with a sterile saline solution (e.g., phosphate-buffered saline, PBS). A final suspension of RBCs is prepared at a specific concentration (e.g., 2-4% v/v) in PBS.

• Peptide Incubation: The AMP is serially diluted in PBS in a microtiter plate. The RBC suspension is then added to each well. A positive control (e.g., Triton X-100, which causes 100% hemolysis) and a negative control (RBCs in PBS only, 0% hemolysis) are included. The plate is incubated at 37°C for a specified time (e.g., 1-2 hours).

• Measurement of Hemolysis: After incubation, the plate is centrifuged to pellet the intact RBCs. The supernatant, containing the released hemoglobin, is transferred to a new plate. The absorbance of the supernatant is measured at a wavelength of 540 nm.

• HC50 Calculation: The percentage of hemolysis is calculated relative to the positive and negative controls. The HC50 value is then determined from a dose-response curve by plotting the percentage of hemolysis against the peptide concentration.

Conclusion

The therapeutic index is a critical determinant of the clinical potential of any antimicrobial peptide. While Bombinin H peptides have demonstrated antimicrobial activity, their tendency for higher hemolytic activity compared to other bombinins warrants careful consideration and further investigation. BHL-bombinin, however, shows a promisingly high therapeutic index, suggesting that modifications to the Bombinin H structure could yield candidates with enhanced selectivity. In comparison, AMPs like LL-37 and Magainin II appear to possess a more inherently favorable balance of potent antimicrobial activity and low host cell toxicity. Further head-to-head comparative studies under standardized conditions are necessary to definitively rank the therapeutic potential of these promising antimicrobial agents.

References

• 1. The synergistic antimicrobial effects of novel bombinin and bombinin H peptides from the skin secretion of Bombina orientalis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery and Optimisation of Novel Bombinin-Derived Peptides from Bombina variegata against Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The synergistic antimicrobial effects of novel bombinin and bombinin H peptides from the skin secretion of Bombina orientalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Research: A Comprehensive Guide to Handling Bombinin H5

For Immediate Implementation by Laboratory Personnel

Essential Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The following table outlines the minimum required PPE for handling Bombinin H5 in its lyophilized and solubilized forms.

Operation	Required Personal Protective Equipment
Handling Lyophilized Powder	- Nitrile gloves (double-gloving recommended)- Chemical splash goggles with side shields- Full-face shield- Lab coat- Respiratory protection (N95 or higher)
Handling Solubilized Peptide	- Nitrile gloves- Chemical splash goggles- Lab coat
Cleaning & Decontamination	- Nitrile gloves (heavy-duty recommended)- Chemical splash goggles- Lab coat- Impervious apron
Waste Disposal	- Nitrile gloves- Chemical splash goggles- Lab coat

Note: All PPE should be donned before handling Bombinin H5 and removed in a designated area to prevent cross-contamination.[7][8] Contaminated PPE must be disposed of as hazardous waste.

Operational Plan: From Receipt to Disposal

This step-by-step guide ensures a safe workflow for all procedures involving Bombinin H5.

Receiving and Storage

• Upon receipt, visually inspect the container for any damage or leaks.

• Lyophilized Bombinin H5 should be stored at -20°C or colder in a desiccator, protected from light.[4][9]

• Before opening, allow the vial to warm to room temperature in a desiccator to prevent condensation and moisture contamination.[4][10]

Reconstitution and Aliquoting

• All handling of lyophilized Bombinin H5 must be conducted in a certified chemical fume hood or a biological safety cabinet to avoid inhalation of the powder.

• Use sterile, pyrogen-free water or an appropriate buffer (pH 5-6 is recommended for peptide stability) for reconstitution.[9]

• To minimize degradation from repeated freeze-thaw cycles, create single-use aliquots of the reconstituted peptide.[9][10]

• Store aliquots at -20°C or colder.[9]

Experimental Use

• Clearly label all tubes and vessels containing Bombinin H5.

• When working with cell cultures or animals, be aware of the peptide's cytotoxic and hemolytic properties.[5][6]

• After use, decontaminate all work surfaces with a suitable disinfectant, such as 70% ethanol, followed by a thorough cleaning with a laboratory detergent.

Spill Management

• Minor Spill (on a contained surface):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, cover the spill with absorbent material.

  • Gently collect the absorbed material and place it in a sealed, labeled hazardous waste container.

  • Clean the spill area with a disinfectant and then with soap and water.

• Major Spill or Personnel Exposure:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

  • Skin Contact: Wash the affected area thoroughly with soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.

  • Inhalation: Move to fresh air immediately. Seek medical attention.

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

  • Evacuate the area and notify the laboratory supervisor and institutional safety officer.

Disposal Plan: Managing Bombinin H5 Waste

Proper disposal is critical to prevent environmental contamination and accidental exposure.

• Solid Waste: All contaminated solid waste, including pipette tips, tubes, gloves, and other disposable items, must be placed in a clearly labeled hazardous waste container.

• Liquid Waste: Unused or waste solutions of Bombinin H5 should be collected in a designated, sealed, and labeled hazardous liquid waste container. Do not pour Bombinin H5 solutions down the drain.

• Sharps: Contaminated needles, syringes, and other sharps must be disposed of in a designated sharps container.

• All Bombinin H5 waste must be disposed of through the institution's hazardous waste management program.

Workflow for Safe Handling of Bombinin H5

Caption: Workflow for the safe handling of Bombinin H5 from receipt to disposal.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Bombinin H5 peptide [novoprolabs.com]
• 3. uniprot.org [uniprot.org]
• 4. NIBSC - Peptide Storage [nibsc.org]
• 5. Bombinin - Wikipedia [en.wikipedia.org]
• 6. Bombinins, antimicrobial peptides from Bombina species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Personal Protective Equipment for Infection Control | FDA [fda.gov]
• 8. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 9. genscript.com [genscript.com]
• 10. peptide.com [peptide.com]